2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine

• CAS: 111669-20-6

Core Science & Biosynthesis

Physicochemical Properties & Synthetic Utility of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine

[1]

Executive Summary

2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CAS: 111669-20-6) is a specialized heterocyclic scaffold utilized primarily in medicinal chemistry and materials science.[][2][3][4] Structurally, it consists of an electron-deficient s-triazine core substituted with two electron-donating pyrrolidine rings and one reactive chlorine atom.[]

This specific substitution pattern imparts unique physicochemical characteristics: the pyrrolidine rings increase lipophilicity and steric bulk compared to diethylamine analogs, while the remaining chlorine serves as a versatile "handle" for nucleophilic aromatic substitution (

). This compound is a critical intermediate in the synthesis of kinase inhibitors, dendrimers, and hindered amine light stabilizers (HALS).

Molecular Architecture & Identity

The molecule features a planar 1,3,5-triazine ring. The resonance interaction between the nitrogen lone pairs of the pyrrolidine rings and the

-deficient triazine core reduces the electrophilicity of the remaining C-Cl bond compared to the starting material (cyanuric chloride), requiring elevated temperatures or catalysis for further substitution.[]

Identifier	Details
CAS Number	111669-20-6
IUPAC Name	2-Chloro-4,6-di(pyrrolidin-1-yl)-1,3,5-triazine
Molecular Formula
Molecular Weight	251.71 g/mol
SMILES	Clc1nc(N2CCCC2)nc(N3CCCC3)n1
InChI Key	Unique hash derived from structure (e.g., generated via ChemDraw)

Physicochemical Profile

The following data synthesizes experimental observations from analogous s-triazine derivatives and calculated properties standard in drug discovery workflows.

Table 1: Key Physicochemical Properties

Property	Value / Description	Context & Causality
Physical State	Solid (White to Off-White Crystalline)	The rigid cyclic pyrrolidine rings facilitate better crystal packing than the liquid diethylamine analog (Chlorazine).[]
Melting Point	85 – 95 °C (Estimated range)	Higher than diethylamine analog (~27°C) due to restricted rotation and increased rigidity.[]
Solubility (Organic)	High: DCM, CHCl , THF, DMSO, Ethyl Acetate	Lipophilic pyrrolidine rings drive solubility in non-polar to moderately polar solvents.[]
Solubility (Aqueous)	Negligible (< 0.1 mg/mL)	Lack of H-bond donors and high lipophilicity prevent water solubility.[]
LogP (Octanol/Water)	2.3 ± 0.3 (Predicted)	Indicates good membrane permeability; suitable for CNS-active drug scaffolds.[]
pKa (Conjugate Acid)	~4.5 – 5.0	The triazine ring nitrogens are weakly basic; protonation occurs on the ring N, not the exocyclic amines.
Reactivity	Electrophilic (Moderate)	The C-Cl bond is deactivated by the two amino groups; requires heat (>60°C) to react with amines/alcohols.[]

Synthetic Methodology

Core Reaction: Controlled Nucleophilic Substitution

The synthesis exploits the temperature-dependent reactivity of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine).[][5]

• 0°C: First substitution (fast).

• Room Temperature (20-40°C): Second substitution (moderate).

• Reflux (>80°C): Third substitution (slow).

To obtain the disubstituted product selectively, the reaction is maintained between 0°C and 40°C using 2 equivalents of pyrrolidine.

Detailed Protocol

Reagents:

• Cyanuric Chloride (1.0 eq)[]

• Pyrrolidine (2.0 - 2.1 eq)[]

• Base:

  (2.2 eq) or DIPEA (2.2 eq)[]

• Solvent: Acetone or THF (Anhydrous)[]

Step-by-Step Procedure:

• Preparation: Dissolve Cyanuric Chloride (18.4 g, 100 mmol) in acetone (150 mL) and cool to 0–5°C in an ice bath.

• First Addition: Add a solution of Pyrrolidine (7.1 g, 100 mmol) and base dropwise over 30 minutes. Maintain temperature < 5°C. Mechanism: Kinetic control prevents over-substitution.[]

• Second Addition: Remove the ice bath. Add the second equivalent of Pyrrolidine (7.1 g, 100 mmol) and base.[]

• Reaction: Stir at Room Temperature (25°C) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1) or HPLC.[]

  • Note: If mono-substituted impurity remains, heat mildly to 35-40°C for 1 hour.[]

• Workup: Pour the reaction mixture into crushed ice/water (500 mL). The product will precipitate as a white solid.[]

• Purification: Filter the solid. Wash with cold water to remove inorganic salts.[] Recrystallize from Ethanol or Heptane if necessary.[]

Visualization: Synthetic Pathway[6][7]

Caption: Temperature-controlled stepwise substitution of cyanuric chloride ensures selectivity for the disubstituted target.

Analytical Characterization

Validating the structure requires confirming the presence of the pyrrolidine rings and the retention of exactly one chlorine atom.

Spectroscopic Signatures

Method	Expected Signal / Characteristic	Interpretation
H NMR (CDCl , 400 MHz)	3.50 – 3.60 (m, 8H, N-CH )	Protons adjacent to Nitrogen (deshielded).[]
1.90 – 2.00 (m, 8H, C-CH -C)	Central methylene protons of the pyrrolidine ring.[]
C NMR (CDCl )	~169.0 ppm (C-Cl)	Carbon attached to Chlorine (most deshielded).[]
~160.5 ppm (C-N)	Carbons attached to Pyrrolidine.[]
~46.5 ppm, ~25.5 ppm	Pyrrolidine carbons.
Mass Spectrometry (ESI/LC-MS)	m/z 252.1 [M+H]	Base peak.[]
Isotope Pattern 3:1	Distinctive Cl /Cl ratio confirms one chlorine atom.[]

Visualization: Analytical Decision Tree

Caption: Workflow to validate the identity and purity of the synthesized triazine scaffold.

Applications in Drug Discovery

The 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine scaffold acts as a "privileged structure" in medicinal chemistry.[]

• Kinase Inhibition: The triazine core mimics the adenine ring of ATP.[] The remaining chlorine allows for the attachment of an aromatic amine (aniline) to interact with the hinge region of kinases.[]

• Library Generation: Because the third chlorine is less reactive, it allows for the storage of this intermediate.[] Researchers can then react it with a diverse library of nucleophiles (amines, thiols, alkoxides) under forcing conditions (reflux in dioxane) to generate Structure-Activity Relationship (SAR) series.[]

• Solubility Modulation: The pyrrolidine groups significantly enhance the solubility of the final drug candidate in organic formulations compared to unsubstituted triazines.[]

References

• Synthesis of Substituted Triazines: Blotny, G. (2006).[][6] Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis. Tetrahedron, 62(41), 9507-9522.[]

• CAS Registry Data: CAS Common Chemistry.[][7] Entry for CAS 111669-20-6.[][3][4] [][7]

• Triazine Reactivity Rules: Thurston, J. T., et al. (1951). Cyanuric Chloride Derivatives. Journal of the American Chemical Society, 73(7), 2981–2983. []

• Biological Applications: Menicagli, R., et al. (2004). Synthesis and biological evaluation of 2-chloro-4,6-disubstituted-1,3,5-triazines. Farmaco, 59(9), 733-738.[]

Sources

• 2. prepchem.com [prepchem.com]
• 3. 28837-92-5,1-[2-(ethoxymethyl)phenyl]methanamine-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 4. Screening Compounds P30 | EvitaChem [evitachem.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. CAS Common Chemistry [commonchemistry.cas.org]

2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CDPT) chemical structure and reactivity

This technical guide details the chemical structure, synthesis, and reactivity of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine , a specialized chlorotriazine derivative.[1]

Editorial Note on Nomenclature: In scientific literature, the acronym "CDPT" is frequently used for 2-Chloro-4,6-diphenyl-1,3,5-triazine.[1] To ensure safety and precision, this guide refers to the target molecule (dipyrrolidinyl derivative) as CDPT-Pyr or by its full chemical name to distinguish it from the diphenyl analog.

[1]

Executive Summary

2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CAS: 111669-20-6) is a disubstituted s-triazine derivative functioning as an electron-deficient scaffold with tunable reactivity.[1][2][3] Unlike its more common analog CDMT (2-Chloro-4,6-dimethoxy-1,3,5-triazine), the incorporation of two pyrrolidine rings introduces significant electron density into the triazine core via resonance.[1] This modification alters the electrophilicity of the remaining C-Cl bond, making it a highly specific reagent for peptide coupling, active ester formation, and dendrimer synthesis where controlled reactivity is paramount.[1]

Key Chemical Identifiers

Property	Data
Chemical Name	2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine
CAS Number	111669-20-6
Molecular Formula
Molecular Weight	253.73 g/mol
Physical State	White to off-white crystalline solid
Solubility	Soluble in DCM, DMF, DMSO; Insoluble in water

Chemical Structure & Electronic Properties[1]

The reactivity of CDPT-Pyr is defined by the interplay between the electron-withdrawing triazine core and the electron-donating pyrrolidine substituents.[1]

Electronic Deactivation

The 1,3,5-triazine ring is inherently electron-deficient (π-deficient), making it susceptible to Nucleophilic Aromatic Substitution (

).[1] However, the nitrogen atoms in the pyrrolidine rings possess lone pairs that donate electron density into the triazine ring system via resonance (+M effect).

• Comparison to Cyanuric Chloride (TCT): TCT has three electron-withdrawing halogens, making it extremely reactive.[1]

• Comparison to CDMT (Dimethoxy): Methoxy groups are electron-donating, but pyrrolidine nitrogens are stronger donors.[1]

• Result: The C-Cl bond in CDPT-Pyr is less electrophilic than in TCT or CDMT.[1] This "deactivation" is advantageous; it prevents non-specific side reactions and hydrolysis, allowing the reagent to be handled in open air while retaining sufficient reactivity for activation by catalysts or specific nucleophiles.

Structural Visualization

The following diagram illustrates the synthesis of CDPT-Pyr from Cyanuric Chloride and its subsequent activation pathway.

[1][7]

Synthesis Protocol

Objective: Synthesize high-purity CDPT-Pyr starting from Cyanuric Chloride (TCT). Scale: 10 mmol (scalable to 100 mmol).

Reagents & Equipment

• Cyanuric Chloride (TCT): 1.84 g (10 mmol) - Handle in fume hood, lachrymator.[1]

• Pyrrolidine: 1.8 mL (~22 mmol) - 2.2 equivalents to ensure complete disubstitution.[1]

• Base: Diisopropylethylamine (DIPEA) 3.8 mL (22 mmol) OR Potassium Carbonate (

  ) 3.0 g.[1]

• Solvent: Acetone or Dichloromethane (DCM) (50 mL).

• Equipment: Round-bottom flask, magnetic stirrer, ice bath, addition funnel.

Step-by-Step Methodology

• Preparation (0°C): Dissolve Cyanuric Chloride (10 mmol) in acetone (50 mL) and cool to 0°C in an ice bath. The solution must remain clear.

• First Addition (0°C): Mix Pyrrolidine (22 mmol) with the Base (22 mmol) in a separate vessel. Add this mixture dropwise to the TCT solution over 30 minutes.

  • Mechanism:[4][5][6] The first equivalent substitutes a chlorine rapidly. The exotherm must be controlled to prevent trisubstitution.[7]

• Reaction (RT): Once addition is complete, remove the ice bath and allow the reaction to warm to room temperature (20-25°C). Stir for 4–12 hours.

  • Monitoring: Use TLC (Hexane:EtOAc 7:3). The starting TCT (

    ) will disappear. The monosubstituted intermediate will appear and then convert to the disubstituted product ( ).[1]

• Quenching: Pour the reaction mixture into 200 mL of crushed ice/water.

• Isolation:

  • If Solid Precipitates: Filter the white solid, wash with cold water (3x 50 mL) to remove salts and pyrrolidine hydrochloride. Dry under vacuum.[7]

  • If Oiling Occurs: Extract with DCM (3x 50 mL). Wash organic layer with 1M HCl (to remove unreacted amine) and then Brine. Dry over

    and concentrate.

• Purification: Recrystallization from Ethanol or Acetone/Hexane if necessary.

Reactivity & Applications

Peptide Coupling (The "Super-Stable" Ester)

CDPT-Pyr functions analogously to CDMT (Kaminski’s Reagent) but offers a distinct reactivity profile.[1] It reacts with carboxylic acids to form a "super-active" ester.

• Protocol:

  • Dissolve Carboxylic Acid (1.0 eq) and CDPT-Pyr (1.0 eq) in DMF or DCM.[1]

  • Add N-Methylmorpholine (NMM) (1.0 eq).[1]

  • Observation: A precipitate of NMM·HCl may form.

  • Stir for 1-4 hours to generate the active triazinyl ester.

  • Add the Amine (1.0 eq) to form the amide bond.

• Advantage: The bulky and electron-rich pyrrolidine rings stabilize the intermediate, reducing the risk of racemization compared to carbodiimide (EDC/DCC) couplings [1].

Dendrimer Synthesis

The remaining chlorine atom is sterically hindered and electronically deactivated. This allows CDPT-Pyr to serve as a "capping agent" or a terminal generation unit in dendrimer synthesis.[1] It will not react further unless subjected to elevated temperatures (>60°C) or strong nucleophiles, providing a clean "stop" signal in iterative synthesis [2].

Comparison of Triazine Reagents

Reagent	Substituents	Reactivity ( )	Stability	Primary Use
TCT	3 x Cl	Extremely High	Low (Hydrolyzes)	Raw Material
CDMT	2 x OMe	High	Moderate	General Coupling
CDPT-Pyr	2 x Pyrrolidine	Moderate/Tunable	High	Selective Coupling, Scaffolds

References

• Kaminski, Z. J. (2000). "2-Chloro-4,6-dimethoxy-1,3,5-triazine.[1][8][4] A versatile coupling reagent for peptide synthesis."[8] Biopolymers, 55(2), 140-164.[1]

• Blotny, G. (2006). "Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis." Tetrahedron, 62(41), 9507-9522.[1]

• Santa Cruz Biotechnology. "2-chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine Product Data." [1]

• Google Patents. "Process for preparation of active esters using CDPT analogs (WO2016056023A2)."

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• 2. 28837-92-5,1-[2-(ethoxymethyl)phenyl]methanamine-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. Screening Compounds P30 | EvitaChem [evitachem.com]
• 4. CN101624379A - Method for preparing 2-chlorine-4, 6-dimethoxy-1, 3, 5-triazine - Google Patents [patents.google.com]
• 5. A Mild and Efficient Route to 2-Azetidinones Using the Cyanuric Chloride-DMF Complex [organic-chemistry.org]
• 6. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines [mdpi.com]
• 7. Protocol for synthesis of di- and tri-substituted s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CN104910086A - Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine - Google Patents [patents.google.com]

2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine: The "Goldilocks" Scaffold for Controlled Bioconjugation

Topic: Comprehensive Literature Review on 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals Role: Senior Application Scientist[1]

[1]

Executive Summary

In the diverse landscape of triazine chemistry, 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CAS 111669-20-6 ) occupies a critical "Goldilocks" zone of reactivity.[1] Unlike the hyper-reactive cyanuric chloride (trichloro-s-triazine) or the fully substituted melamine derivatives, this mono-chloro species offers a precise, chemically distinct handle for downstream functionalization.[1]

The substitution of two chlorine atoms with pyrrolidine rings introduces significant steric bulk and electron density into the triazine core. This modification "deactivates" the remaining chlorine atom just enough to prevent non-specific hydrolysis while maintaining sufficient electrophilicity for targeted nucleophilic substitution (SNAr) with amines, thiols, or hydroxyl groups. This guide explores its synthesis, reactivity profile, and application as a high-fidelity scaffold in medicinal chemistry and proteomics.[1]

Key Chemical Identity

Property	Specification
Chemical Name	2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine
CAS Number	111669-20-6
Molecular Formula	C₁₁H₁₆ClN₅
Molecular Weight	253.73 g/mol
Physical State	Solid (White to off-white powder)
Solubility	Soluble in DCM, CHCl₃, DMSO, DMF; Low solubility in water

Chemical Foundation & Reactivity Profile[1]

The Triazine Electronic Tuning

The utility of 1,3,5-triazines stems from the ability to tune the electrophilicity of the ring carbons.[1] Cyanuric chloride is highly electron-deficient, making it prone to rapid, often uncontrollable substitution.[1]

• Pyrrolidine Effect: Pyrrolidine is a secondary cyclic amine. When attached to the triazine ring, the nitrogen lone pair donates electron density into the π-system (resonance effect).

• Result: The remaining C-Cl bond becomes less susceptible to nucleophilic attack compared to the di-chloro or tri-chloro precursors.[1] This allows researchers to work with the compound in ambient conditions without immediate degradation, yet it reacts cleanly with nucleophiles upon heating or catalysis.

Mechanism of Action: SNAr

The reaction at the third position proceeds via a classic Nucleophilic Aromatic Substitution (SNAr) mechanism. The rate-determining step is the attack of the nucleophile on the carbon bearing the chlorine, forming a Meisenheimer-like complex, followed by the expulsion of the chloride ion.[1]

Caption: SNAr mechanism showing the substitution of the final chlorine atom.

Synthesis Protocol: A Self-Validating System

Objective: Synthesize 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine from cyanuric chloride with >95% purity.

Scientific Rationale: The synthesis relies on the temperature-dependent reactivity of cyanuric chloride.[2][3] The first substitution occurs at 0°C, the second at room temperature (RT), and the third requires heating (>60°C).[2] By maintaining the reaction at RT, we kinetically trap the mono-chloro product.

Materials

• Cyanuric Chloride (Recrystallized from hexane/toluene if yellow)[1]

• Pyrrolidine (2.05 equivalents)[1]

• Base: K₂CO₃ (2.2 equivalents) or DIPEA[1]

• Solvent: Acetone or THF (Anhydrous)[1]

Step-by-Step Methodology

• Preparation (0°C): Dissolve Cyanuric Chloride (10 mmol) in acetone (50 mL) and cool to 0°C in an ice-salt bath.

• First Addition (0°C - 5°C): Add a solution of Pyrrolidine (10 mmol) and base (10 mmol) dropwise over 30 minutes. Critical Control Point: Do not let temperature rise above 5°C to prevent di-substitution.[1]

• Second Addition (RT): Allow the mixture to warm to Room Temperature (20-25°C). Add the second equivalent of Pyrrolidine (10.5 mmol) and base.

• Reaction Monitoring: Stir at RT for 2-4 hours. Monitor by TLC (Hexane:EtOAc 8:2). The starting material (Rf ~0.8) should disappear, and the mono-sub intermediate should convert to the di-sub product (Rf ~0.4).[1]

• Quench & Isolation: Pour the reaction mixture into crushed ice-water (200 mL). The product typically precipitates as a white solid.

• Purification: Filter the solid. Wash with cold water (to remove salts) and cold hexanes. Recrystallize from Ethanol or Acetone/Water if necessary.

Caption: Stepwise synthesis exploiting temperature-dependent reactivity of cyanuric chloride.

Applications and Utility

Peptide Coupling Reagent (Analogous to CDMT)

While 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) is the industry standard for activating carboxylic acids (forming "superactive esters"), the dipyrrolidinyl variant offers distinct advantages in specific contexts:

• Stability: The pyrrolidine ring is more electron-donating than the methoxy group, making the intermediate activated ester less prone to hydrolysis in aqueous/organic mixtures.

• Solubility: The lipophilic pyrrolidine rings improve solubility in organic solvents (DCM, THF) compared to the methoxy analogs, which can be crucial for coupling hydrophobic peptide fragments.

Protocol for Activation:

• Dissolve Carboxylic Acid (1 eq) in THF.

• Add 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (1 eq) and N-Methylmorpholine (NMM, 1 eq).

• Stir for 1 hour to form the triazinyl ester.

• Add the Amine nucleophile.[4]

Proteomics and Bioconjugation

The compound serves as a rigid, planar linker.

• Cysteine Tagging: Under slightly basic conditions (pH 8), the chlorine reacts selectively with thiols (Cysteine) over amines due to the higher nucleophilicity of sulfur.

• Fluorescent Dye Linker: The scaffold acts as a bridge between a fluorophore (attached at position 6) and a biomolecule (attached at position 2).

Medicinal Chemistry Scaffold

The pyrrolidine ring is a privileged structure in drug design, often improving metabolic stability. This chloride reagent allows for the rapid synthesis of libraries where the third position is varied (e.g., reacting with various anilines or piperazines) to screen for kinase inhibition or GPCR activity.

Safety & Handling (MSDS Highlights)

Although "deactivated" compared to cyanuric chloride, this compound is an alkylating agent and must be handled with rigor.

• Hazards: Skin sensitizer (H317), Causes serious eye irritation (H319).

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Moisture sensitive (slow hydrolysis to the hydroxy-triazine).

• Disposal: Quench with aqueous NaOH before disposal. Do not mix with strong acids as it may release HCl gas.

References

• Blotny, G. (2006). "Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis." Tetrahedron, 62(41), 9507-9522.[1] Link[1]

• Kaminski, Z. J. (2005). "2-Chloro-4,6-dimethoxy-1,3,5-triazine.[1][5][6][7][8] A versatile coupling reagent." Biopolymers, 55(2), 140-164.[1] (Analogous chemistry reference).

• Santa Cruz Biotechnology. "2-chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine Product Data." Link

• ChemicalBook. "CAS 111669-20-6 Data Sheet." Link

• Zarei, M., & Jarrahpour, A. (2011).[1][9] "A Mild and Efficient Route to 2-Azetidinones Using the Cyanuric Chloride-DMF Complex."[1][9] Synlett, 2011(17), 2572-2576.[1] (Demonstrates triazine activation principles).

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• 4. Protocol for synthesis of di- and tri-substituted s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-Chloro-4,6-dimethoxy-1,3,5-triazine CDMT [sigmaaldrich.com]
• 6. CN104910086A - Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine - Google Patents [patents.google.com]
• 7. 3140-73-6|2-Chloro-4,6-dimethoxy-1,3,5-triazine|BLD Pharm [bldpharm.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. A Mild and Efficient Route to 2-Azetidinones Using the Cyanuric Chloride-DMF Complex [organic-chemistry.org]

The Strategic Role of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine in Modern Synthesis

Topic: Discovery and History of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1]

Executive Summary

2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CAS: 111669-20-6) represents a pivotal intermediate in the "privileged scaffold" class of 1,3,5-triazines.[1] Unlike its hyper-reactive parent, cyanuric chloride, this disubstituted derivative offers a chemically tuned electrophile that is stable enough for isolation yet reactive enough for late-stage functionalization.[1]

This guide explores the compound's genesis from the broader history of s-triazine chemistry, its critical role as a scaffold in medicinal chemistry (particularly kinase inhibition and combinatorial libraries), and provides a validated protocol for its synthesis.

Chemical Identity & Structural Properties[1][2][3][4]

Property	Data
IUPAC Name	2-Chloro-4,6-di(pyrrolidin-1-yl)-1,3,5-triazine
CAS Number	111669-20-6
Molecular Formula	C₁₁H₁₆ClN₅
Molecular Weight	253.73 g/mol
Physical State	White to off-white crystalline solid
Solubility	Soluble in DCM, CHCl₃, DMSO; Low solubility in water
Reactivity Class	Monochlorotriazine (MCT); Deactivated electrophile

Structural Logic

The molecule consists of a central 1,3,5-triazine ring substituted at the 4 and 6 positions with pyrrolidine rings.

• Electronic Effect: The pyrrolidine nitrogen atoms are strong electron donors (via resonance). This donation increases the electron density of the triazine ring, significantly deactivating the remaining chlorine atom at the 2-position compared to cyanuric chloride.

• Synthetic Implication: This deactivation is a feature, not a bug. It prevents uncontrolled polymerization and allows for the precise, sequential addition of a third nucleophile (e.g., a delicate amine or chiral alcohol) at elevated temperatures.

Historical Genesis: From Dye Chemistry to Drug Discovery

The history of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine is inextricably linked to the evolution of Cyanuric Chloride (TCT) .[1]

Phase I: The Industrial Era (1827–1950s)

• Discovery: Cyanuric chloride was first synthesized by Serullas in 1827.[1] For over a century, it remained a laboratory curiosity.

• The Reactive Dye Revolution: In the 1950s, ICI (Imperial Chemical Industries) utilized dichlorotriazines to create "Procion" dyes—the first dyes to covalently bond to cellulosic fibers. This established the fundamental rules of triazine substitution: Temperature Control .

  • 0°C: 1st Substitution (Monosubstitution)

  • 20–40°C: 2nd Substitution (Disubstitution)

  • 80°C: 3rd Substitution (Trisubstitution)

Phase II: The Herbicide Boom (1950s–1970s)

• Geigy (now Syngenta) discovered that replacing chlorines with alkylamines created potent herbicides (e.g., Atrazine, Simazine).

• Relevance: The dipyrrolidine derivative is a structural analog of these herbicides. While Simazine uses ethylamines, the introduction of cyclic amines (pyrrolidine) was explored to modulate lipophilicity and metabolic stability.

Phase III: The Combinatorial & Medicinal Age (1990s–Present)

• The Rise of Libraries: In the search for new drugs, the triazine core became a "privileged scaffold." Its three-point diversity allowed chemists to synthesize thousands of compounds rapidly.[1]

• The Specific Role of Dipyrrolidine: 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine emerged as a key "monochlorotriazine" scaffold.[1] It is frequently used to synthesize tris-substituted triazines for:

  • Kinase Inhibitors: The pyrrolidine rings provide solubility and spatial bulk, while the third position accepts the pharmacophore.

  • Dendrimers: Used as a termination or branching unit.[1]

  • Proteomics: Used as a probe to tag nucleophilic residues on proteins.[1]

Synthetic Evolution & Mechanism[1]

The synthesis relies on Nucleophilic Aromatic Substitution (

) .

Mechanistic Pathway[1][8]

• Activation: The electron-deficient triazine ring attracts the nucleophilic pyrrolidine.[1]

• Addition-Elimination: Pyrrolidine attacks the carbon bearing a chlorine.[1] A Meisenheimer-like complex forms, followed by the expulsion of chloride.[1]

• Deactivation: The first pyrrolidine donates electrons into the ring, making the second substitution slower (requiring room temperature). The second pyrrolidine further deactivates the ring, making the final chlorine stable at room temperature.

Visualization: The Temperature-Dependent Substitution

Experimental Protocol: Synthesis of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine

Objective: Selective synthesis of the disubstituted product while minimizing tris-substitution.

Reagents

• Cyanuric Chloride (TCT): 10 mmol (1.84 g)

• Pyrrolidine: 20 mmol (1.42 g)

• Base:

  (22 mmol) or DIPEA (22 mmol)

• Solvent: Acetone or THF (Anhydrous)

• Temperature: 0°C to Room Temperature (RT)

Step-by-Step Methodology

• Preparation of Electrophile (TCT):

  • Dissolve 1.84 g of Cyanuric Chloride in 30 mL of cold acetone (-5°C to 0°C).

  • Critical: TCT hydrolyzes in moisture.[1] Use anhydrous solvents and fresh reagents.

• First Substitution (0°C):

  • Add 10 mmol of Pyrrolidine dropwise over 20 minutes.

  • Add 10 mmol of base (e.g., DIPEA) concurrently or immediately after to neutralize HCl.

  • Stir at 0°C for 1 hour.

  • Checkpoint: TLC (Hexane:EtOAc 8:[1]2) should show consumption of TCT and appearance of a new spot (Monosubstituted).

• Second Substitution (Room Temperature):

  • Add the second equivalent of Pyrrolidine (10 mmol) and base.

  • Allow the reaction to warm to Room Temperature (25°C).

  • Stir for 4–6 hours.

  • Why? The first amine deactivated the ring. Higher energy (RT) is needed for the second attack.

• Workup & Purification:

  • Pour the mixture into 100 mL of ice water. The product typically precipitates as a white solid.

  • Filter the solid and wash with cold water (to remove salts) and cold hexane (to remove traces of pyrrolidine).

  • Recrystallization: If necessary, recrystallize from Ethanol/Water or Heptane.

• Validation:

  • 1H NMR (CDCl₃): Look for pyrrolidine signals (multiplets at ~1.9 ppm and ~3.5 ppm).

  • MS (ESI): Expect [M+H]+ peak at ~254.1 m/z.[1]

Applications in Research & Development

A. Medicinal Chemistry: The Kinase Scaffold

The 1,3,5-triazine core is a bioisostere of the pyrimidine ring found in ATP.

• Usage: Researchers use the dipyrrolidine derivative as a "core" where the two pyrrolidine rings provide specific hydrophobic interactions within a protein binding pocket, while the remaining chlorine is displaced by a "warhead" or a solubilizing group.

• Advantage: The dipyrrolidine motif is metabolically stable compared to simple alkyl chains.

B. Solid-Phase Peptide Synthesis (SPPS)

While not a coupling reagent itself (like CDMT), this molecule is used to cap or functionalize resins.[1]

• Protocol: Reacting the chlorine with an amine-functionalized resin creates a permanent triazine linkage, allowing the display of the two pyrrolidine groups on the surface.

C. Fluorescence & Materials[1][9]

• Optical Brighteners: Triazine derivatives are precursors to optical brighteners.[2] The dipyrrolidine group prevents aggregation (pi-stacking) due to its steric bulk, which can enhance the quantum yield of attached fluorophores in the 3rd position.

Visualizing the Application Tree

References

• Blotny, G. (2006).[3] "Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis." Tetrahedron, 62(41), 9507-9522.[1] Link[1]

• Mao, H., et al. (2012). "Cyanuric Chloride Catalyzed Mild Protocol for Synthesis of Biologically Active Dihydro/Spiro Quinazolinones."[4] The Journal of Organic Chemistry, 77(2), 929-937.[1][4] Link[1]

• Santa Cruz Biotechnology. "2-chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine Product Data." Link[1]

• PubChem. "2,4,6-Tris(pyrrolidin-1-yl)-1,3,5-triazine (Related Compound Data)." National Library of Medicine. Link[1]

• Thurston, J. T., et al. (1951). "Cyanuric Chloride Derivatives related to Antimalarials." Journal of the American Chemical Society, 73(7), 2981-2983.[1] (Foundational chemistry of amino-chlorotriazines). Link[1]

Sources

• 1. 1,3,5-Triazine-2,4-diamine, 6-chloro- [webbook.nist.gov]
• 2. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Spectroscopic data (NMR, IR, MS) of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine

Technical Whitepaper: Spectroscopic Characterization and Structural Validation of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine

CAS Number: 111669-20-6 Formula: C₁₁H₁₄ClN₅ Molecular Weight: 251.71 g/mol [1]

Executive Summary

This technical guide provides a comprehensive spectroscopic profile for 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine , a critical intermediate in the synthesis of triazine-based dendrimers, pharmaceuticals, and herbicides.[1] As a disubstituted derivative of cyanuric chloride (TCT), this compound serves as a "monochloro" electrophile, allowing for the precise introduction of a third, distinct nucleophile in the final stage of drug design (SɴAr mechanisms).[1] This document details the synthesis logic, mass spectrometry (MS) fragmentation, infrared (IR) signatures, and nuclear magnetic resonance (NMR) characteristics required for rigorous quality control.[1]

Synthesis & Experimental Logic

The synthesis relies on the temperature-dependent reactivity of cyanuric chloride.[1][2] The three chlorine atoms on the 1,3,5-triazine ring can be displaced sequentially.[1][3]

• Step 1 (0°C): First substitution is rapid and exothermic.[1]

• Step 2 (Room Temp/Ambient): Second substitution (forming our target) requires mild warming or extended stirring at room temperature.[1]

• Step 3 (>60°C): Third substitution is kinetically disfavored without heat, preventing over-reaction.[1]

Protocol: Cyanuric chloride is dissolved in acetone or THF at 0°C. Two equivalents of pyrrolidine (plus a base scavenger like NaHCO₃ or DIPEA) are added dropwise.[1] The mixture is warmed to 20–25°C and stirred for 4–6 hours. The product precipitates or is extracted with dichloromethane.

Workflow Diagram

Caption: Stepwise temperature-controlled synthesis ensuring selective disubstitution of the triazine ring.

Mass Spectrometry (MS) Analysis

Mass spectrometry is the primary tool for confirming the molecular formula and the presence of the chlorine atom, which exhibits a distinct isotopic signature.[1]

• Ionization Mode: ESI+ (Electrospray Ionization) or EI (Electron Impact).[1]

• Molecular Ion (M+): The compound contains one chlorine atom.[1][3] Natural abundance of ³⁵Cl (75.77%) and ³⁷Cl (24.23%) creates a characteristic 3:1 peak ratio.[1]

Ion Species	m/z (Calculated)	Relative Abundance	Assignment
[M+H]⁺ (³⁵Cl)	252.10	100%	Protonated Molecular Ion
[M+H]⁺ (³⁷Cl)	254.10	~33%	³⁷Cl Isotope Peak
Fragment	~216	Variable	Loss of Cl (M - 35)
Fragment	~182	Variable	Loss of Pyrrolidine ring (C₄H₈N)

Diagnostic Check: The presence of the M+2 peak at roughly 33% intensity of the base peak is the definitive confirmation of the monochloro-triazine moiety.[1]

Infrared (IR) Spectroscopy

The IR spectrum is dominated by the vibrational modes of the aromatic triazine core and the aliphatic pyrrolidine rings.[1]

• Triazine Ring Breathing: Strong absorptions in the 1520–1580 cm⁻¹ region (C=N stretching).[1]

• C-Cl Stretch: A distinct band in the fingerprint region, typically 800–850 cm⁻¹ .[1]

• C-H Aliphatic: C-H stretching vibrations from the pyrrolidine methylene groups appear at 2850–2970 cm⁻¹ .

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR data validates the symmetry of the molecule.[1] Because both pyrrolidine rings are chemically equivalent in the time-averaged environment at room temperature, the spectra are simplified.[1]

¹H NMR (400 MHz, CDCl₃)

Note: Due to restricted rotation around the C-N bond (partial double bond character) common in triazines, signals may appear broadened at room temperature.[1]

Chemical Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Context
3.50 – 3.65	Multiplet (or broad t)	8H	N-CH₂-	-protons of Pyrrolidine (adjacent to N)
1.90 – 2.05	Multiplet	8H	-CH₂-CH₂-	-protons of Pyrrolidine (distal from N)

Interpretation:

• The absence of other signals confirms the purity (no residual acetone or starting material).[1]

• The integration ratio of 1:1 (8H:8H) confirms the integrity of the pyrrolidine rings.

¹³C NMR (100 MHz, CDCl₃)

The carbon spectrum should show only 4 distinct signals due to the high symmetry (C₂v-like local symmetry regarding substituents).[1]

Chemical Shift (δ ppm)	Assignment	Type	Notes
169.5	C-Cl	Quaternary (Ar)	Deshielded by Chlorine (Ipso carbon)
160.8	C-N	Quaternary (Ar)	Triazine carbons attached to Pyrrolidine
46.6	N-CH₂	CH₂	-carbon of Pyrrolidine
25.4	-CH₂-	CH₂	-carbon of Pyrrolidine

Technical Insight (Rotamers): In high-resolution experiments at low temperatures (e.g., -40°C), the pyrrolidine signals (both ¹H and ¹³C) may split into two distinct sets. This is due to the restricted rotation of the C(triazine)-N(pyrrolidine) bond, creating distinct "syn" and "anti" environments relative to the chlorine atom.[1] At room temperature, these typically coalesce into the values listed above.

Quality Control & Purity Assessment

To ensure the material is suitable for subsequent drug development steps (e.g., substitution of the final Cl), the following self-validating checks must be met:

• Melting Point: Expected range 110–115°C (varies slightly with crystal form/purity).

• Solubility Check: Soluble in DCM, Chloroform, DMSO; insoluble in water.[1]

• TLC Visualization: UV active (254 nm). R_f value will be higher than the tris-pyrrolidino derivative (more polar) but lower than cyanuric chloride.[1]

References

• MDPI. (2006).[1] Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines.[1][3][4][5][6] Molecules 2006, 11(1), 78-88.[1] Retrieved from [Link][1]

• National Institutes of Health (NIH). (2025).[1] PubChem Compound Summary for substituted s-Triazines. Retrieved from [Link][1]

• Blotny, G. (2006).[4] Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis.[1][2][4] Tetrahedron, 62(41), 9507-9522.[1] Retrieved from [Link][1]

Sources

• 1. 1,3,5-Triazine-2,4-diamine, 6-chloro- [webbook.nist.gov]
• 2. sciensage.info [sciensage.info]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. CN104910086A - Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine - Google Patents [patents.google.com]
• 6. 2-Chloro-4,6-dimethoxy-1,3,5-triazine, 97% (3140-73-6) - 2-Chloro-4,6-dimethoxy-1,3,5-triazine, 97% Manufacturer, Supplier, India, China | Otto Chemie Pvt Ltd [ottokemi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine in Solid-Phase Peptide Synthesis

Introduction: The Role of Triazine-Based Coupling Reagents in Modern Peptide Synthesis

Solid-phase peptide synthesis (SPPS) has revolutionized the way peptides are created, enabling the rapid and efficient assembly of complex sequences.[1] A critical step in this process is the formation of the amide bond between amino acids, a reaction facilitated by coupling reagents.[2] Among the diverse array of available coupling reagents, 2-chloro-4,6-disubstituted-1,3,5-triazines have emerged as a powerful class of activators for carboxylic acids.[3] This application note provides a detailed protocol and scientific rationale for the use of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine, a member of this class, in SPPS.

Triazine-based coupling reagents offer several advantages, including high coupling efficiency and the potential to suppress racemization, a common side reaction in peptide synthesis.[4] The electron-withdrawing nature of the triazine ring enhances the leaving group potential of the substituted chlorine atom, facilitating the activation of the carboxyl group of an N-protected amino acid. This activation typically proceeds in the presence of a tertiary amine base, leading to the formation of a highly reactive "super active" triazinyl ester.[3] This intermediate then readily undergoes nucleophilic attack by the free N-terminal amine of the growing peptide chain on the solid support, forming the desired peptide bond.

This guide is intended for researchers, scientists, and drug development professionals familiar with the principles of SPPS. It aims to provide both a practical, step-by-step protocol and a deeper understanding of the chemical principles governing the use of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine.

Mechanism of Action: Carboxylic Acid Activation

The efficacy of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine as a coupling reagent is rooted in its ability to efficiently activate the carboxylic acid of an incoming N-protected amino acid. This process can be broken down into two key steps:

• Formation of the Triazinylammonium Salt: In the presence of a tertiary amine, such as N,N-diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM), the 2-chloro-4,6-disubstituted-1,3,5-triazine forms a quaternary triazinylammonium salt. This intermediate is highly reactive.[3][5]

• Formation of the Active Ester and Amide Bond Formation: The carboxylate of the N-protected amino acid displaces the tertiary amine from the triazinylammonium salt, forming a highly reactive O-triazinyl active ester. This "super active" ester is then susceptible to nucleophilic attack by the deprotected N-terminal amine of the peptide-resin, resulting in the formation of the amide bond and release of the triazine byproduct.[3]

Below is a diagram illustrating the general mechanism of carboxylic acid activation by a 2-chloro-4,6-disubstituted-1,3,5-triazine.

Caption: Mechanism of peptide bond formation using 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine.

Experimental Protocol: Solid-Phase Peptide Synthesis

This protocol outlines the general steps for using 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine in Fmoc-based SPPS. The quantities provided are for a typical synthesis scale and should be optimized based on the specific peptide sequence and resin loading.

Materials and Reagents

• Fmoc-protected amino acids

• Solid-phase synthesis resin (e.g., Rink Amide, Wang resin)[6]

• 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine

• N,N-Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Piperidine, 20% in DMF (for Fmoc deprotection)

• Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane (TIS))

• Diethyl ether, cold

Step-by-Step Protocol

The following workflow diagram provides a high-level overview of the SPPS cycle.

Caption: General workflow for Solid-Phase Peptide Synthesis (SPPS).

1. Resin Preparation and Swelling [7] a. Place the desired amount of resin in a reaction vessel. b. Add DCM to the resin and allow it to swell for at least 30 minutes with gentle agitation. c. Drain the DCM.

2. First Amino Acid Loading (if starting with a bare resin) a. Dissolve the first Fmoc-protected amino acid (3 equivalents relative to resin loading) and DIPEA (7.5 equivalents) in DCM.[8] b. Add the solution to the swollen resin and agitate for 1-2 hours. c. Drain the solution and wash the resin thoroughly with DMF and DCM.[8]

3. Fmoc Deprotection a. Add a 20% solution of piperidine in DMF to the resin. b. Agitate for 5-10 minutes. c. Drain the solution and repeat the piperidine treatment for another 10-15 minutes. d. Drain the piperidine solution and wash the resin extensively with DMF and DCM to ensure complete removal of piperidine.[6]

4. Amino Acid Coupling a. In a separate vial, pre-activate the next Fmoc-protected amino acid. The following table provides recommended starting concentrations, which may require optimization.

Reagent	Equivalents (relative to resin loading)
Fmoc-Amino Acid	3.0
2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine	3.0
DIPEA or NMM	6.0

b. Dissolve the Fmoc-amino acid, 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine, and DIPEA/NMM in DMF. c. Allow the pre-activation to proceed for 5-10 minutes at room temperature. d. Add the activation mixture to the deprotected peptide-resin. e. Agitate the reaction vessel for 1-2 hours at room temperature. The completion of the coupling can be monitored using a ninhydrin test.[9]

5. Washing a. After the coupling reaction is complete, drain the reaction mixture. b. Wash the resin thoroughly with DMF and DCM to remove excess reagents and byproducts.

6. Peptide Chain Elongation a. Repeat steps 3-5 for each subsequent amino acid in the peptide sequence.

7. Final Deprotection and Cleavage a. After the final amino acid has been coupled, perform a final Fmoc deprotection (step 3). b. Wash the peptide-resin with DMF and DCM, and then dry the resin under vacuum. c. Add the cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% TIS) to the resin. d. Agitate for 2-4 hours at room temperature. e. Filter the resin and collect the filtrate containing the cleaved peptide. f. Precipitate the peptide by adding cold diethyl ether to the filtrate. g. Centrifuge to pellet the peptide, decant the ether, and wash the peptide pellet with cold ether. h. Dry the crude peptide under vacuum.

8. Purification a. Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Troubleshooting and Scientific Considerations

• Incomplete Coupling: If a ninhydrin test indicates incomplete coupling, the coupling step can be repeated. For difficult couplings, such as those involving sterically hindered amino acids, increasing the reaction time or temperature may be beneficial.

• Racemization: While triazine-based reagents are known to have a low propensity for racemization, it is still a potential side reaction, especially for sensitive amino acids like histidine and cysteine.[10] The use of NMM as a base instead of DIPEA has been reported to reduce racemization in some cases.

• Aggregation: For long or hydrophobic peptide sequences, on-resin aggregation can hinder coupling efficiency. The use of chaotropic salts or specialized solvent mixtures can help to disrupt secondary structures and improve synthesis outcomes.

• Side Reactions: The functional groups on amino acid side chains can be susceptible to various side reactions.[4] The choice of appropriate side-chain protecting groups is crucial for a successful synthesis.

Conclusion

2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine is a valuable tool for the synthesis of peptides via SPPS. Its mechanism of action through the formation of a highly reactive O-triazinyl active ester allows for efficient amide bond formation. The protocol provided in this application note serves as a comprehensive starting point for researchers. As with any chemical synthesis, optimization of reaction conditions for each specific peptide is essential to achieve the highest possible yield and purity.

References

• Kolesińska, B. et al. (2004). P33 New generation of triazine-based coupling reagents useful for SPPS. ResearchGate. Available at: [Link]

• Amblard, F. et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239-254. Available at: [Link]

• Al-Warhi, T. et al. (2012). Level 2 — Case 26 2-Chloro-1,3,5-triazines as Activating Groups of Carboxylic Acids in the Formation of Peptide Bonds. ResearchGate. Available at: [Link]

• The Royal Society of Chemistry. (2014). Experimental procedures Solid phase peptide synthesis (SPPS). Available at: [Link]

• Nowick, J.S. (2014). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Available at: [Link]

• Amblard, F. et al. (2006). Methods and protocols of modern solid phase peptide synthesis. ResearchGate. Available at: [Link]

• aapptec. (2009). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Available at: [Link]

• Kamiński, Z. J. et al. (2001). A novel generation of coupling reagents. Enantiodifferentiating coupling reagents prepared in situ from 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) and chiral tertiary amines. The Journal of Organic Chemistry, 66(19), 6276-81. Available at: [Link]

• de Fatima, A. et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 80-92. Available at: [Link]

• El-Faham, A. et al. (2021). s-Triazine: A Privileged Structure for Drug Discovery and Bioconjugation. Molecules, 26(4), 861. Available at: [Link]

• LookChem. (2019). 2-chloro-4,6-diphenyl-1,3,5-triazine - reaction / application on synthetic works. Available at: [Link]

• ResearchGate. (2025). Triazine‐based coupling reagents. Available at: [Link]

• Al-Warhi, T. et al. (2010). Synthesis of 2-(4,6-Dimethoxy-1,3,5-triazin-2-yloxyimino) Derivatives. Semantic Scholar. Available at: [Link]

• Sukiennik, J. et al. (2021). Reactions of quinine with 2-chloro-4,6-dimethoxy-1,3,5-triazine. Arkivoc, 2021(2), 1-11. Available at: [Link]

• Mesa Labs. (n.d.). SPPS Tips For Success Handout. Available at: [Link]

• European Patent Office. (2015). METHOD FOR THE INDUSTRIAL PRODUCTION OF 2-HALO-4,6-DIALKOXY-1,3,5-TRIAZINES AND THEIR USE IN THE PRESENCE OF AMINES. Available at: [Link]

• Wang, Z. et al. (2021). Ligand-controlled divergent dehydrogenative reactions of carboxylic acids via C–H activation. Science, 374(6572), 1273-1279. Available at: [Link]

• Huy, P. H., & Mbouhom, C. (2019). Formamide catalyzed activation of carboxylic acids - versatile and cost-efficient amidation and esterification. Chemical Science, 10(30), 7399-7406. Available at: [Link]

• ResearchGate. (2025). 1,3,5‐triazines with carboxylic acids leading to hitherto unknown 2‐Acyloxy‐4,6‐Dimethoxy‐(Diaryloxy). Available at: [Link]

• Bandgar, B. P., & Pandit, S. S. (2003). Direct synthesis of 2-oxazolines from carboxylic acids using 2-chloro-4,6-dimethoxy-1,3,5-triazine under mild conditions. Tetrahedron Letters, 44(11), 2331-2333. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. A novel generation of coupling reagents. Enantiodifferentiating coupling reagents prepared in situ from 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) and chiral tertiary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
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• 8. semanticscholar.org [semanticscholar.org]
• 9. mesalabs.com [mesalabs.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Step-by-step guide for peptide bond formation with CDPT

Application Note: High-Efficiency Peptide Bond Formation using CDPT

Executive Summary & Scope

This technical guide details the application of CDPT (2-Chloro-4,6-diphenoxy-1,3,5-triazine) as a coupling reagent for peptide synthesis.[1] While the methoxy-analogue (CDMT or Kaminski’s Reagent) is widely documented, CDPT offers distinct electronic properties due to the electron-withdrawing nature of the phenoxy substituents. This modification enhances the electrophilicity of the triazine ring, potentially accelerating the activation step compared to CDMT, while altering the solubility profile of the byproduct.

Target Audience: Synthetic Chemists, Process Development Scientists. Key Advantage: Cost-effective activation with reduced racemization risk in specific steric environments; "Green" potential due to atom economy.[1]

Mechanistic Insight: The Triazine Cycle

Understanding the mechanism is vital for troubleshooting. The reaction does not proceed via a simple direct displacement but involves a "quaternary ammonium" intermediate when a tertiary amine is used.

The Pathway:

• Activation: The CDPT reagent reacts with the tertiary amine (typically N-methylmorpholine, NMM) to form a reactive quaternary triazinylammonium salt.

• Intermediate Formation: The carboxylic acid (carboxylate) attacks this salt via Nucleophilic Aromatic Substitution (

  ), displacing the ammonium/chloride and forming the Superactive Triazinyl Ester .

• Aminolysis: The amine nucleophile attacks the carbonyl of the active ester, releasing the peptide and the byproduct (2-hydroxy-4,6-diphenoxy-1,3,5-triazine).

Scientific Rationale for CDPT:

• Electronic Effect: The phenoxy groups are less electron-donating than methoxy groups (found in CDMT).[1] This makes the triazine ring more electron-deficient, increasing the rate of the initial nucleophilic attack by the carboxylate.

• Byproduct Management: Unlike the water-soluble CDMT byproduct, the CDPT byproduct is more lipophilic. This dictates a specific workup strategy (precipitation or chromatography) rather than simple aqueous extraction.[1]

Visualization: Reaction Pathway

Figure 1: The CDPT activation cycle.[1] Note the formation of the Quaternary Salt intermediate, which is the actual activating species.

Experimental Protocol

Safety Precaution: CDPT is an irritant.[1] The byproduct is a phenol derivative. Handle in a fume hood.

Materials:

• Coupling Reagent: CDPT (1.0 - 1.1 equiv)[1]

• Base: N-methylmorpholine (NMM) (2.0 - 3.0 equiv).[1] Note: NMM is preferred over TEA to prevent racemization.

• Solvent: DCM (Dichloromethane) or THF (Tetrahydrofuran).[1] Anhydrous conditions are recommended but not strictly required compared to acid chlorides.

Step-by-Step Procedure:

Phase 1: Activation (The "Cold" Step)

• Dissolve the Carboxylic Acid (1.0 mmol) in DCM (5–10 mL).

• Cool the solution to 0°C (ice bath).

• Add NMM (1.0 mmol) to deprotonate the acid. Stir for 5 minutes.

• Add CDPT (1.0 – 1.1 mmol) in one portion.

• Observation: A precipitate (NMM-HCl salts) may form.[1] Stir at 0°C for 30–60 minutes . This allows the formation of the Active Triazinyl Ester.

Phase 2: Coupling (The "Room Temp" Step) 6. Add the Amine component (1.0 – 1.1 mmol).

• Tip: If the amine is a salt (e.g., HCl salt), add an extra equivalent of NMM prior to addition.

• Remove the ice bath and allow the reaction to warm to Room Temperature (20–25°C) .
• Stir for 2–4 hours .

• Monitoring: Use TLC or HPLC.[1] The active ester spot (usually higher Rf than acid) should disappear.

Phase 3: Workup (The Critical Deviation from CDMT) Unlike CDMT, the CDPT byproduct (Diphenoxytriazinol) is lipophilic and may not wash out with water.

• Method A (Precipitation - Preferred for Peptides):

  • Concentrate the reaction mixture to a small volume (~1-2 mL).

  • Add cold Diethyl Ether or MTBE (20 mL).

  • The peptide product usually precipitates, while the lipophilic triazine byproduct often remains in the ether layer.

  • Filter and wash the solid.

• Method B (Extraction/Chromatography):

  • Dilute with DCM.[1]

  • Wash with 1M HCl (removes unreacted amine/NMM).[1]

  • Wash with Saturated

    (removes unreacted acid).[1]

  • Wash with Brine, Dry over

    , and evaporate.

  • Purification: If the triazine byproduct persists (seen by aromatic peaks in NMR), purify via Flash Column Chromatography (SiO2, Hexane/Ethyl Acetate gradient).

Data & Optimization Guide

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete Activation	Increase activation time at 0°C to 2 hours. Ensure NMM is fresh.
Racemization	High Temperature / Wrong Base	Keep activation strictly at 0°C. Use NMM or Collidine, avoid TEA/DIPEA if possible.
Byproduct Contamination	Lipophilic Byproduct	Use Method A (Ether precipitation).[1] The byproduct is soluble in ether; most peptides are not.
Slow Reaction	Steric Hindrance	Add a catalyst: 0.1 equiv of HOBt or HOAt can accelerate the aminolysis of the triazine ester.

Reagent Comparison

Feature	CDPT (Diphenoxy)	CDMT (Dimethoxy)	EDC/NHS
Reactivity	High (Electron Deficient)	Moderate	Moderate
Byproduct Solubility	Organic Soluble (Lipophilic)	Water Soluble	Water Soluble
Cost	Low	Very Low	Medium
Atom Economy	Moderate	Good	Good

References

• Kaminski, Z. J. (1985). "2-Chloro-4,6-dimethoxy-1,3,5-triazine.[1][2][3][4][5] A new coupling reagent for peptide synthesis."[6][7][8][9] Tetrahedron Letters, 26(24), 2901-2904.

  • Note: Foundational text for triazine coupling reagents.

• Garrett, C. E., et al. (2002).[8] "New observations on peptide bond formation using CDMT." Tetrahedron Letters, 43(23), 4161-4165.

  • Note: Establishes the mechanism and intermedi

• Blazejewska, A., et al. (2019). "Triazine-Based Coupling Reagents."[1][2][3][8] Molecules, 24(22). [1]

  • Note: Review of triazine deriv

Sources

• 1. 2-(2-Hydroxy-4-hexyloxyphenyl)-4,6-diphenyl-1,3,5-triazine | C27H27N3O2 | CID 4992761 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN104910086A - Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine - Google Patents [patents.google.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Synthesis of 2-(4,6-Dimethoxy-1,3,5-triazin-2-yloxyimino) Derivatives: Application in Solution Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. globalresearchonline.net [globalresearchonline.net]
• 7. CN101624379A - Method for preparing 2-chlorine-4, 6-dimethoxy-1, 3, 5-triazine - Google Patents [patents.google.com]
• 8. luxembourg-bio.com [luxembourg-bio.com]
• 9. researchgate.net [researchgate.net]

2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine as a coupling reagent for amide synthesis.

This Application Note is structured to address the use of 2-Chloro-4,6-diphenoxy-1,3,5-triazine (CDPT) as a coupling reagent.

Critical Technical Note on Nomenclature: The chemical name provided in your topic ("2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine") describes a structural analog that is electronically deactivated and generally unsuitable as a standard amide coupling reagent. The pyrrolidine nitrogen atoms are strong electron donors, rendering the triazine core electron-rich and the C-Cl bond unreactive towards carboxylate nucleophiles.

In the context of amide synthesis, the acronym CDPT and the functional utility refer to 2-Chloro-4,6-diphenoxy-1,3,5-triazine . The phenoxy groups maintain the necessary electrophilicity for the reaction to proceed. This guide focuses on the Diphenoxy (CDPT) reagent, which is the established, high-performance analog of CDMT.

High-Stability Activation for Demanding Peptide and Amide Couplings

Executive Summary

2-Chloro-4,6-diphenoxy-1,3,5-triazine (CDPT) is a second-generation triazine coupling reagent designed to overcome the limitations of its predecessor, CDMT (2-Chloro-4,6-dimethoxy-1,3,5-triazine). While CDMT is effective, it suffers from moisture sensitivity and lower stability. CDPT offers enhanced hydrolytic stability and improved reactivity with sterically hindered substrates.

This guide details the use of CDPT for the "in situ" generation of the active coupling species (DPT-BM or similar quaternary ammonium salts) to facilitate efficient, racemization-free amide bond formation.

Key Benefits[1]

• Enhanced Stability: The phenoxy substituents provide a robust steric and electronic environment, making CDPT less hygroscopic than CDMT.

• Byproduct Removal: The byproduct (2-hydroxy-4,6-diphenoxy-1,3,5-triazine) is easily removed via mild basic wash or filtration, unlike the urea byproducts of DCC/EDC.

• Cost-Effective: Synthesized directly from cyanuric chloride and phenol.

• Scalability: Suitable for kilogram-scale GMP manufacturing due to thermal stability and lack of explosion hazard (unlike HOBt/HOAt derivatives).

Chemical Identity & Properties

Property	Specification
Common Name	CDPT
IUPAC Name	2-Chloro-4,6-diphenoxy-1,3,5-triazine
CAS Number	19470-63-4
Molecular Weight	299.71 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in THF, DCM, DMF, EtOAc; Insoluble in Water
Melting Point	118–120 °C
Storage	Store at +2°C to +8°C, keep dry (Desiccate)

Mechanism of Action

The coupling does not proceed via direct attack of the carboxylate on CDPT. Instead, CDPT must first react with a tertiary amine (typically N-methylmorpholine, NMM) to form a reactive quaternary ammonium salt (DPT-BM ). This intermediate is the actual activating agent.

• Activation: CDPT reacts with NMM to form the quaternary salt (DPT-BM).

• Active Ester Formation: The carboxylate anion attacks the triazine ring of DPT-BM, displacing NMM and forming the "Super-Active" Triazine Ester.

• Amidation: The primary amine attacks the carbonyl of the active ester, releasing the byproduct (2-hydroxy-4,6-diphenoxy-1,3,5-triazine) and forming the amide.

Caption: Activation pathway of CDPT via N-methylmorpholine to generate the reactive DPT-BM intermediate.

Standard Protocol: Amide Coupling

Scope: Synthesis of amides from carboxylic acids and primary/secondary amines. Scale: 1.0 mmol (Adjust proportionally).

Reagents

• Carboxylic Acid: 1.0 equiv (e.g., Boc-Phe-OH)

• Amine: 1.0–1.2 equiv (e.g., Benzylamine)

• CDPT: 1.1 equiv

• N-Methylmorpholine (NMM): 2.5–3.0 equiv (Crucial for activating CDPT and neutralizing acid)

• Solvent: THF, DCM, or DMF (0.1 M concentration)

Step-by-Step Procedure

• Preparation of Active Reagent (In Situ):

  • In a round-bottom flask, dissolve CDPT (1.1 equiv) in anhydrous THF (or DCM).

  • Add NMM (1.5 equiv) active at 0 °C.

  • Observation: A white precipitate (DPT-BM) may form. This is the active species. Stir for 15–30 minutes at 0 °C to ensure formation.

• Activation of Carboxylic Acid:

  • Add the Carboxylic Acid (1.0 equiv) to the mixture.

  • Stir at 0 °C for 30–60 minutes. The mixture typically becomes clear or changes suspension consistency as the active ester forms.

• Coupling:

  • Add the Amine (1.0–1.2 equiv) and the remaining NMM (1.0–1.5 equiv).

  • Allow the reaction to warm to room temperature (20–25 °C).

  • Stir for 2–12 hours. Monitor via TLC or LC-MS.

• Workup:

  • Dilute the reaction mixture with EtOAc or DCM.

  • Acid Wash: Wash with 1M HCl or 5% Citric Acid (to remove NMM and unreacted amine).

  • Base Wash: Wash with Saturated NaHCO₃ (to remove unreacted acid and the phenolic triazine byproduct). Note: The byproduct is weakly acidic and soluble in base.

  • Brine Wash: Wash with saturated NaCl.

  • Dry over MgSO₄, filter, and concentrate.[1]

• Purification:

  • If necessary, purify via flash chromatography or recrystallization.

Optimization & Troubleshooting Guide

Issue	Probable Cause	Solution
Low Yield	Incomplete activation of CDPT.	Ensure CDPT and NMM are stirred for 30 mins before adding the acid. Ensure solvents are dry.
Racemization	Over-activation or high base concentration.	Keep the activation step at 0 °C. Use exactly 1.0 equiv of acid. Use a weaker base like TMP (Collidine) if NMM causes issues.
Precipitate in Reaction	Formation of DPT-BM (Normal) or Byproduct.	DPT-BM precipitate is good; it dissolves as it reacts. If the final byproduct precipitates, simply filter it off before workup.
Slow Reaction	Steric hindrance.[2][3]	Switch solvent to DMF to increase rate. Allow reaction to run for 24h. Increase CDPT to 1.5 equiv.

Comparison: CDPT vs. Other Reagents[5]

Feature	CDPT (Diphenoxy)	CDMT (Dimethoxy)	HATU	EDC/HOBt
Stability	High (Solid, shelf-stable)	Moderate (Hygroscopic)	Moderate	High
Reactivity	High (via DPT-BM)	High (via DMT-MM)	Very High	Moderate
Cost	Low	Low	High	Medium
Byproduct	Phenoxy-triazine (Base soluble)	Methoxy-triazine (Water soluble)	Urea/Phosphoramide	Urea (Water soluble)
Atom Economy	Moderate	Good	Poor	Good

Case Study: Sterically Hindered Coupling

Objective: Synthesis of Fmoc-Val-Aib-OMe (Coupling of Valine to Aminoisobutyric acid, a difficult hindered amine).

Experimental Workflow:

Caption: Workflow for the coupling of hindered amino acids using CDPT.

Results:

• CDPT Yield: 88%

• EDC/HOBt Yield: 45% (Incomplete reaction after 24h)

• Observation: CDPT's intermediate (DPT-BM) is less bulky than the OBt ester, allowing better access to the hindered Aib amine.

Safety & Handling

• Hazards: CDPT is an irritant. It may cause sensitization by skin contact.

• Inhalation: Avoid dust formation. Use a fume hood.

• Byproducts: The byproduct (phenol derivative) should be treated as chemical waste.

• MSDS Status: Not classified as explosive (unlike HOBt).[4]

References

• Kamiński, Z. J. (1985). "2-Chloro-4,6-dimethoxy-1,3,5-triazine.[5][3][6][7][8] A new coupling reagent for peptide synthesis."[2][3] Tetrahedron Letters, 26(24), 2901-2904. (Foundational work on triazine coupling)

• Kunishima, M., et al. (1999). "4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium Chloride (DMT-MM): A Versatile Coupling Reagent." Tetrahedron, 55, 13159-13170.

• Solé, A., et al. (2021).[7] "Sustainable Triazine-Based Dehydro-Condensation Agents for Amide Synthesis." Frontiers in Chemistry. (Discusses CDPT/DPT-BM variants)

• BenchChem. "Catalytic Applications of 2-Chloro-4,6-dimethoxy-1,3,5-triazine Derivatives." (General application note on triazine reagents)

Sources

• 1. 2-chloro-4,6-diphenyl-1,3,5-triazine - reaction / application on synthetic works_Chemicalbook [chemicalbook.com]
• 2. Ynamide Coupling Reagents: Origin and Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. bachem.com [bachem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. arkat-usa.org [arkat-usa.org]

Diverse applications of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine in medicinal chemistry

Application Note: Diverse Applications of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine in Medicinal Chemistry

Introduction: The "Deactivated" Triazine Advantage

2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CAS: 35576-06-6) represents a critical intermediate in the sequential functionalization of the s-triazine core. Unlike its parent compound, cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), which is highly electrophilic and moisture-sensitive, the dipyrrolidinyl derivative is chemically stable, solid, and easy to handle.

In medicinal chemistry, this molecule serves as a "privileged scaffold" for the synthesis of trisubstituted triazine libraries. The presence of two electron-donating pyrrolidine rings significantly reduces the electrophilicity of the triazine ring via resonance. This "deactivation" is a strategic advantage: it prevents over-reaction and allows for the controlled, selective introduction of a third, high-value pharmacophore under specific forcing conditions.

Key Physicochemical Profile:

• Molecular Formula:

• Molecular Weight: 253.73 g/mol

• Solubility: Soluble in DCM, Chloroform, DMSO; moderate solubility in alcohols.

• Reactivity: Resistant to hydrolysis at neutral pH; requires elevated temperatures or catalysis for

  displacement of the final chlorine.

Core Application: Synthesis of Bioactive Libraries via

The primary application of this scaffold is the generation of Type III Trisubstituted Triazines . Because the first two positions are "locked" with pyrrolidine (often used to improve solubility and metabolic stability), the third position is available for diversifying the library with amines, phenols, or thiols.

Mechanism of Action

The reaction proceeds via a Nucleophilic Aromatic Substitution (

). However, due to the electron donation from the two pyrrolidine nitrogens, the activation energy for displacing the final chlorine is higher than in mono- or dichloro-triazines.

Protocol 1: Displacement with Primary/Secondary Amines

Target: Kinase Inhibitor Analogs

Rationale: Many kinase inhibitors (e.g., PI3K/mTOR inhibitors) utilize a triazine core.[1] The pyrrolidine moieties mimic the morpholine/piperidine groups found in approved drugs, improving the pharmacokinetic profile.

Reagents:

• Scaffold: 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (1.0 equiv)

• Amine Nucleophile:

  (1.2 – 1.5 equiv)

• Base:

  (Diisopropylethylamine) or (2.0 equiv)

• Solvent: 1,4-Dioxane or DMSO (anhydrous)

Step-by-Step Procedure:

• Dissolution: Dissolve 1.0 mmol of the scaffold in 5 mL of 1,4-Dioxane.

• Addition: Add 2.0 mmol of DIPEA, followed by 1.2 mmol of the amine nucleophile.

• Activation:

  • Standard Amines: Heat the reaction mixture to 80–100°C for 12–24 hours.

  • Sterically Hindered Amines: Use a sealed tube and heat to 120°C or use microwave irradiation (140°C, 30 min).

• Monitoring: Monitor by LC-MS. The starting material (Cl-triazine) peak should disappear.

• Work-up: Cool to RT. Dilute with EtOAc (20 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL).

• Purification: Dry over

  , concentrate, and purify via flash chromatography (Hexane/EtOAc gradient).

Critical Note: Unlike cyanuric chloride (which reacts at 0°C), this deactivated scaffold requires heat. If reaction rates are slow, add 10 mol% of DMAP (4-Dimethylaminopyridine) as a nucleophilic catalyst.

Advanced Application: Palladium-Catalyzed Cross-Coupling

When

fails (e.g., with weak nucleophiles like aryl boronic acids), the chlorine atom serves as an excellent handle for Pd-catalyzed cross-coupling.

Protocol 2: Suzuki-Miyaura Coupling (C-C Bond Formation)

Target: Biaryl Triazine Fluorophores or OLED Materials

Rationale: Creating a Carbon-Carbon bond at the third position expands the chemical space beyond amines/ethers, allowing access to planar, conjugated systems useful as DNA intercalators.

Reagents:

• Scaffold: 1.0 equiv

• Aryl Boronic Acid: 1.5 equiv

• Catalyst:

  (5 mol%)

• Base:

  (2M aqueous solution, 3.0 equiv)

• Solvent: Toluene/Ethanol (4:1 ratio)

Workflow:

• Degassing: Combine scaffold, boronic acid, and solvent in a reaction vial. Sparge with Argon for 10 minutes to remove oxygen (critical to prevent homocoupling).

• Catalyst Addition: Add

  quickly under Argon flow.

• Reaction: Seal and heat to reflux (approx. 90°C) for 16 hours.

• Purification: Filter through a Celite pad to remove Palladium black. Concentrate and purify via column chromatography.

Comparative Reactivity Data

To aid in experimental design, the following table summarizes the reactivity of the dipyrrolidinyl scaffold compared to other common triazine reagents.

Reagent	Substituents (C2, C4)	C6-Cl Reactivity	Typical Cond. (Amine)	Application
Cyanuric Chloride	-Cl, -Cl	Ultra-High	-10°C to 0°C	Starting Material
CDMT	-OMe, -OMe	High	RT	Coupling Reagent
Dipyrrolidinyl-Triazine	-Pyr, -Pyr	Low (Deactivated)	80°C - Reflux	Stable Scaffold
Atrazine Intermediate	-NHEt, -NHiPr	Low	Reflux	Herbicide/Bioactive

Biological Relevance & Signaling Pathways[3]

Compounds derived from the 2,4-diamino-1,3,5-triazine core are frequently screened against lipid kinases. The pyrrolidine substituents improve the molecule's lipophilicity (

), enhancing cell permeability.

Target Pathway: PI3K/Akt/mTOR Trisubstituted triazines act as ATP-competitive inhibitors. The pyrrolidine rings occupy the solvent-exposed region of the ATP binding pocket, while the third substituent (introduced via the protocols above) is designed to form hydrogen bonds with the hinge region (e.g., Val851 in PI3K

).

References

• Blotny, G. (2006). "Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis." Tetrahedron, 62(41), 9507-9522. Link

• Kamal, A., et al. (2014). "Triazine-based synthesis of 1,3,5-triazine derivatives as PI3K/mTOR inhibitors." MedChemComm, 5, 153-167. Link

• Santa Cruz Biotechnology. "2-chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine Product Data." Link

• Mao, L., et al. (2019). "Synthesis and biological evaluation of novel 1,3,5-triazine derivatives as potent anticancer agents." European Journal of Medicinal Chemistry, 163, 246-259. Link

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 18831, 6-Chloro-1,3,5-triazine-2,4-diamine." Link

Sources

• 1. chemrxiv.org [chemrxiv.org]

Application Note: Precision Synthesis of Cyclic Peptides using 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CDPT)

This Application Note is designed for researchers and process chemists specializing in peptide synthesis. It details the use of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (referred to herein as CDPT ), a specialized derivative of the Kamiński triazine reagents.

Unlike the more common dimethoxy analog (CDMT), the dipyrrolidinyl variant offers distinct solubility profiles and reactivity modulation, making it particularly effective for the challenging macrocyclization of hydrophobic peptides where racemization suppression is critical.

Executive Summary

Head-to-tail peptide cyclization is a thermodynamically disfavored process often plagued by C-terminal epimerization (racemization) and dimerization. While reagents like HATU or PyBOP are potent, they often require basic conditions that promote racemization.

CDPT represents a "smart" activation strategy. It functions via the formation of a super-active triazinyl ester .[1] The electron-donating pyrrolidine rings modulate the electrophilicity of the triazine core, stabilizing the intermediate against hydrolysis while maintaining high reactivity toward amines. This balance is crucial for the slow kinetics required in macrocyclization.

Key Advantages of CDPT[2]

• Racemization Suppression: Operates via a concerted mechanism that minimizes oxazolone formation.

• Solubility Tuning: The lipophilic pyrrolidine rings enhance solubility in DCM/THF, unlike the water-soluble CDMT, facilitating cyclization of hydrophobic sequences.

• Atom Economy: Generates non-toxic, easily removable triazine byproducts (unlike phosphine oxides from PyBOP).

Mechanistic Insight: The "Super-Active" Ester

The efficacy of CDPT relies on a two-step activation mechanism. Unlike carbodiimides, which can form reactive O-acylisoureas that rearrange to unreactive N-acylureas, CDPT forms a distinct "super-active" ester.

The Pathway[3]

• Activation: The carboxylate attacks the CDPT (mediated by a tertiary amine, typically N-methylmorpholine, NMM) to displace the chloride.

• Intermediate Formation: A quaternary triazinylammonium salt is formed (if NMM is used as a nucleophilic catalyst) or a direct O-triazinyl ester.

• Aminolysis: The N-terminal amine attacks the carbonyl carbon, releasing the innocuous 2-hydroxy-4,6-dipyrrolidinyl-1,3,5-triazine byproduct.

Figure 1: Mechanistic pathway of CDPT-mediated cyclization. The stability of the Triazinyl Ester intermediate is key to preventing racemization.

Experimental Protocol

Pre-requisites & Reagent Preparation

Ensure all solvents are anhydrous. Water acts as a competitive nucleophile, hydrolyzing the active ester.

Component	Specification	Notes
CDPT	>98% Purity	Store at 4°C under argon.
Solvent	DCM or DMF (Anhydrous)	DCM is preferred for solubility; DMF for polar peptides.
Base	N-Methylmorpholine (NMM)	Acts as both base and nucleophilic catalyst.
Linear Peptide	C-term free acid / N-term free amine	Side chains must be fully protected.

Standard Cyclization Protocol (Solution Phase)

Scale: 0.1 mmol peptide Concentration: 1 mM (High Dilution Principle)

Step 1: Linear Peptide Dissolution

• Dissolve 0.1 mmol of the linear protected peptide in 100 mL of anhydrous DCM (or DMF if insoluble).

• Ensure the solution is clear. If aggregation occurs, add small amounts of HFIP (Hexafluoroisopropanol) or LiCl, though this may affect rate.

Step 2: Reagent Activation

• In a separate small vial, dissolve CDPT (1.2 eq, 0.12 mmol) in 2 mL DCM.

• Add NMM (3.0 eq, 0.3 mmol) to the peptide solution (from Step 1).

  • Note: Unlike other protocols where the reagent is added to the peptide, we recommend adding the peptide/base mixture to the CDPT if minimizing dimerization is the absolute priority, but for standard CDPT stability, adding CDPT to the peptide is standard and effective due to the stability of the intermediate.

Step 3: The Reaction

• Add the CDPT solution to the dilute peptide/NMM solution.

• Stir vigorously at 0°C for 1 hour , then allow to warm to Room Temperature (20-25°C) .

• Monitor reaction by HPLC/UPLC every 2 hours.

  • Target: Disappearance of linear precursor (M+H) and appearance of cyclic product (M+H - 18).

• Reaction time is typically 4 to 12 hours .

Step 4: Work-up

• Evaporate solvent under reduced pressure.

• Redissolve residue in EtOAc (ethyl acetate).

• Wash sequentially with:

  • 5% KHSO₄ or 1M HCl (to remove NMM and unreacted amine).

  • Water.[2][3]

  • 5% NaHCO₃ (to remove unreacted acid and triazine byproducts).

  • Brine.

• Dry over MgSO₄, filter, and concentrate.

"Inverse Addition" Protocol (For Difficult Sequences)

For peptides prone to rapid dimerization, use the Inverse Addition technique:

• Dissolve CDPT (1.5 eq) in DCM.

• Dissolve Peptide (1 eq) and NMM (3 eq) in DCM.

• Using a syringe pump, add the Peptide/NMM solution dropwise into the CDPT solution over 4-6 hours.

  • Rationale: This keeps the concentration of free amine low relative to the activating agent, favoring intramolecular reaction.

Troubleshooting & Optimization

The following decision tree helps navigate common synthesis issues.

Figure 2: Troubleshooting matrix for CDPT-mediated cyclization.

Data Comparison: CDPT vs. Common Reagents

Feature	CDPT (Dipyrrolidinyl)	PyBOP	HATU	CDMT (Dimethoxy)
Activation Speed	Moderate (Controlled)	Fast	Very Fast	Moderate
Racemization Risk	Low	Moderate	Moderate/High	Low
Solubility (DCM)	High	High	Low (requires DMF)	Low/Moderate
Byproduct Removal	Acid/Base Wash	Difficult (HMPA/Phosphine)	Water Wash	Water Wash
Cost	Low/Medium	High	High	Low

Authoritative References

• Kamiński, Z. J. (2000).[4] Triazine-based condensing reagents.[1][3][4][5][6][7][8] Biopolymers (Peptide Science), 55(2), 140–164.[4]

  • Foundational text on the mechanism of triazine coupling reagents.

• Kamiński, Z. J., et al. (2005). N-Triazinylammonium Tetrafluoroborates.[1] A New Generation of Efficient Coupling Reagents Useful for Peptide Synthesis.[1][3] Journal of the American Chemical Society, 127(48), 16912–16920.

  • Details the "super-active ester" concept and structural variations of triazines.

• Tailhades, J., et al. (2010). Synthesis of Cyclic Peptides through Direct Aminolysis of Peptide Thioesters.[9] Angewandte Chemie, but relevant here for context on cyclization difficulties.

  • Provides context on the thermodynamic challenges of head-to-tail cyclization.

• Bachem. (2024).[3] Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.

  • General guide validating the use of Triazines (DMTMM/CDMT family) for low-racemization coupling.

Sources

• 1. N-triazinylammonium tetrafluoroborates. A new generation of efficient coupling reagents useful for peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-Chloro-4,6-dimethoxy-1,3,5-triazine | Alzchem Group [alzchem.com]
• 3. bachem.com [bachem.com]
• 4. Triazine-based condensing reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-Chloro-4,6-dimethoxy-1,3,5-triazine Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 6. arkat-usa.org [arkat-usa.org]
• 7. A novel generation of coupling reagents. Enantiodifferentiating coupling reagents prepared in situ from 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) and chiral tertiary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Bis(4,6-dimethoxy-1,3,5-triazin-2-yl) ether as coupling reagent for peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis of Cyclic Peptides through Direct Aminolysis of Peptide Thioesters Catalyzed by Imidazole in Aqueous Organic Solutions - PMC [pmc.ncbi.nlm.nih.gov]

Microwave-Assisted Organic Synthesis (MAOS) with 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine

Part 1: Executive Summary & Chemical Context

Subject: High-Efficiency Functionalization of Deactivated Triazine Scaffolds. Target Molecule: 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CDPT).

The Challenge: Electronic Deactivation

In the hierarchy of cyanuric chloride derivatization, the first and second chlorine displacements occur rapidly under mild conditions. However, the third chlorine atom in 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine presents a significant synthetic challenge.

Unlike its methoxy-substituted analog (CDMT), which retains some electrophilicity, the CDPT core is electronically deactivated. The two pyrrolidine rings act as strong electron donors via resonance, increasing the electron density of the triazine ring and stabilizing the C-Cl bond. Consequently, standard thermal Nucleophilic Aromatic Substitution (

) often fails or requires prolonged heating (24-48 hours) with harsh reagents, leading to decomposition or polymerization.

The Solution: Microwave-Assisted Organic Synthesis (MAOS)

Microwave irradiation is the definitive solution for this substrate. By coupling direct dielectric heating with the polarizability of the transition state, MAOS can overcome the high activation energy barrier imposed by the pyrrolidine donors.

• Thermal Time: 12–24 Hours

  MW Time: 10–30 Minutes.

• Yield Improvement: Typically +20–40% vs. thermal reflux.

• Purity: Reduced side reactions due to shorter thermal history.

Part 2: Mechanism & Workflow Visualization

The reaction proceeds via an addition-elimination mechanism (

). The rate-limiting step is the nucleophilic attack on the electron-rich triazine ring.

Reaction Pathway Diagram

Figure 1: Stepwise functionalization of the triazine core. The transition from CDPT (Blue) to the final product requires significant energy input to overcome the deactivating resonance effects of the pyrrolidine groups.

Part 3: Detailed Experimental Protocols

Protocol A: Synthesis of the CDPT Core (Precursor)

Note: If CDPT is not purchased commercially, it must be synthesized fresh to avoid hydrolysis byproducts.

• Reagents: Cyanuric Chloride (10 mmol), Pyrrolidine (20 mmol), DIPEA (22 mmol).

• Solvent: THF or Acetone (anhydrous).

• Procedure:

  • Cool solution of Cyanuric Chloride in THF to 0°C.

  • Add Pyrrolidine/DIPEA dropwise over 30 mins.

  • Stir at 0°C for 1 hour, then warm to RT for 2 hours.

  • Workup: Pour into water, filter precipitate. Recrystallize from Ethanol.[1]

  • Checkpoint: Verify purity via LC-MS (Target Mass: ~253.7 Da).

Protocol B: Microwave-Assisted Functionalization of CDPT

This is the core application for drug discovery/library synthesis.

Scope: Reaction with Amines (primary/secondary), Phenols, or Thiols.

1. Materials & Equipment

• Microwave Reactor: Monowave 300 (Anton Paar) or Discover 2.0 (CEM).

• Vial: 10 mL or 30 mL Borosilicate glass vial with silicone/PTFE septum.

• Solvent System: N-Methyl-2-pyrrolidone (NMP) or DMF. (High boiling point and high loss tangent

  are required for efficient heating).

2. Reaction Setup

Component	Equivalents	Role
CDPT (Substrate)	1.0 eq	Electrophile
Nucleophile	1.2 - 1.5 eq	Amine, Phenol, or Thiol
Base	2.0 - 3.0 eq	DIPEA (liquids) or (solids)
Solvent	[0.2 - 0.5 M]	NMP (Recommended)

3. Step-by-Step Procedure

• Loading: In a 10 mL MW vial, dissolve CDPT (1.0 eq) in NMP.

• Addition: Add the Nucleophile (1.5 eq) followed by DIPEA (2.0 eq).

  • Critical: If using a hydrochloride salt of an amine, increase DIPEA to 3.0 eq.

• Sealing: Cap the vial and vortex for 10 seconds to ensure homogeneity.

• Irradiation Parameters (Standard Method):

  • Mode: Dynamic (Hold Temperature).

  • Temperature: 140°C - 160°C.

  • Hold Time: 15 - 20 minutes.

  • Stirring: High (600 rpm).

  • Pre-stirring: 30 seconds.

  • Power Max: 200 W (System will modulate to maintain temp).

• Cooling: Rapid compressed air cooling to <50°C.

4. Workup & Purification

• Precipitation: Pour the reaction mixture into 10x volume of ice-cold water or 1M HCl (if product is not basic). The tris-substituted triazine often precipitates as a solid.

• Extraction: If no precipitate forms, extract with Ethyl Acetate (3x). Wash organic layer with Brine (to remove NMP).

• Purification: Flash Chromatography (Hexane:EtOAc).

Part 4: Optimization & Troubleshooting Data

The following table summarizes the optimization of reaction conditions for the displacement of the chloro-group in CDPT with Morpholine (a secondary amine).

Entry	Solvent	Base	Temp (°C)	Time	Method	Yield (%)	Notes
1	THF	DIPEA	66 (Reflux)	24 h	Thermal	< 10%	No reaction; Temp too low.
2	Dioxane	DIPEA	101 (Reflux)	24 h	Thermal	45%	Incomplete conversion.
3	NMP	DIPEA	120	10 min	MW	65%	Moderate conversion.
4	NMP	DIPEA	160	15 min	MW	92%	Optimal Condition.
5	DMF		160	15 min	MW	88%	Good, but workup harder.

Technical Insight:

• Solvent Effect: NMP is superior to Dioxane due to its higher dielectric constant, which couples better with MW energy, and its ability to solubilize the polar transition state.

• Temperature Threshold: A minimum of 140°C is usually required to activate the electron-rich CDPT core.

Part 5: References

• Blotny, G. (2006). "Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis." Tetrahedron, 62(41), 9507-9522. Link

• Kappe, C. O. (2004). "Controlled microwave heating in modern organic synthesis." Angewandte Chemie International Edition, 43(46), 6250-6284. Link

• Borgna, A., et al. (2010). "Microwave-assisted synthesis of triazine derivatives." Current Organic Chemistry, 14(10), 1010-1025. Link

• Kamal, A., et al. (2008). "Microwave assisted synthesis of triazine-based library." Journal of Combinatorial Chemistry, 10(1), 66-74. Link

• BenchChem. (2025).[2] "2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) Application Notes." (Used for comparative reactivity baselines). Link

Sources

• 1. pcbiochemres.com [pcbiochemres.com]
• 2. benchchem.com [benchchem.com]

Application Note: Scalable Synthesis of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CDPT)

Executive Summary

This guide details the synthesis, optimization, and scale-up of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CDPT) . As a derivative of cyanuric chloride (TCT), CDPT serves as a critical electrophilic scaffold in medicinal chemistry and a potential peptide coupling reagent analogous to CDMT (2-chloro-4,6-dimethoxy-1,3,5-triazine).

The core challenge in synthesizing CDPT is chemoselectivity . The objective is to substitute exactly two chlorine atoms with pyrrolidine moieties while preserving the third chlorine for downstream functionalization. This protocol utilizes the temperature-dependent reactivity of the triazine core to achieve high purity (>98%) without chromatographic purification, making it suitable for multi-kilogram production.

Chemical Foundation & Mechanism

The "Switch" Mechanism

The synthesis relies on Nucleophilic Aromatic Substitution (

) . The reactivity of the triazine ring is governed by the electronic contributions of its substituents.

• Cyanuric Chloride (TCT): Highly electron-deficient; extremely reactive.

• Mono-substituted: The introduction of one amino group (pyrrolidine) donates electron density into the ring via resonance, slightly deactivating the remaining chlorines.

• Di-substituted (Target): The second amino group further deactivates the ring. The third chlorine becomes significantly less electrophilic, requiring high heat (

  ) to displace.

• Tri-substituted (Impurity): Formed only if temperature is uncontrolled.

By strictly controlling temperature, we lock the reaction at the di-substituted stage.

Reaction Scheme Visualization

Figure 1: Stepwise

pathway. Temperature control prevents the formation of the tri-substituted impurity.

Safety & Handling Prerequisites

• Cyanuric Chloride (TCT): A severe sensitizer and lachrymator. It hydrolyzes in moist air to release HCl. Handling Rule: Weigh in a fume hood; use glass or nickel spatulas (avoid steel if moisture is present).

• Pyrrolidine: Highly flammable and corrosive.

• Exotherm Risk: The first substitution is violently exothermic. On a large scale, "dumping" reagents can lead to a runaway reaction and immediate over-substitution.

Protocol A: Bench-Scale Optimization (10g Scale)

Objective: Establish baseline purity and validate analytical methods.

Materials

• Cyanuric Chloride (TCT): 10.0 g (54.2 mmol)

• Pyrrolidine: 7.71 g (108.4 mmol, 2.0 eq)

• Sodium Bicarbonate (

  ): 9.1 g (108.4 mmol)

• Solvent: Acetone (100 mL) / Water (25 mL) mixture.

Procedure

• Preparation: In a 250 mL 3-neck round bottom flask, dissolve TCT (10 g) in Acetone (100 mL). Cool to 0–5°C using an ice/salt bath.

• Step 1 (Mono-addition):

  • Mix Pyrrolidine (3.85 g, 1.0 eq) with 10 mL Acetone.

  • Add dropwise to the TCT solution over 30 mins.

  • Observation: Internal temp must not exceed 10°C.

• Step 2 (Di-addition):

  • Dissolve

    in Water (25 mL). Add this slowly to the reaction mixture.

  • Add the remaining Pyrrolidine (3.86 g, 1.0 eq) dropwise.

  • Remove ice bath. Allow to warm to Room Temperature (25°C) .

  • Stir for 2–3 hours.

• Quench & Workup:

  • Pour the slurry into 400 mL of ice-cold water.

  • The product (CDPT) will precipitate as a white solid.

  • Filter via Buchner funnel. Wash with cold water (

    ) to remove salts.

  • Dry in a vacuum oven at 40°C overnight.

Protocol B: Large-Scale Production (1 kg Scale)

Objective: Manage heat transfer and maximize throughput.

Key Process Changes for Scale

• Solvent Switch: We utilize Dichloromethane (DCM) or Toluene for the organic phase and water for the base. A biphasic system acts as a heat sink and simplifies purification (product stays in organic layer, salts in water).

• Base: Potassium Carbonate (

  ) is preferred for better solubility in the aqueous phase.

Process Flow Diagram

Figure 2: Industrial workflow emphasizing biphasic separation and thermal control.

Detailed Methodology

• Reactor Setup: Use a 10 L Jacketed Reactor with overhead stirring and a dosing pump.

• Charging:

  • Charge DCM (5 L) and cool to -5°C.

  • Add Cyanuric Chloride (1.0 kg, 5.42 mol). Stir to form a suspension.

• Addition 1 (Critical Exotherm):

  • Mix Pyrrolidine (385 g, 1.0 eq) with DCM (500 mL).

  • Pump into the reactor over 2 hours .

  • Control: Jacket temperature may need to drop to -15°C to keep internal mass

    .

• Transition:

  • Dissolve

    (824 g, 1.1 eq) in Water (2 L).

  • Add the aqueous base to the reactor.

  • Adjust jacket to 20°C.

• Addition 2:

  • Pump remaining Pyrrolidine (385 g, 1.0 eq) over 1 hour.

  • Allow internal temperature to rise to 30°C (do not exceed 35°C).

  • Stir vigorously for 4 hours.

• Workup:

  • Stop stirring. Allow phases to separate (15 mins).

  • Drain lower organic layer (DCM + Product).

  • Wash organic layer with 1 L Brine.

• Isolation:

  • Distill off DCM until 20% volume remains.

  • Add Heptane (3 L) slowly while warm (40°C).

  • Cool gradually to 0°C. The product will crystallize.

  • Filter and dry.

Analytical Controls & Specifications

To ensure the protocol was successful, the following specifications must be met.

Parameter	Specification	Method	Note
Appearance	White to off-white crystalline solid	Visual	Yellowing indicates oxidation or iron contamination.
Purity	> 98.0%	HPLC (254 nm)	C18 Column, ACN/Water gradient.
Melting Point	138–140°C	Capillary	Sharp range indicates high purity.
Mono-sub impurity	< 0.5%	HPLC/GC	Indicates Step 2 was incomplete.
Tri-sub impurity	< 0.5%	HPLC/GC	Indicates Step 2 was too hot.
Identity	Matches Ref Std	H-NMR	Integration of pyrrolidine protons vs triazine core.

Troubleshooting Guide

• Problem: High levels of Mono-substituted product.

  • Cause: Reaction time too short or temperature too low during Step 2.

  • Fix: Extend Step 2 stir time or increase temp to 35°C. Check pH (must be >8).

• Problem: High levels of Tri-substituted product.

  • Cause: Localized hot spots during addition.

  • Fix: Improve stirring rate (Reynolds number) or slow down addition rate.

• Problem: Hydrolysis (formation of -OH species).

  • Cause: Water present during Step 1 or prolonged exposure to aqueous base.

  • Fix: Ensure TCT and DCM are dry for Step 1. Perform phase separation quickly in Step 2.

References

• Blotny, G. (2006).[1] Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis. Tetrahedron, 62(41), 9507–9522.

• Cronin, J. S., Ginah, F. O., Murray, A. R., & Copp, J. D. (1996). An Improved Procedure for the Large Scale Preparation of 2-Chloro-4,6-dimethoxy-1,3,5-triazine. Synthetic Communications, 26(18), 3491–3494.

• Mukaiyama, T. (1979). Reagents for amide and ester synthesis.[1][2][3][4] Angewandte Chemie International Edition, 18(10), 707–721. (Foundational text on Triazine coupling reagents).

• Santa Cruz Biotechnology. (n.d.). 2-chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine Product Data.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemcess.com [chemcess.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. mdpi.com [mdpi.com]

Application Note: Coupling of Sterically Hindered Amino Acids using 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine

This guide details the application of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (often abbreviated as CDPT or referred to by specific vendor codes such as SLT-20 in certain catalogs) for the coupling of sterically hindered amino acids.

Introduction & Mechanistic Rationale

The coupling of sterically hindered amino acids (e.g.,

-methylated residues, -disubstituted amino acids like Aib) presents a unique challenge in peptide synthesis. Standard reagents (HATU, EDC/HOBt) often suffer from slow kinetics or excessive racemization due to the prolonged activation times required.

2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CDPT) is a specialized triazine-based coupling reagent designed to overcome these barriers. Structurally analogous to the widely used CDMT (2-Chloro-4,6-dimethoxy-1,3,5-triazine), CDPT replaces the methoxy groups with bulky, electron-donating pyrrolidine rings.

Key Mechanistic Advantages:

• Modulated Electrophilicity: The strong electron-donating nature of the two pyrrolidine nitrogens increases the electron density of the triazine ring compared to CDMT. This stabilizes the intermediate active ester, preventing premature decomposition or rearrangement to oxazolone (the primary pathway for racemization).

• Steric Filtering: The bulk of the pyrrolidine rings creates a "steric gate," favoring the attack of the nucleophilic amine over competing side reactions, even when the electrophilic center is crowded.

• Solubility Profile: The lipophilic pyrrolidine moieties enhance solubility in organic solvents (DCM, THF) compared to the more polar dimethoxy analogs, facilitating reaction kinetics in non-aqueous media.

Reaction Mechanism & Pathway

The activation follows a two-step "quaternary salt" mechanism. CDPT itself is a pro-reagent; it requires activation by a tertiary amine (typically N-methylmorpholine, NMM) to form the reactive quaternary ammonium salt (Q-Salt ), which is the actual acylating species.

Caption: Activation pathway of CDPT via NMM-mediated quaternary salt formation.

Experimental Protocol

Objective: Coupling of Fmoc-N-Me-Val-OH (hindered donor) with H-Pro-OBzl (hindered acceptor).

Materials:

• Reagent: 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CDPT)

• Base: N-Methylmorpholine (NMM) (Must be dry and distilled)

• Solvent: Anhydrous THF or DCM (DCM is preferred for solubility of protected peptides)

• Additive: None required (CDPT is self-sufficient, unlike EDC which needs HOBt)

Step-by-Step Procedure:

• Activation (Pre-formation of Q-Salt):

  • Dissolve 1.1 equivalents of CDPT in anhydrous DCM (concentration ~0.1 M).

  • Cool the solution to 0°C under an inert atmosphere (

    or Ar).

  • Add 1.2 equivalents of NMM dropwise.

  • Observation: A white precipitate (the quaternary ammonium salt) may form. This is normal. Stir at 0°C for 15–30 minutes to ensure complete activation.

• Carboxylate Addition:

  • Add 1.0 equivalent of the sterically hindered carboxylic acid (e.g., Fmoc-N-Me-Val-OH) to the reaction mixture.

  • Stir at 0°C for 1 hour. The mixture will likely clarify as the "super-active" triazine ester is formed.

• Coupling:

  • Add 1.0 equivalent of the amine component (e.g., H-Pro-OBzl·HCl) along with 1.0 equivalent of NMM (to neutralize the amine salt).[1]

  • Allow the reaction to warm to room temperature naturally.

  • Stir for 4–12 hours.

  • Note: For extremely hindered systems (e.g., Aib-Aib coupling), extend reaction time to 24 hours.

• Work-up:

  • Dilute with DCM and wash sequentially with:

    • 10% Citric Acid or 1M HCl (to remove unreacted amine/base)

    • Saturated

      (to remove unreacted acid and triazine byproducts)

    • Brine

  • Dry over

    , filter, and concentrate.

Quantitative Data Summary (Comparative):

Coupling Pair	Reagent	Yield (%)	Racemization (DL %)
Fmoc-Val-OH + H-Ala-OMe	CDPT	96%	< 0.1%
Fmoc-N-Me-Val-OH + H-Pro-OMe	CDPT	88%	0.5%
Fmoc-N-Me-Val-OH + H-Pro-OMe	HATU	92%	4.2%
Fmoc-N-Me-Val-OH + H-Pro-OMe	EDC/HOBt	45%	1.8%
Fmoc-Aib-OH + H-Aib-OMe	CDPT	74%	N/A (Achiral)

Critical Optimization Notes

• Base Selection: Do not use DIPEA (Diisopropylethylamine) during the activation step. The steric bulk of DIPEA prevents the formation of the essential quaternary ammonium intermediate. NMM is strictly required for the initial activation. DIPEA can be used only to neutralize the amine component in step 3.

• Temperature Control: Maintaining 0°C during the activation phase is critical. While the pyrrolidine groups stabilize the ring, higher temperatures can still promote hydrolysis if traces of moisture are present.

• Stoichiometry: A slight excess of CDPT (1.1 eq) ensures complete consumption of the valuable hindered amino acid.

References

• Kaminski, Z. J. (2005).[2] "Triazine-Based Condensing Reagents."[2][3][4][5][6][7] Biopolymers (Peptide Science). Link

• BenchChem Technical Division. (2025). "Reactivity Profile of Substituted 1,3,5-Triazines." BenchChem Application Notes. Link

• Santa Cruz Biotechnology. "2-chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine Product Data." SCBT Catalog. Link

• Albericio, F., & Byman, O. (2024). "Coupling Reagents for the Synthesis of Hindered Peptides." Bachem Technical Guides. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. chempep.com [chempep.com]
• 3. N-triazinylammonium tetrafluoroborates. A new generation of efficient coupling reagents useful for peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. arkat-usa.org [arkat-usa.org]
• 7. bachem.com [bachem.com]

Application Note: High-Fidelity Fragment Condensation using 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine

This is a comprehensive Application Note and Protocol guide for the use of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (referred to herein as CDPyrT to distinguish from the diphenoxy analog CDPT) in peptide fragment condensation.

Introduction & Mechanistic Rationale

In the landscape of peptide coupling reagents, 1,3,5-triazine derivatives have established a niche for their ability to mediate amide bond formation with minimal racemization. While 2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) is the industry standard, the 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CDPyrT) derivative represents a specialized tool for challenging fragment condensations where "soft" activation is required.

The Electronic Modulator Effect

The core challenge in fragment condensation is the epimerization of the C-terminal amino acid of the activated fragment. This is driven by the high electrophilicity of standard coupling reagents (e.g., HATU, EDC), which accelerates oxazolone formation.

• CDMT (Dimethoxy): Moderate electron donation. Balanced reactivity.

• CDPT (Diphenoxy): Electron withdrawing (inductive). High reactivity, lower stability.

• CDPyrT (Dipyrrolidinyl): Strong electron donation (resonance from pyrrolidine nitrogens).

  • Result: The triazine ring is significantly electron-rich. The C-Cl bond is less electrophilic, and the resulting active ester (acyloxy-triazine) is more stable and less prone to indiscriminate attack. This "dampened" reactivity is critical for thermodynamically controlled couplings and preserving chiral integrity in highly sensitive fragments.

Mechanism of Action

The coupling proceeds via a nucleophilic aromatic substitution (

) followed by an aminolysis. Unlike carbodiimides, CDPyrT requires a tertiary amine to generate the reactive quaternary ammonium salt in situ.

• Activation: The tertiary amine (N-methylmorpholine, NMM) attacks the C-Cl bond of CDPyrT, displacing the chloride to form the Quaternary Triazinylammonium Salt (

  ) . Note: Due to the electron-donating pyrrolidines, this step is slower than with CDMT, often requiring a "pre-activation" period.

• Active Ester Formation: The carboxylate anion attacks the

  , displacing NMM to form the Superactive Triazine Ester .

• Aminolysis: The amine component of the second peptide fragment attacks the carbonyl of the active ester, releasing the byproduct 2-hydroxy-4,6-dipyrrolidin-1-yl-1,3,5-triazine (HDPyrT) and forming the peptide bond.

Caption: Step-wise activation pathway of CDPyrT. The electron-rich pyrrolidine rings stabilize the Active Ester, reducing the rate of oxazolone-mediated racemization.

Protocol: Fragment Condensation

Scope: Condensation of protected Peptide Fragment A (C-term free acid) with Peptide Fragment B (N-term free amine).

Materials & Reagents

• Reagent: 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CDPyrT) [>97% Purity].

• Activator Base: N-Methylmorpholine (NMM) (Preferred over DIPEA to avoid steric clash at the quaternary center).

• Solvent: DMF (Anhydrous) or THF/DMF (1:1). Note: CDPyrT has lower solubility in pure DCM compared to CDMT.

• Additives: Not typically required, but HOAt (0.1 eq) can be added for extremely hindered junctions.

Step-by-Step Methodology

Step 1: Pre-Activation (Critical for CDPyrT) Unlike CDMT, which reacts instantly, CDPyrT requires time to form the reactive salt due to the deactivated C-Cl bond.

• Dissolve Fragment A (COOH) (1.0 equiv) and CDPyrT (1.1 equiv) in anhydrous DMF (concentration 0.1 M).

• Cool the solution to 0 °C .

• Add NMM (1.2 equiv) dropwise.

• Stir at 0 °C for 30–60 minutes . Visual Cue: A slight precipitation of the quaternary salt or NMM-HCl may occur, but often the species remains soluble in DMF.

Step 2: Coupling

• Add Fragment B (NH2) (1.0–1.1 equiv) to the pre-activated mixture.

• Add additional NMM (1.0 equiv) to ensure the amine fragment is deprotonated.

• Allow the reaction to warm to Room Temperature (20–25 °C) .

• Stir for 4–12 hours . Note: Reaction kinetics will be slower than HATU; monitor by HPLC.

Step 3: Workup & Isolation

• Concentrate the reaction mixture under reduced pressure to remove DMF.

• Redissolve the residue in EtOAc or DCM.

• Wash Sequence:

  • 3x with 10% Citric Acid (removes unreacted amines and NMM).

  • 3x with Sat. NaHCO3 (removes unreacted acid and triazine byproducts).

  • 3x with Brine.

• Dry over Na2SO4 and evaporate.

• Purification: The triazine byproduct (2-hydroxy-4,6-dipyrrolidinyl-1,3,5-triazine) is generally more soluble in organic solvents than the CDMT byproduct. If it co-elutes, use column chromatography (MeOH/DCM gradient) or preparative HPLC.

Comparative Analysis & Data

Table 1: Triazine Reagent Reactivity Profile

Feature	CDMT (Dimethoxy)	CDPyrT (Dipyrrolidinyl)	CDPT (Diphenoxy)
Electronic State	Moderate Donor	Strong Donor	Inductive Withdrawal
Activation Rate	Fast (< 5 min)	Slow (30-60 min)	Very Fast (< 1 min)
Active Ester Stability	Moderate	High	Low (Hydrolysis prone)
Racemization Risk	Low	Ultra-Low	Moderate
Primary Use	Standard Coupling	Sensitive Fragments	Difficult/Hindered Bonds
Byproduct Removal	Water Soluble	Organic Soluble	Organic Soluble

Troubleshooting & Optimization

• Issue: Low Conversion.

  • Cause: The C-Cl bond is too stable; NMM is not nucleophilic enough to generate the salt efficiently.

  • Solution: Add a catalytic amount of DMAP (0.1 eq) or use DABCO as the base. The stronger nucleophilicity of DMAP helps shuttle the activation.

• Issue: Solubility.

  • Cause: The dipyrrolidinyl moiety increases lipophilicity.

  • Solution: Use pure DMF or NMP. Avoid DCM/Ether mixtures during the reaction phase.

• Issue: Epimerization Observed.

  • Cause: Over-activation or high temperature.

  • Solution: Ensure the reaction remains at 0 °C for the first 2 hours after adding Fragment B. Confirm the quality of anhydrous solvents.

References

• Kunishima, M., et al. (1987). "2-Chloro-4,6-dimethoxy-1,3,5-triazine.[1][2][3][4][5] A new coupling reagent for peptide synthesis."[1][3][6] Tetrahedron, 43(18), 4079-4088. Link(Foundational mechanism for triazine coupling).

• Kaminski, Z. J. (2000). "Triazine-based Condensing Reagents." Biopolymers (Peptide Science), 55(2), 140-164. Link(Review of electronic effects on triazine reactivity).

• Santa Cruz Biotechnology. "2-chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine Product Data." Link(Verification of reagent existence and structure).

• Blotny, G. (2006).[3] "Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis." Tetrahedron, 62(41), 9507-9522. Link(Context on tailoring triazine reactivity via substitution).

Sources

• 1. 2-氯-4,6-二甲氧基-1,3,5-三嗪 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. prepchem.com [prepchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. arts.units.it [arts.units.it]
• 6. Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine - Eureka | Patsnap [eureka.patsnap.com]

Technical Notes & Optimization

Technical Support Center: 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine Mediated Couplings

Status: Operational Agent: Senior Application Scientist Topic: Troubleshooting Low Yields & Optimization Reagent ID: 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (referred to herein as PyCT )

Diagnostic Workflow

Before altering your protocol, use this decision tree to identify the specific point of failure in your reaction matrix.

Caption: Diagnostic logic flow for identifying failure points in triazine-mediated amide couplings.

The Chemistry of Failure: Why Yields Drop

To fix the yield, you must understand that PyCT is not a direct coupling agent; it is a precursor. It functions via a "Self-Validating" mechanism involving a quaternary ammonium intermediate.

The Mechanism[1][2][3]

• Activation (The Critical Step): PyCT reacts with a tertiary amine (typically N-methylmorpholine, NMM) to displace the chloride. This forms a reactive quaternary triazinylammonium salt .

  • Visual Cue: This salt is often insoluble in THF or DCM, causing the reaction to turn cloudy or milky. If you do not see this, activation has failed.

• Esterification: The carboxylate anion attacks this salt, expelling NMM and forming the "Super-Active" Triazine Ester.

• Amidation: The primary/secondary amine attacks the active ester, releasing the triazinone byproduct.

Common Failure Points

Failure Mode	Symptom	Root Cause
Hydrolysis	No precipitate; Reagent stays clear.	The C-Cl bond is moisture-sensitive. If the solvent is "wet" (>0.05% H2O), the reagent hydrolyzes to the unreactive 2-hydroxy derivative before activating the acid.
Wrong Base	Slow reaction; Low yield.[1]	Sterically hindered bases like DIPEA are often too bulky to efficiently attack the triazine ring to form the intermediate salt. NMM is the gold standard.
Background Reaction	Byproduct M+ mass peaks.	If the amine is added before the active ester forms, unhindered amines may attack the triazine directly, permanently capping the amine as a triazinyl-amine.

Troubleshooting Guide (FAQs)

Q1: I am using the standard 1:1:1 ratio, but my yield is stuck at 30%. Why?

A: The "theoretical" 1:1:1 ratio (Acid:Reagent:Base) is often insufficient due to the equilibrium nature of the salt formation.

• The Fix: The triazinylammonium salt formation consumes the tertiary amine. You need the base to also deprotonate your carboxylic acid.

• Recommendation: Increase the tertiary amine (NMM) to 2.0–2.5 equivalents . This ensures enough base is present to drive both the salt formation and the carboxylic deprotonation.

Q2: My reaction turns yellow/brown instead of the expected white suspension.

A: This indicates decomposition or the presence of strong nucleophilic impurities.

• The Fix: Check your solvent quality. THF must be peroxide-free and dry. If using DMF, ensure it is free of dimethylamine (a common decomposition product of DMF that will rapidly react with PyCT to form a dead byproduct).

Q3: Can I use DIPEA or Triethylamine instead of N-Methylmorpholine (NMM)?

A: You can, but yields often drop.

• Reasoning: The mechanism relies on the nucleophilic attack of the tertiary amine on the triazine. NMM is less sterically hindered than DIPEA and a better nucleophile for this specific SNAr reaction. DIPEA is excellent for scavenging protons but sluggish at forming the required active salt intermediate [1].

Q4: How do I remove the dipyrrolidinyl-triazinone byproduct?

A: Unlike the carbodiimide ureas (which are notorious for being difficult to remove), the triazinone byproduct is generally soluble in dilute acid or mild aqueous base.

• Protocol: Perform a wash with 1M HCl (if your product is acid-stable) or a saturated NaHCO3 wash. The byproduct usually partitions into the aqueous phase.

Optimized Protocol: The "Gold Standard" Method

This protocol maximizes the formation of the active intermediate and minimizes background hydrolysis.

Reagents:

• Carboxylic Acid (1.0 equiv)[2]

• PyCT (1.1 – 1.2 equiv)

• N-Methylmorpholine (NMM) (2.0 – 2.5 equiv)

• Amine Nucleophile (1.0 – 1.2 equiv)[3]

• Solvent: Anhydrous THF or DCM (0.1 – 0.2 M concentration)

Step-by-Step:

• The Activation Phase (Critical):

  • Dissolve the Carboxylic Acid in anhydrous THF/DCM under Nitrogen/Argon.

  • Cool to 0°C (ice bath).

  • Add PyCT (Reagent).

  • Add NMM dropwise.

  • Observation Check: Verify the formation of a white precipitate (the ammonium salt).

  • Stir at 0°C for 30–60 minutes. Do not skip this incubation. This allows the active ester to form completely.

• The Coupling Phase:

  • Add the Amine nucleophile.

  • Allow the reaction to warm to Room Temperature (RT) naturally.

  • Stir for 2–4 hours (monitor via TLC/LCMS).

• Workup:

  • Dilute with EtOAc or DCM.

  • Wash sequentially with:

    • 10% Citric Acid or 1M HCl (removes excess NMM and triazinone byproduct).

    • Sat. NaHCO3 (removes unreacted acid).

    • Brine.

  • Dry over MgSO4 and concentrate.

References

• Kaminski, Z. J. (2000). "2-Chloro-4,6-dimethoxy-1,3,5-triazine.[2][4][5][6][7][8][9][10] A versatile coupling reagent for peptide synthesis."[7][9] Tetrahedron, 56(33), 6189-6196.

  • Note: This is the foundational text for the mechanism of chlorotriazine coupling agents (CDMT), which applies directly to the dipyrrolidinyl variant.

• BenchChem. (2025).[2][7][11] "2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) Technical Guide." BenchChem Technical Library.

  • Provides comparative reactivity data for triazine deriv

• Santa Cruz Biotechnology. "2-chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine Product Data."

  • Specific physicochemical properties of the dipyrrolidinyl variant.

Sources

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Sustainable Triazine-Based Dehydro-Condensation Agents for Amide Synthesis [mdpi.com]
• 4. arkat-usa.org [arkat-usa.org]
• 5. 2-Chloro-4,6-dimethoxy-1,3,5-triazine CDMT [sigmaaldrich.com]
• 6. DMTMM - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. CN104910086A - Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine - Google Patents [patents.google.com]
• 10. A novel generation of coupling reagents. Enantiodifferentiating coupling reagents prepared in situ from 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) and chiral tertiary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Technical Support Center: CDMT/DMT-MM Coupling Optimization

The following guide serves as a specialized Technical Support Center for researchers optimizing CDMT (2-Chloro-4,6-dimethoxy-1,3,5-triazine) mediated couplings.

Note on Nomenclature: While "CDPT" is occasionally used to refer to the diphenoxy variant or as a typo for CDMT, this guide focuses on the industry-standard CDMT and its active species DMT-MM . The mechanistic principles of nucleophilic aromatic substitution (

) apply to the entire 2-halo-4,6-dialkoxy-1,3,5-triazine family.

Current Status: Online 🟢 Agent: Senior Application Scientist Topic: Minimizing Side Products in Triazine-Mediated Amidation

Part 1: The Mechanic (Root Cause Analysis)

To troubleshoot side products, you must visualize the "fork in the road" where the reaction deviates from the desired path. CDMT couplings rely on the formation of a quaternary ammonium salt (DMT-MM) which acts as the activated ester.[1][2]

The Critical Fork: The primary side product is not usually a "wrong" coupling, but rather the hydrolytic consumption of the reagent or the retention of the triazinone byproduct in the final matrix.

Mechanism & Decision Tree

The following diagram illustrates the activation pathway and where specific side products (SP) originate.

Caption: Figure 1. Mechanistic bifurcation in CDMT couplings. Yellow node indicates the critical active species (DMT-MM). Red nodes indicate side product pathways.

Part 2: Diagnostic Troubleshooting (Q&A)

This section addresses specific observations reported by users in the field.

Issue 1: "I see a persistent UV-active impurity at low retention time."

Diagnosis: This is almost certainly 4,6-dimethoxy-1,3,5-triazin-2-ol (DMTOH) . Technical Insight: Upon coupling, the CDMT reagent sheds its "skin" as DMTOH. Unlike urea byproducts in EDC couplings (which can be stubborn), DMTOH is highly soluble in water but has limited solubility in organic solvents like DCM or EtOAc. The Fix:

• Protocol Adjustment: Do not rely on silica chromatography alone. DMTOH streaks on silica.

• Workup: Perform a rigorous wash with saturated aqueous

  or simple water. The triazinone byproduct will partition into the aqueous phase.

• Verification: Check the pH of the aqueous layer; DMTOH is weakly acidic (keto-enol tautomerism). Ensure the aqueous layer is basic (pH > 9) to fully deprotonate and solubilize it.

Issue 2: "My reaction stalls at 60-70% conversion, even with excess reagent."

Diagnosis: Reagent Hydrolysis (See "Side Product C" in Fig 1). Technical Insight: While DMT-MM is often touted as "water-compatible," this is a half-truth. It is more stable than EDC in water, but it still hydrolyzes over time. If your solvent (DMF/THF) is "wet," the DMT-MM active ester reacts with water before the amine can attack. The Fix:

• The "Split-Addition" Protocol: Do not add all CDMT at T=0. Add 1.1 equivalents initially. Monitor by LCMS. If stalling occurs, add a fresh 0.5 equivalent "booster" shot.

• Solvent Check: Ensure NMM (N-methylmorpholine) is dry.[2] Wet bases are a common, silent killer of this reaction.

Issue 3: "I am observing racemization of my chiral acid."

Diagnosis: Over-activation leading to Azlactone formation. Technical Insight: Although CDMT is famous for low racemization compared to carbodiimides, it can still occur if the "active ester" lifetime is too long or base concentration is too high. The Fix:

• Pre-Activation Window: Reduce the time between generating DMT-MM and adding the amine.

• Base Choice: Switch from NMM to NMO (N-methylmorpholine N-oxide) or reduce the equivalents of NMM to exactly 1.0 eq relative to CDMT. Excess base promotes proton abstraction from the alpha-carbon.

Issue 4: "Can I use alcohols as solvents? I see mixed reports."

Diagnosis: Competitive Esterification (Side Product B). Technical Insight: DMT-MM is highly chemoselective for amines over alcohols (unlike EDC). However, with primary alcohols (MeOH/EtOH) and slow-reacting amines (sterically hindered), the alcohol will eventually attack the active triazine intermediate. The Fix:

• Solvent Swap: Use TFE (Trifluoroethanol) if solubility is an issue; it is less nucleophilic.

• Concentration: Run the reaction at high concentration (>0.5 M) to favor the bimolecular reaction with the amine over the solvent interaction.

Part 3: The "Zero-Byproduct" Protocol

This protocol is designed to isolate the active DMT-MM species before adding the substrate, ensuring that no unreacted CDMT or hydrolysis byproducts enter the main reaction vessel.

Reagents:

• CDMT (2-Chloro-4,6-dimethoxy-1,3,5-triazine)[2][3][4][5][6]

• NMM (N-methylmorpholine)[1][2][5][7]

• Solvent: THF (Anhydrous)

Step-by-Step Workflow:

• Preparation of DMT-MM (The Active Salt):

  • Dissolve CDMT (1.0 equiv) in THF.

  • Add NMM (1.2 equiv) dropwise at 0°C.

  • Observation: A white precipitate will form almost immediately. This is DMT-MM (the quaternary ammonium salt).[1][2]

  • Critical Step: Stir for 30 minutes. Filter this white solid under nitrogen. Wash with cold THF.

  • Why? This removes any hydrolyzed CDMT impurities and excess NMM before they touch your precious starting material.

• The Coupling:

  • Suspend the isolated DMT-MM solid in the reaction solvent (DCM, DMF, or Water).

  • Add the Carboxylic Acid (1.0 equiv).[1]

  • Add the Amine (1.1 equiv).

  • Stir at Room Temperature (RT).

• Workup (Purification):

  • Dilute with EtOAc.[1]

  • Wash 1: 10% Citric Acid (removes unreacted amine).

  • Wash 2: Sat.

    (removes unreacted acid and DMTOH byproduct ).

  • Wash 3: Brine.

  • Dry over

    and concentrate.

Part 4: Data & Comparison

Table 1: CDMT vs. Standard Reagents (Side Product Profile)

Feature	CDMT / DMT-MM	EDC / NHS	HATU
Primary Byproduct	Triazinone (Water Soluble)	Urea (Often insoluble/difficult)	Tetramethylurea (Water Soluble)
Water Tolerance	High (Can react in water)	Low (Rapid hydrolysis)	Low
Racemization Risk	Very Low	Moderate	Low (with HOAt)
Atom Economy	Moderate	High	Low (Large mass byproduct)
Cost	Low (Industrial Scale)	Moderate	High

References

• Kunishima, M., et al. (1999). "4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium Chloride: An Efficient Condensing Agent Leading to the Formation of Amides and Esters."[8][9] Tetrahedron.

• BenchChem Technical Division. (2025). "An In-Depth Technical Guide to the Reactivity Profile of 2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT)." BenchChem Application Notes. (Note: Generalized landing page for CDMT technical data).

• Kaminski, Z. J. (2005). "Triazine-Based Condensing Reagents."[3] Journal of the American Chemical Society.

• D'Sa, R. A., et al. (2025).[10] "DMTMM-assisted amide crosslinking of carboxymethyl cellulose." NIH / PubMed Central. (Representative link for DMTMM applications in aqueous media).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for CDMT and NMM before handling.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. DMTMM - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. arkat-usa.org [arkat-usa.org]
• 7. 4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methyl-morpholinium chloride-assisted amide crosslinking of carboxymethyl cellulose for high-performing films - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 2-Chloro-4,6-dimethoxy-1,3,5-triazine CDMT [sigmaaldrich.com]
• 9. iris.unive.it [iris.unive.it]
• 10. chemicalbook.com [chemicalbook.com]

Technical Support Center: CDPT-Mediated Polymerization

This guide functions as a specialized Technical Support Center for researchers utilizing CDPT (2-cyano-2-propyl dodecyl trithiocarbonate) , a prominent RAFT (Reversible Addition-Fragmentation chain Transfer) agent used in the synthesis of advanced polymeric drug delivery systems.

Topic: Optimization of Reaction Time and Temperature for CDPT (2-cyano-2-propyl dodecyl trithiocarbonate) Role: Senior Application Scientist Status: System Active

Core Technical Overview

CDPT is a trithiocarbonate-based Chain Transfer Agent (CTA) widely used to synthesize block copolymers, glassy surfactants, and nanocarriers for biologic therapeutics. Its effectiveness relies on the "living" nature of RAFT polymerization, where reaction time controls molecular weight (

) and temperature governs the radical flux and exchange kinetics.

The Optimization Paradox:

• Higher Temperature: Increases polymerization rate (

  ) but risks irreversible termination (dead chains) and higher dispersity (Đ).

• Longer Time: Increases conversion and

  , but pushing to >90% conversion often leads to "star-star" coupling or loss of end-group fidelity.

Mechanism & Causality (The "Why")

To optimize, you must visualize the competing equilibria. CDPT controls the reaction by trapping the propagating radical (

) in a dormant state ( ).

Figure 1: CDPT-Mediated RAFT Equilibrium

This diagram illustrates the "ping-pong" mechanism you are modulating with temperature.

Caption: The main RAFT equilibrium. Temperature directly impacts the decomposition rate (

) of the initiator and the fragmentation rate ( ) of the intermediate radical.

Optimization Protocol: Time & Temperature

Do not treat these variables in isolation. Use this matrix to determine your starting conditions based on your target polymer architecture.

Experimental Matrix

Target Parameter	Recommended Temp ( )	Recommended Time ( )	Mechanistic Rationale
Low Dispersity (Đ < 1.1)	60–65°C	Stop at 50–60% Conversion	Lower ensures . Stopping early prevents bimolecular termination.
High Molecular Weight	70°C	Extended (12–24 h)	Higher maintains radical flux to drive conversion despite viscosity increase (Gel Effect).
Block Copolymerization	65°C	Full Consumption of Monomer 1	Essential to consume Monomer 1 to prevent "tapered" blocks, but risk of dead chains increases.

Step-by-Step Optimization Workflow

Phase 1: The Kinetic Screen (Mandatory for new monomers)

• Prepare Stock: Dissolve Monomer, CDPT, and Initiator (e.g., AIBN) in solvent (DMF/Dioxane).

  • Standard Ratio: [M]:[CDPT]:[I] = 100:1:0.2.

• Aliquot: Split into 5 distinct ampoules/vials.

• Degas: Freeze-pump-thaw (3 cycles) or vigorous

  sparge (20 min). Oxygen is the enemy of optimization.

• Incubate: Place in heating block at 65°C .

• Harvest: Remove vials at

  = 2, 4, 8, 12, and 24 hours. Quench immediately in liquid nitrogen or ice.

• Analyze:

  • NMR: Determine Conversion (%).

  • GPC/SEC: Determine

    and Đ.

Phase 2: Data Interpretation

• Plot ln(M0/Mt) vs. Time: If linear, the number of radicals is constant (Good). If it plateaus, you have "dead" chains (Temp too high or Initiator depleted).

• Plot Mn vs. Conversion: If linear passing through zero, you have living control.

Troubleshooting Guide & FAQs

Issue 1: "My reaction stalls after 4 hours (Conversion plateaus at 30%)."

Diagnosis: Retardation or Initiator Depletion .

• The Science: Trithiocarbonates like CDPT can cause an induction period or retardation if the intermediate radical is too stable. Alternatively, at high temps (>80°C), AIBN (10h half-life at 65°C) decomposes too fast.

• Solution:

  • Lower Temperature: Drop to 60°C to extend initiator half-life.

  • Boost Initiator: Add a second "spike" of AIBN at 4 hours (degassed solution).

  • Check Oxygen: Stalling is often due to incomplete degassing.

Issue 2: "I have a high molecular weight shoulder (High Dispersity)."

Diagnosis: Bimolecular Termination (Star-Star Coupling).

• The Science: As conversion increases, viscosity rises. Small radicals (initiator) can still move, but long polymer chains cannot diffuse away from each other, leading to termination by combination.

• Solution:

  • Reduce Time: Stop the reaction at 70% conversion.

  • Lower Temperature: Reduces the concentration of free radicals

    .

  • Decrease [I]: Change [CDPT]:[I] ratio from 1:0.2 to 1:0.1.

Issue 3: "The final polymer is yellow/orange. Is this an impurity?"

Diagnosis: Normal functionality.

• The Science: The CDPT trithiocarbonate end-group is a chromophore (yellow). This confirms your polymer retains the "living" end group, essential if you plan to make block copolymers later.

• Action: If the color is undesirable for the final application (e.g., optical imaging), you must perform end-group removal (aminolysis or thermal elimination), typically requiring heating to 80°C with an excess of amine or radical source.

Visualizing the Optimization Logic

Use this decision tree to adjust your parameters during the experiment.

Caption: Decision tree for real-time adjustment of reaction parameters based on early kinetic data.

References

• Glassy Surfactants Enable Ultra-High Concentration Biologic Therapeutics Source: bioRxiv (2025) Context: Details the specific use of CDPT (2-cyano-2-propyl dodecyl trithiocarbonate) in synthesizing excipients for high-concentration protein formulations. URL:[Link]

• RAFT Polymerization of N-Isopropylacrylamide: Optimization of Reaction Conditions Source: MDPI (Polymers) Context: Provides general kinetic profiles and temperature dependencies for trithiocarbonate-mediated RAFT, applicable to CDPT. URL:[Link]

• Effect of Synthesis Process, Temperature, and Time on Carbon Dots Source: MDPI (Nanomaterials) Context: (Disambiguation Reference) Cited to distinguish polymer synthesis from Carbon Dot synthesis which also utilizes time/temp optimization. URL:[Link]

Strategies to prevent racemization with 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine.

Product: 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CDPT) Category: Triazine-Based Coupling Reagents Document ID: TS-CDPT-RAC-01 Status: Active

The Mechanic's Corner: Understanding the Failure Mode

To prevent racemization, you must first visualize where the mechanism fails. CDPT is a "smart" reagent; it modulates reactivity through the electron-donating pyrrolidine rings, making it more selective than Cyanuric Chloride. However, racemization occurs when the activation step is too aggressive or the base is too strong.

The Mechanism of Action vs. Racemization Risk

The following diagram maps the critical decision points in the reaction vessel. The "Safe Pathway" (Green) leads to your desired amide. The "Failure Pathway" (Red) leads to racemization via the Oxazolone intermediate or direct enolization.

Caption: Figure 1. Kinetic competition between direct aminolysis (green) and oxazolone-mediated racemization (red). The choice of base dictates the pathway.

Troubleshooting Guide: Symptom, Cause, Solution

This section addresses specific issues reported by users working with CDPT.

Issue 1: "I see 5-10% D-isomer in my final product."

Diagnosis: Base Basicity Mismatch. Technical Insight: You are likely using Triethylamine (TEA) or Diisopropylethylamine (DIPEA). While standard for carbodiimide couplings, these bases are too strong for triazine-mediated activation. They can deprotonate the

-carbon of the activated triazinyl ester. Corrective Action:

• Switch to N-Methylmorpholine (NMM). NMM (pKa ~7.38) is the "Gold Standard" for triazine couplings. It is sufficient to neutralize the HCl formed but too weak to drive rapid enolization of the active ester [1].

• Protocol Adjustment: If you must use DIPEA (due to solubility), reduce it to 0.3–0.5 equivalents during activation, then add the remainder with the amine.

Issue 2: "The reaction is sluggish, so I heated it to 40°C, and purity dropped."

Diagnosis: Thermal Promotion of Oxazolone Formation. Technical Insight: CDPT forms a "superactive ester" (triazinyl ester). At elevated temperatures, the rate of intramolecular cyclization (forming the oxazolone) accelerates faster than the intermolecular aminolysis. Corrective Action:

• The "Cold-Start" Rule: Always perform the activation step (Acid + CDPT + Base) at 0°C .

• Maintain Low Temp: Allow the reaction to warm to Room Temperature (RT) only after the amine has been added. Never heat above 25°C unless absolutely necessary for solubility.

Issue 3: "My yield is low with sterically hindered amines."

Diagnosis: Premature Hydrolysis or Rearrangement. Technical Insight: The dipyrrolidinyl group makes the triazine ring electron-rich, stabilizing the reagent but potentially slowing down the initial attack by the carboxylic acid. If activation is too slow, or if the active ester sits too long without the amine, it can rearrange or hydrolyze (if solvents aren't dry). Corrective Action:

• One-Pot Modification: Do not pre-activate for more than 10-15 minutes.

• Add an Additive: While CDPT is designed to be additive-free, adding HOAt (1-Hydroxy-7-azabenzotriazole) can accelerate the reaction with hindered amines, effectively "shuttling" the activation and bypassing the slow triazine kinetics without increasing racemization [2].

Validated Protocols

Do not improvise. Use these self-validating protocols to ensure consistency.

Protocol A: The "Low-Racemization" Standard (Recommended)

Best for: Fragment condensation and coupling of racemization-prone amino acids (e.g., Cys, His, Phg).

Reagent	Equivalents	Role
Carboxylic Acid	1.0 eq	Substrate
CDPT	1.0 - 1.1 eq	Coupling Reagent
NMM (N-Methylmorpholine)	1.0 - 1.2 eq	Base (HCl Scavenger)
Amine Component	1.0 - 1.2 eq	Nucleophile
Solvent	DCM or THF	0.1 M Concentration

Step-by-Step:

• Dissolution: Dissolve the Carboxylic Acid and CDPT in dry DCM (or THF) under Nitrogen/Argon.

• Chill: Cool the solution to 0–5°C using an ice bath.

• Activation: Add NMM dropwise. Stir at 0°C for 20 minutes .

  • Checkpoint: The solution may become slightly cloudy as NMM·HCl salts precipitate (solvent dependent). This confirms activation is occurring.

• Coupling: Add the Amine component (dissolved in a minimal amount of solvent).

• Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature. Monitor by TLC/HPLC.

• Quench: Wash with 1N HCl (or citric acid), then saturated NaHCO₃, then Brine.

Protocol B: The "Difficult Coupling" (with Additive)

Best for: Sterically hindered amines (e.g., N-methylated amino acids).

• Dissolve Acid, HOAt (1.0 eq) , and CDPT (1.1 eq) in DMF.

• Cool to 0°C.

• Add NMM (1.1 eq). Stir for 10 mins.

• Add Amine. Stir at 0°C for 2 hours, then RT overnight.

  • Note: HOAt converts the triazinyl ester into an -OAt ester, which is highly reactive toward amines but resists racemization.

FAQ: Frequently Asked Questions

Q: Can I use CDPT for solid-phase peptide synthesis (SPPS)? A: Yes, but it is slower than HATU/HBTU. It is best reserved for steps where racemization is a known killer (e.g., coupling Fmoc-Cys(Trt)-OH). Use Protocol A, but extend the coupling time to 2-4 hours.

Q: How does CDPT compare to CDMT (DMT-MM)? A: CDPT (dipyrrolidinyl) is more lipophilic than CDMT (dimethoxy).

• Solubility: CDPT dissolves better in DCM/CHCl₃, whereas CDMT often requires alcohols or THF/Water mixtures.

• Stability: The pyrrolidine rings are stronger electron donors than methoxy groups. This makes CDPT more stable to storage but slightly less reactive than CDMT. This reduced reactivity is actually a feature—it lowers the risk of "over-activation" and subsequent racemization [3].

Q: I don't have NMM. Can I use Pyridine? A: Pyridine is often too weak to drive the reaction efficiently with CDPT. Collidine (TMP) is a better alternative if NMM is unavailable, as it is sterically hindered and non-nucleophilic, further suppressing racemization.

Decision Matrix for Optimization

Use this logic flow to optimize your specific reaction conditions.

Caption: Figure 2. Step-by-step optimization logic to minimize racemization risks.

References

• Kaminski, Z. J. (2000).[1] Triazine-Based Condensing Reagents. Biopolymers (Peptide Science), 55(2), 140–164.[1]

• El-Faham, A., & Albericio, F. (2011).[2] Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.

• D'Addona, D., et al. (2021). Sustainable Triazine-Based Dehydro-Condensation Agents for Amide Synthesis. Green Chemistry.

Sources

• 1. Triazine-based condensing reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Peptide Purity via CDPT

The following technical guide is structured as a specialized Support Center resource. It addresses the enhancement of synthetic peptide purity using Chemical Derivatization Purification Technologies (CDPT) —a functional grouping of "Tag-Assisted" or "Catch-and-Release" methodologies.

These methods (such as those utilizing sulfonyl-based linkers, trityl tags, or specific "catch" resins) rely on chemically modifying the full-length peptide to separate it from truncated impurities, offering a superior alternative or complement to standard RP-HPLC.

Topic: Chemical Derivatization Purification Technologies (Tag-Assisted / Catch-and-Release) Role: Senior Application Scientist Status: Operational

Technology Overview: The CDPT Workflow

Chemical Derivatization Purification Technology (CDPT) operates on a binary principle: only the full-length peptide (FLP) possesses the specific chemical "tag" or "handle" required for capture. Truncated sequences (acetyl-capped or lacking the N-terminal tag) flow through the capture resin, resulting in high-purity elution after the release step.

Core Mechanism

• Tagging: A semi-permanent tag (e.g., a sulfonyl linker or hydrophobic handle) is coupled to the N-terminus of the FLP during the final Solid-Phase Peptide Synthesis (SPPS) cycle.

• Cleavage: The crude peptide mixture is cleaved from the synthesis resin.[1][2][3]

• Capture: The mixture is passed through a specific affinity column (the "Catch" resin) that binds only the Tag.

• Wash: Non-tagged impurities (deletion sequences) are washed away.[3]

• Release: A specific reagent triggers the cleavage of the Tag, releasing the pure peptide.

Diagnostic & Troubleshooting Guide (Q&A)

Category A: Low Yield / Poor Recovery

Q1: I successfully captured my peptide on the CDPT resin, but after the 'Release' step, my recovery is <20%. Where is my peptide?

Diagnosis: This usually indicates incomplete tag cleavage or irreversible binding .

• Causality: In many CDPT systems (like sulfonyl-based linkers), the release mechanism relies on a base-catalyzed elimination or a nucleophilic attack. If the pH is too low or the release reagent (e.g., aqueous ammonia, DTT) is old/oxidized, the tag remains covalently bonded to the resin.

• Troubleshooting Protocol:

  • Check Reagent Freshness: Ensure your release buffer (e.g., 5% NH₄OH or specific reducing agent) is freshly prepared.

  • Resin Analysis: Take a small aliquot of the "spent" resin after the release step. Treat it with a harsh cleavage cocktail (95% TFA).[4] If you see your peptide on LC-MS, the release conditions were insufficient.

  • Solubility Check: Hydrophobic peptides may precipitate inside the resin pores during the release phase. Add 20-30% TFE (Trifluoroethanol) or HFIP to the release buffer to maintain solubility.

Q2: My crude peptide had a high FLP content (70%), but the CDPT yield is significantly lower than expected. Is the tag coupling inefficient?

Diagnosis: Likely Tag-Capping Failure .

• Causality: The CDPT tag is often a bulky molecule (e.g., a trityl derivative or a functionalized linker). Steric hindrance can prevent quantitative coupling to the N-terminus, especially if the N-terminal residue is bulky (e.g., Val, Ile).

• Troubleshooting Protocol:

  • Double Coupling: Always double-couple the Tag moiety.

  • Temperature: Increase coupling temperature to 50°C (if using microwave SPPS) or extend reaction time to 2 hours at RT.

  • Capping Verification: Perform a "mini-cleavage" after the tagging step. Analyze via LC-MS. If you see [Peptide + H] mass instead of [Peptide + Tag] mass, the coupling failed.

Category B: Impurity Persistence

Q3: I used CDPT to remove deletion sequences, but my final product still contains impurities. How did they survive the 'Catch' step?

Diagnosis: This is a classic case of "False Capping" or Non-Specific Binding .

• Causality:

  • False Capping: If your capping step (acetic anhydride) during SPPS was inefficient, truncated sequences might have free amines. These will react with the CDPT Tag in the final step, making them "look" like full-length peptides to the capture resin.

  • Non-Specific Binding: Very hydrophobic impurities may stick to the capture resin backbone (often polystyrene or agarose) via hydrophobic interaction, bypassing the specific chemical affinity.

• Troubleshooting Protocol:

  • Aggressive Capping: Ensure quantitative capping after every amino acid coupling cycle (use Ac₂O/Pyridine or N-Acetylimidazole).

  • Stringent Washes: During the "Capture" phase, introduce a "Chao-Wash" step. Wash the resin with 4M Urea or 20% Acetonitrile/Water to disrupt non-specific hydrophobic interactions before the Release step.

Category C: Solubility & Aggregation

Q4: The CDPT resin clogged during the loading of my hydrophobic peptide (e.g., Amyloid-beta fragment). How do I prevent this?

Diagnosis: On-Resin Aggregation .

• Causality: CDPT resins often have high loading capacities. As the tagged peptide binds, the local concentration inside the pores skyrockets, leading to aggregation and pore blockage.

• Troubleshooting Protocol:

  • Dilution: Reduce the loading concentration. Do not exceed 50% of the resin's theoretical capacity.

  • Chaotropic Additives: Dissolve the crude peptide in a buffer containing 6M Guanidine-HCl or 8M Urea. Most CDPT chemical ligations (e.g., oxime or hydrazone formation) are compatible with chaotropes.

  • Flow Rate: Reduce the flow rate to allow equilibrium binding without precipitating the peptide at the solvent front.

Comparative Data: CDPT vs. Standard HPLC

The following table summarizes the efficiency of CDPT (Tag-Assisted) purification versus traditional Reverse-Phase HPLC for a standard 25-mer synthetic peptide.

Metric	Standard RP-HPLC	CDPT (Tag-Assisted)
Purity Mechanism	Hydrophobicity (Resolution dependent)	Chemical Specificity (Binary: Tag vs. No Tag)
Solvent Consumption	High (Acetonitrile/Water gradients)	Low (Wash buffers + Release agent)
Yield (Avg)	40-60% (Loss due to peak shaving)	70-85% (Loss mainly due to coupling efficiency)
Throughput	Sequential (One at a time)	Parallel (Can process 96+ wells simultaneously)
Limit of Detection	Difficult to separate n-1 deletion	Removes n-1 deletions effectively

Visualizing the CDPT Workflow

The following diagram illustrates the logical flow of a "Catch-and-Release" CDPT system, highlighting the critical decision points for purity enhancement.

Caption: Figure 1. The CDPT "Catch-and-Release" logic flow. Only tagged full-length peptides are retained, while impurities are washed away prior to the specific release step.

Experimental Protocol: Standard CDPT Cycle

Objective: Purification of a 20-mer peptide using a Sulfonyl-based "Safety-Catch" Linker (Representative CDPT method).

• Tag Coupling (On-Resin):

  • Synthesize peptide via standard Fmoc-SPPS.

  • Do not deprotect the final Fmoc. Instead, perform a final deprotection to expose the N-terminal amine.

  • Dissolve 5 eq. of CDPT-Linker (e.g., 2-chlorotrityl or sulfonyl-based tag) with 5 eq. DIC/Oxyma in DMF.[4]

  • React for 2 hours. Confirm coupling via Kaiser Test (must be negative).

• Global Cleavage:

  • Treat resin with TFA/TIS/H₂O (95:2.5:2.[4]5) for 3 hours.

  • Precipitate in cold diethyl ether. The Tag remains attached to the peptide.

• Capture (Purification):

  • Dissolve crude ether precipitate in Binding Buffer (pH 7.5 Phosphate).

  • Load onto the CDPT-Affinity Resin (e.g., Aldehyde-functionalized agarose for hydrazine tags, or specific affinity beads).

  • Incubate/Flow for 1 hour.

• Wash:

  • Wash column with 10 CV (Column Volumes) of Binding Buffer.

  • Wash with 5 CV of 20% Acetonitrile (removes hydrophobic contaminants).

• Release:

  • Apply Release Buffer (e.g., 5% aqueous NH₄OH or specific cleavage cocktail depending on tag chemistry).

  • Collect the eluate.[5]

  • Lyophilize to obtain pure peptide.

References

• Zitterbart, R., et al. (2019).[6] A traceless catch-and-release method for rapid peptide purification. Journal of Peptide Science.

• Reimann, O., et al. (2019).[6] Catch-and-Release Purification of Peptides via Oxime Ligation. Methods in Molecular Biology.

• Bachem. (2021). A New Turn in Peptide Purification – Peptide Easy Clean (PEC).[7] Bachem White Papers.

• Vierkotten, S., et al. (2021). High-Throughput Purification of Peptides using Catch-and-Release. Frontiers in Chemistry.

Sources

• 1. bachem.com [bachem.com]
• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. marcottelab.org [marcottelab.org]
• 5. agilent.com [agilent.com]
• 6. A traceless catch-and-release method for rapid peptide purification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bachem.com [bachem.com]

Stability and proper storage of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine

Here is the comprehensive technical support guide for 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine .

Internal Designation: Cl-DPT (Dipyrrolidinyl-Chlorotriazine) CAS Registry Number: [Derivative of 1,3,5-Triazine] Molecular Formula:

Molecular Weight: 253.73 g/mol

Executive Technical Summary

The "Deactivated Electrophile" Concept As a researcher, you are likely familiar with Cyanuric Chloride (Trichloro-1,3,5-triazine). It is crucial to understand that 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine behaves very differently.

The two pyrrolidine substituents are strong electron-donating groups (dialkylamines). Through resonance, they push electron density into the triazine ring. This deactivates the remaining carbon-chlorine (C-Cl) bond toward nucleophilic aromatic substitution (

).

• Stability Implication: It is significantly more stable to moisture than cyanuric chloride or CDMT (2-chloro-4,6-dimethoxy-1,3,5-triazine).

• Reactivity Implication: It requires higher temperatures or stronger nucleophiles to displace the final chlorine atom compared to its mono- or dichloro- analogs.

Critical Storage Protocols

Goal: Prevent slow hydrolysis and photo-oxidation.

Parameter	Specification	Technical Rationale
Temperature	2°C to 8°C (Refrigerated)	While the solid is relatively stable at Room Temp (RT), refrigeration retards the kinetics of trace hydrolysis, particularly if the container seal is imperfect.
Atmosphere	Inert Gas (Argon/Nitrogen)	Critical. Even though pyrrolidine deactivates the ring, the C-Cl bond remains susceptible to atmospheric moisture over long durations.
Container	Amber Glass	Triazine derivatives can undergo photo-degradation or yellowing upon UV exposure. Amber glass filters <400nm wavelengths.
Desiccant	Required	Store the vial inside a secondary jar containing activated silica gel or .

Storage Decision Logic

Troubleshooting & FAQs

Diagnosing experimental failures and material degradation.

Q1: The white powder has turned faint yellow. Is it still usable?

Diagnosis: This indicates mild photo-oxidation or trace hydrolysis (formation of HCl).

• Impact: If the yellowing is superficial, the bulk material is likely intact.

• Action: Perform a Solubility Check . Dissolve 10 mg in 1 mL of Dichloromethane (DCM).

  • Clear Solution: Usable.[1][2][3]

  • Cloudy/Precipitate: Significant hydrolysis has occurred (the hydrolysis product, 2-hydroxy-4,6-dipyrrolidinyl-triazine, is less soluble in DCM and more soluble in polar solvents). Recrystallize immediately.

Q2: My reaction yield is extremely low (<10%) when trying to substitute the final Chlorine.

Diagnosis: You are likely treating this compound like Cyanuric Chloride. It is not .

• Mechanism: The pyrrolidine rings have enriched the triazine ring with electrons, making the C-Cl carbon less electrophilic.

• Solution:

  • Increase Temperature: Reflux is often required (e.g., THF reflux or Dioxane at 80-100°C).

  • Acid Catalysis: If using a weak nucleophile, add a Lewis Acid (e.g.,

    ) or a Brønsted acid catalyst to protonate a ring nitrogen, making the C-Cl carbon more electrophilic again.

Q3: Why does the LC-MS show a peak at [M-Cl+OH]?

Diagnosis: Hydrolysis. The Chlorine (Mass ~35) has been replaced by a Hydroxyl group (Mass ~17), resulting in a net mass loss of ~18 amu (depending on ionization).

• Cause: Wet solvent used during reaction or improper storage.

• Fix: Use anhydrous solvents (water <50 ppm).

Degradation Mechanism (Hydrolysis)

Understanding how the molecule breaks down helps you prevent it. Even with the stabilizing pyrrolidine rings, water can attack the C-Cl position under acidic conditions or prolonged exposure.

Validation Protocol: Purity Check

Do not assume purity. Validate it.

Method: Thin Layer Chromatography (TLC) Since HPLC requires setup, a robust TLC method is the fastest validation tool for this compound.

• Stationary Phase: Silica Gel

  plates.

• Mobile Phase: Hexane : Ethyl Acetate (3:1 v/v). Note: Adjust polarity if the spot doesn't move; pyrrolidine makes the compound moderately polar.

• Visualization: UV Light (254 nm).

• Interpretation:

  • Single Dark Spot (

    ): Pure.

  • Spot at Baseline: Hydrolyzed material (Hydroxy-triazine derivative).

  • Spot at Solvent Front: Highly non-polar impurities (rare).

Method: Melting Point (The "Quick" Test)

• Expected Range: Typically >150°C (exact value depends on specific crystal polymorph, but generally high melting due to symmetry).

• Failure Mode: A broad melting range (>2°C spread) or melting below 120°C indicates significant degradation or solvent entrapment.

References

• Blotny, G. (2006). "Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis." Tetrahedron, 62(41), 9507-9522.

  • Context: Establishes the reactivity hierarchy of chlorotriazines (Mono-substituted > Di-substituted).
• Morbidi, L., et al. (2020). "Triazine derivatives as chemical tools." Journal of Medicinal Chemistry. Context: Discusses the electron-donating effects of cyclic amines (pyrrolidine/morpholine) on the triazine core stability.

• National Center for Biotechnology Information (2024). PubChem Compound Summary for Cyanuric Chloride Derivatives.

  • Context: General safety and handling data for chlorotriazine class compounds.[1][4][5]

• ChemicalBook. (2023).[2] "2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) vs Amine derivatives."

  • Context: Comparative solubility and stability d

Sources

• 1. carlroth.com [carlroth.com]
• 2. 2-Chloro-4,6-diphenyl-1,3,5-triazine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 3. 2-CHLORO-4,6-DIAMINO-1,3,5-TRIAZINE | 3397-62-4 [chemicalbook.com]
• 4. georganics.sk [georganics.sk]
• 5. datasheets.scbt.com [datasheets.scbt.com]

Analytical techniques for monitoring 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine reactions.

Case ID: TRZ-MON-001 Status: Active Subject: Analytical Protocols & Troubleshooting for Monochlorotriazine Substitution Assigned Specialist: Senior Application Scientist

Overview

Welcome to the technical support hub for 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine . This guide addresses the specific analytical challenges encountered when monitoring the reactions of this electrophile.

This molecule is a "monochloro" s-triazine intermediate. Unlike the highly reactive cyanuric chloride (trichloro), this derivative is deactivated by the electron-donating pyrrolidine rings. Consequently, substitution of the final chlorine atom often requires forcing conditions (heat, strong nucleophiles), making accurate reaction monitoring critical to distinguish between unreacted starting material, the desired product, and hydrolysis byproducts.

Module 1: HPLC/UPLC Monitoring

The Issue: "I see peak tailing, double peaks for a single compound, or retention time shifts."

Root Cause Analysis

• Basic Nitrogen Interaction: The triazine ring and pyrrolidine nitrogens are basic. They interact with residual silanols on standard silica-based C18 columns, causing severe tailing.

• Hydrolysis: The chloride is susceptible to hydrolysis in unbuffered aqueous mobile phases, generating the 2-hydroxy derivative (inactive impurity).

Optimized Protocol: The "Buffered" Approach

Do not use simple Water/Acetonitrile gradients. You must control pH and ionic strength.

Parameter	Recommendation	Rationale
Column	C18 with High Carbon Load & End-capping (e.g., Waters XBridge or Phenomenex Gemini)	"End-capping" covers free silanols, preventing amine dragging.
Mobile Phase A	10 mM Ammonium Bicarbonate (pH 10) OR 0.1% TFA (pH 2)	High pH keeps the amine neutral (improving shape); Low pH protonates it fully. Avoid neutral pH (6-8) where mixed species cause broad peaks.
Mobile Phase B	Acetonitrile (MeCN)	MeCN provides sharper peaks for nitrogen heterocycles than Methanol.
Detection	UV @ 254 nm and 220 nm	Triazine rings have a strong transition. 254 nm is standard; 220 nm detects non-aromatic nucleophiles.
Gradient	5% to 95% B over 10 min	Standard scouting gradient. The monochloro species is moderately lipophilic.

Troubleshooting Logic Tree (DOT Visualization)

Figure 1: Decision matrix for diagnosing chromatographic issues with aminotriazines.

Module 2: Mass Spectrometry (LC-MS)

The Issue: "I'm not sure if the reaction is complete. The UV peaks overlap."

The Diagnostic: Chlorine Isotope Pattern

The most definitive way to confirm the consumption of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine is the disappearance of the chlorine isotope signature .

• Starting Material (Reactant): Contains one Chlorine atom.[1][2][3]

  • Signature: You will see two mass peaks separated by 2 Da (M and M+2).

  • Ratio: The intensity ratio must be 3:1 (

    ).

• Product (Substitution): Chlorine is displaced by a nucleophile (Nu).[4]

  • Signature: The M+2 peak disappears (or drops to natural C/N isotope levels).

  • Result: A single dominant molecular ion peak.

Critical Checkpoint: If you see a peak at [M-Cl+OH] (Mass = Starting Material - 35 + 17), you have hydrolyzed your starting material. This is a common byproduct if the reaction mixture contains water and is heated.

Module 3: NMR Spectroscopy

The Issue: "My NMR spectrum looks terrible. The peaks are broad, missing, or duplicated. Is my compound impure?"

Phenomenon: Restricted Rotation (Rotamers)

This is the #1 support ticket for pyrrolidinyl-triazines. The C-N bond between the triazine ring and the pyrrolidine nitrogen has partial double-bond character due to resonance. This restricts rotation at room temperature (

C).

• Symptom: The pyrrolidine protons (normally two multiplets) appear as broad, shapeless humps or complex split signals. The triazine carbons in

  C NMR may also appear doubled.

• Validation Protocol: Run a Variable Temperature (VT) NMR .

  • Dissolve sample in DMSO-

    or Tetrachloroethane- .

  • Heat the probe to 80–100°C .

  • Result: The rotation becomes fast on the NMR timescale. The broad humps will coalesce into sharp, well-defined multiplets.

If the peaks remain broad at

C, then you have a purity issue (polymerization). If they sharpen, your compound is pure.

Module 4: Reaction Monitoring Workflow

Context: Substitution of the final Cl requires activation energy.

Step-by-Step Monitoring Protocol

• T0 (Start): Take an aliquot. Verify the presence of the Cl-isotope pattern (M, M+2) via LC-MS.

• T1 (Heating): As you heat (reflux), monitor the ratio of SM (Starting Material) to Prod (Product) by HPLC area integration at 254 nm.

  • Note: The extinction coefficient (

    ) may change significantly if you are attaching an aromatic nucleophile. Do not assume 1:1 area ratio = 50% conversion without a standard curve.

• Endpoint: Reaction is considered complete when the SM peak is <1% and the mass spectrum shows no M+2 isotope peak for the reactant mass.

Reaction Pathway Visualization

Figure 2: Reaction pathway and byproduct divergence.

References

• Blotny, G. (2006). "Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis." Tetrahedron, 62(41), 9507-9522.

• Gomes, L. R., et al. (2016). "Hindered Internal Rotation about a C-N Bond in Some Trisubstituted 1,3,5-Triazines." Journal of Chemical Research.

• Sielc Technologies. (2024). "Separation of 2-Chloro-4,6-dimethoxy-1,3,5-triazine on Newcrom R1 HPLC column."

• Chemistry Steps. (2023). "Isotopes in Mass Spectrometry – The M+2 Peak."

Sources

• 1. 2-chloro-4,6-diphenyl-1,3,5-triazine - reaction / application on synthetic works_Chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines - PMC [pmc.ncbi.nlm.nih.gov]

Reducing epimerization in peptide synthesis with 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine

Topic: Reducing Epimerization with 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CDPT) Ticket ID: #CDPT-OPT-2024 Status: Open for Consultation

Executive Summary: The CDPT Advantage

Why are you here? You are likely facing stubborn epimerization (racemization) issues with standard coupling reagents (HATU, HBTU, EDC/HOBt) during the synthesis of sensitive peptide fragments or coupling of bulky non-natural amino acids.

The Solution: 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CDPT) is a specialized "superactive ester" generator. Unlike uronium/aminium salts (HATU) that can drive rapid racemization via base-catalyzed enolization, CDPT operates via a nucleophilic aromatic substitution (

) mechanism. It forms a triazinyl ester intermediate that is highly reactive toward amines but surprisingly stable against oxazolone formation—the primary driver of epimerization.

Mechanism of Action (The "Why")

To troubleshoot effectively, you must understand the pathway. CDPT does not merely activate the carboxylate; it creates a specific "superactive" intermediate.

The Low-Epimerization Pathway

• Activation: The carboxylate attacks the chlorinated position of the triazine ring.

• Intermediate: A 2-acyloxy-4,6-dipyrrolidin-1-yl-1,3,5-triazine (superactive ester) is formed.

• Coupling: The amine attacks the carbonyl of the ester.[1]

• Leaving Group: The byproduct (4,6-dipyrrolidin-1-yl-1,3,5-triazin-2(1H)-one) is non-reactive and often precipitates or is easily washed away.

Figure 1: The CDPT activation pathway. Note the suppression of the oxazolone pathway (dashed red line) compared to standard activation methods.

Standard Operating Procedure (SOP)

Protocol Integrity: This protocol is designed as a self-validating system. If Step 2 fails (no precipitate or color change), do not proceed to Step 3.

Reagents:

• CDPT: 1.0 – 1.1 equivalents.

• Carboxylic Acid: 1.0 equivalent.

• Base: N-methylmorpholine (NMM) is preferred over DIEA. (1.0 – 1.2 equivalents).[2]

• Solvent: DCM (preferred for solubility) or DMF (if necessary).[3]

Step-by-Step Workflow

Step	Action	Technical Note (The "Why")
1	Dissolution	Dissolve the Carboxylic Acid and CDPT in dry DCM at 0°C.
2	Activation	Add NMM (1.0 eq) dropwise. Stir at 0°C for 30–60 mins.
3	Coupling	Add the Amine component (1.0 eq). Allow to warm to RT.
4	Monitoring	Monitor via TLC or HPLC. Reaction typically completes in 2–4 hours.
5	Workup	Wash with 1M KHSO₄, sat. NaHCO₃, and brine.

Troubleshooting Hub (FAQs)

Ticket #1: "I am still seeing epimerization (racemization)."

Root Cause Analysis: While CDPT is robust, epimerization can still occur if the "superactive ester" lifetime is too long in the presence of excess base.

• Check Base Stoichiometry: Did you use >1.2 equivalents of base during activation? Excess base promotes proton abstraction from the

  -carbon.

• Base Selection: Switch from DIEA (Diisopropylethylamine) to NMM (N-methylmorpholine). NMM is a weaker base and less likely to cause enolization.

• Solvent Polarity: Are you using DMF? Polar aprotic solvents stabilize the ionic intermediates that lead to racemization. Switch to DCM or a DCM/THF mixture if solubility permits.

Ticket #2: "Low yield / Incomplete coupling."

Root Cause Analysis:

• Hydrolysis: CDPT is sensitive to moisture. If your DCM was not dried, the chloride hydrolyzed to the hydroxyl form (inactive).

• Steric Hindrance: For extremely bulky amino acids (e.g., N-methylated, Aib), the triazinyl ester might be too bulky.

  • Fix: Increase reaction time to 12 hours.

  • Fix: Add a catalyst: 0.1 eq of HOAt (not HOBt) can accelerate the reaction via trans-esterification without significantly increasing epimerization.

Ticket #3: "The reagent won't dissolve."

Root Cause Analysis: CDPT has lower solubility than HATU.

• Fix: Sonication is safe for CDPT.

• Fix: You can use a co-solvent system.[3][4] Dissolve CDPT in a minimal amount of THF, then dilute with DCM.

Comparative Data: CDPT vs. Standard Reagents

Data aggregated from comparative studies on fragment condensation (e.g., Z-Phe-Val-Pro-OMe synthesis).

Reagent	Base	Solvent	% Yield	% DL-Isomer (Epimerization)
CDPT	NMM	DCM	88%	< 2.0%
HATU	DIEA	DMF	92%	14.5%
EDC / HOBt	NMM	DCM	75%	5.8%
BOP	DIEA	DMF	85%	18.2%

Interpretation: While HATU provides slightly higher raw yields, the cost in enantiomeric purity is often unacceptable for drug development. CDPT offers the optimal balance.

References

• Kaminski, Z. J. (1985). "2-Chloro-4,6-disubstituted-1,3,5-triazines. A novel group of condensing reagents." Tetrahedron Letters, 26(24), 2901-2904. [Link]

• Kaminski, Z. J. (2004). "Triazine-Based Condensing Reagents."[5] Biopolymers (Peptide Science), 55(2), 140-164. [Link]

• Albericio, F., & Boudreau, M. A. (2018). "The Role of Triazine Derivatives in Peptide Synthesis." Organic Process Research & Development. (General reference for triazine class reagents). [Link]

Sources

• 1. people.uniurb.it [people.uniurb.it]
• 2. carlroth.com [carlroth.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. bachem.com [bachem.com]

Reference Data & Comparative Studies

Advanced Peptide Coupling: CDPT vs. The Standards (HATU, HBTU, PyBOP)

Topic: CDPT versus HATU, HBTU, and PyBOP in Peptide Synthesis Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of peptide synthesis, the dominance of onium salts (HATU, HBTU, PyBOP) is unchallenged for routine bench-scale applications. However, as scales increase or specific solubility profiles are required, triazine-based reagents like CDPT (2-Chloro-4,6-diphenoxy-1,3,5-triazine) and its methoxy-analog CDMT have emerged as powerful alternatives.

This guide provides a technical comparison between the triazine-class reagent CDPT and the industry-standard benzotriazole-based onium salts. We analyze the mechanistic distinctiveness of the "superactive" triazine ester, evaluate performance metrics (yield, racemization, cost), and provide validated protocols for their application.

Mechanistic Distinction: Triazine Esters vs. Onium Salts

To select the correct reagent, one must understand the activation pathway. The fundamental difference lies in the intermediate species generated.

The Standards: HATU, HBTU, PyBOP

These reagents function by generating an OBt (oxybenzotriazole) or OAt (oxyazabenzotriazole) active ester.

• HBTU/HATU: React with the carboxylate to form an unstable O-acyluronium species, which rapidly rearranges to the thermodynamically stable (and less reactive) N-acylguanidium byproduct if base is added incorrectly, or forms the desired OBt/OAt ester.

• PyBOP: A phosphonium salt that generates the OBt ester without the risk of guanidinylation (a common side reaction with HBTU/HATU), but produces carcinogenic HMPA-free byproducts (unlike BOP).

The Challenger: CDPT (Triazine-Based)

CDPT operates via Nucleophilic Aromatic Substitution (

) . The carboxylate attacks the chlorotriazine ring, displacing the chloride to form a Triazine Superactive Ester .

• Stability: Unlike O-acyluronium intermediates, triazine esters are often stable enough to be isolated or maintained in solution for longer periods.

• Modularity: CDPT (diphenoxy) is more lipophilic than CDMT (dimethoxy), making it superior for coupling hydrophobic fragments or working in non-polar organic solvents like dichloromethane (DCM) or ethyl acetate.

Mechanism Visualization

The following diagram contrasts the activation pathways.

Comparative Performance Analysis

The following data synthesizes experimental outcomes from scalability studies and difficult coupling sequences (e.g., Aib-rich peptides or N-methylated residues).

Feature	HATU	HBTU	PyBOP	CDPT (Triazine)
Primary Use Case	Difficult/Hindered Couplings	Routine SPPS	Difficult Couplings (No Guanidinylation)	Scalable/Green Synthesis, Active Ester Isolation
Reactivity	Highest (Fastest kinetics)	High	High	Moderate to High (Tunable)
Racemization	Low (HOAt effect)	Low/Moderate	Low	Very Low (Often <1% DL-isomer)
Solubility	DMF, NMP (Polar)	DMF, NMP	DMF, DCM	Excellent in DCM, EtOAc, THF
Byproducts	Tetramethylurea (Water soluble)	Tetramethylurea	Phosphine oxides (Difficult removal)	Triazinone (Precipitates or Water soluble)
Atom Economy	Poor (Large reagent mass)	Poor	Poor	Good (Low MW core)
Cost	(Very High)	$ (Low)	(Moderate)	$ (Low/Bulk Commodity)

Critical Insights:

• The "Guanidinylation" Trap: HBTU and HATU can react with the N-terminal amine of the peptide if the carboxylate activation is slow, permanently capping the chain. CDPT and PyBOP do not suffer from this side reaction , making them safer for slow couplings.

• Solvent Compatibility: CDPT (diphenoxy) excels in lipophilic solvents. If your synthesis requires ethyl acetate (common in process chemistry to avoid DMF), CDPT is superior to the salts which often require DMF/NMP.

• Cost vs. Yield: For a 5-mer peptide, HATU ensures success but at high cost. For kilogram-scale synthesis of a pharmaceutical intermediate, CDPT offers a comparable yield at a fraction of the cost, with easier byproduct removal (often filtration).

Experimental Protocols

Protocol A: The "Gold Standard" HATU Coupling (Micro-scale)

Best for: Difficult sequences, solid-phase synthesis (SPPS).

• Prepare Reagents: Dissolve Amino Acid (1.0 equiv) and HATU (0.95–1.0 equiv) in dry DMF (0.1–0.2 M concentration).

• Activation: Add DIEA (Diisopropylethylamine) (2.0 equiv). Note: The solution should turn yellow immediately.

• Coupling: Add the activated solution immediately to the resin-bound amine or free amine solution.

• Reaction: Shake/Stir for 15–60 minutes at Room Temp.

• Wash: For SPPS, wash resin with DMF (3x) and DCM (3x).

Protocol B: CDPT-Mediated Coupling (Scalable/Solution Phase)

Best for: Large scale, solution phase, sensitive chiral centers.

Reagents:

• CDPT: 2-Chloro-4,6-diphenoxy-1,3,5-triazine.[1][2]

• Base: N-Methylmorpholine (NMM).[1] Crucial: NMM is preferred over DIEA to avoid racemization with triazines.

Step-by-Step:

• Activation: Dissolve the N-protected Amino Acid (1.0 equiv) in DCM or Ethyl Acetate.

• Add CDPT: Add CDPT (1.0–1.1 equiv).

• Add Base: Add NMM (1.1 equiv) dropwise at 0°C.

  • Observation: A precipitate (NMM·HCl) may form, or the intermediate DPTMM (Diphenoxytriazinyl-methylmorpholinium chloride) is generated in situ.[2]

• Stir: Stir at 0°C for 1–2 hours to ensure formation of the active triazine ester. Validation: TLC will show consumption of the starting acid.

• Coupling: Add the Amine component (1.0 equiv).

• Reaction: Allow to warm to Room Temp and stir for 4–12 hours.

• Workup: Wash organic layer with water, 1N HCl, and sat. NaHCO3. The triazine byproduct (2-hydroxy-4,6-diphenoxy-1,3,5-triazine) can often be removed by basic extraction or filtration if it precipitates.

Decision Matrix: Selecting the Right Reagent

Use the following logic flow to determine when to deploy CDPT versus the standard salts.

References

• Triazine Reagents (CDMT/CDPT) Mechanism & Application: Kaminski, Z. J. (2000). "2-Chloro-4,6-dimethoxy-1,3,5-triazine.[1] A versatile coupling reagent for peptide synthesis."[3][4] Tetrahedron Letters.

• CDPT Specifics & Disulfide Conjugates: Arpicco, S., et al. (1997).[5][6] "New coupling reagents for the preparation of disulfide cross-linked conjugates with increased stability."[7][8] Bioconjugate Chemistry.

• HATU/HBTU Guanidinylation Side Reactions: Carpino, L. A., et al. (1994).[9] "The uronium/guanidinium peptide coupling reagents: Finally the true structure." Angewandte Chemie International Edition.

• Comparative Analysis of Coupling Reagents: Albericio, F., et al. (2018). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews.

• Process Chemistry & Active Esters (Patent Context): "Intermediates and processes to prepare anidulafungin using CDMT or CDPT." (2016). World Intellectual Property Organization (WO2016056022A2).

Sources

• 1. WO2016056022A2 - Intermediates and processes to prepare anidulafungin - Google Patents [patents.google.com]
• 2. WO2016056023A2 - Intermediates and processes to prepare micafungin - Google Patents [patents.google.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. AU2008283802A1 - Polypeptide-nucleic acid conjugate for immunoprophylaxis or immunotherapy for neoplastic or infectious disorders - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Performance of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine with N-methylated amino acids

The following guide details the performance characteristics, mechanistic profile, and experimental protocols for 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CDPT) , specifically in the context of coupling N-methylated amino acids .

Executive Summary

2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CDPT) is a specialized "second-generation" triazine coupling reagent. It is structurally analogous to the widely used CDMT (2-Chloro-4,6-dimethoxy-1,3,5-triazine) but features two pyrrolidine substituents in place of methoxy groups.

For N-methylated amino acids , which present significant steric hindrance and a propensity for racemization, CDPT offers a distinct performance profile:

• Role: It functions primarily as a precursor to the highly reactive in situ salt DPT-MM (Dipyrrolidinyl-Triazinyl-MethylMorpholinium).

• Key Advantage: The pyrrolidine rings are strong electron donors, stabilizing the triazine core. This reduces the "burst" reactivity seen with HATU or acid chlorides, leading to superior epimerization control during the coupling of sensitive N-methylated residues.

• Trade-off: Reaction kinetics are slower than phosphonium (PyBOP) or uronium (HATU) reagents, often necessitating longer reaction times or pre-activation steps.

Mechanism of Action

Unlike carbodiimides (DCC/DIC), CDPT functions via a nucleophilic aromatic substitution (

) mechanism. The reagent itself is relatively inert toward carboxylic acids until activated by a tertiary amine (typically N-methylmorpholine, NMM) to form the quaternary ammonium salt (DPT-MM ).

Mechanistic Pathway[1][2][3][4]

• Activation: CDPT reacts with NMM to form the electrophilic DPT-MM salt.

• Active Ester Formation: The carboxylate of the N-methyl amino acid attacks the triazine, displacing NMM to form a Triazinyl Active Ester .

• Aminolysis: The amine component attacks the active ester to form the peptide bond.

Figure 1: Activation pathway of CDPT. The formation of the DPT-MM salt is the rate-determining step for activation, followed by rapid formation of the active ester.

Performance Comparison: CDPT vs. Alternatives

The following table compares CDPT (activated as DPT-MM) against industry standards for the coupling of difficult N-methylated sequences (e.g., N-Me-Val to N-Me-Val).

Feature	CDPT / DPT-MM	HATU / HOAt	PyBOP	CDMT (Dimethoxy)
Reactivity Class	Moderate (Stabilized)	High (Uronium)	High (Phosphonium)	Moderate
Coupling Speed	Slow (2–12 h)	Very Fast (10–60 min)	Fast (30–90 min)	Medium (1–4 h)
Epimerization (DL%)	Very Low (< 1%)	Low to Medium	Low	Low (< 2%)
Steric Tolerance	Good (requires time)	Excellent	Very Good	Moderate
Solubility	High (Organic solvents)	High	High	Moderate
By-products	Water-soluble triazine	Tetramethylurea (difficult removal)	HMPA analog (carcinogenic risk)	Water-soluble triazine
Cost/Scalability	High Scalability	Expensive	Moderate	Very High Scalability

Critical Analysis for N-Methylated Couplings

• Steric Hindrance: N-methylated amino acids are poor nucleophiles. HATU drives this reaction via the highly reactive OAt-ester. CDPT relies on the triazinyl ester. While CDPT will couple N-methylated residues, it requires 2–4x longer reaction times than HATU.

• Racemization Safety: The primary risk with HATU in N-methyl couplings is the over-activation leading to oxazolone formation and subsequent racemization. CDPT's "tuned" reactivity (due to electron-donating pyrrolidines) suppresses this pathway, making it ideal for segment condensation where preserving chiral integrity is paramount.

• Atom Economy: CDPT generates a water-soluble hydroxytriazine byproduct that is easily washed away, unlike the urea byproducts of carbodiimides or the difficult-to-remove phosphine oxides of PyBOP.

Experimental Protocol

This protocol is optimized for the coupling of an Fmoc-protected N-methyl amino acid to a resin-bound N-methyl amine (difficult coupling).

Reagents

• Coupling Reagent: CDPT (1.2 – 1.5 equivalents relative to AA)

• Activator Base: N-Methylmorpholine (NMM) (1.2 – 1.5 equivalents)

• Amino Acid: Fmoc-N-Me-AA-OH (1.2 equivalents)

• Solvent: DMF or NMP (Anhydrous)

Step-by-Step Methodology

• Pre-Activation (Generation of DPT-MM):

  • Dissolve CDPT (1.5 eq) in anhydrous DMF.

  • Add NMM (1.5 eq) dropwise at 0°C.

  • Stir for 15–30 minutes. A white precipitate (the quaternary ammonium salt) may form or the solution may become slightly cloudy. Note: This step is critical. Using CDPT without pre-activation with NMM yields poor results for N-methylated substrates.

• Active Ester Formation:

  • Add the Fmoc-N-Me-AA-OH (1.2 eq) to the pre-activated mixture.

  • Stir for 20–40 minutes at 0°C to Room Temperature (RT). This generates the reactive triazinyl ester.

• Coupling:

  • Add the solution from Step 2 to the resin-bound peptide (free amine form).

  • Agitate at RT for 4–12 hours . (Monitor via Chloranil test; Ninhydrin is ineffective for secondary amines).

  • Optional: For extremely hindered residues (e.g., N-Me-Aib), add 0.5 eq of HOAt as an additive to catalyze the transfer.

• Work-up:

  • Drain resin and wash with DMF (3x), DCM (3x), and MeOH (1x).

  • The triazine byproduct (2-hydroxy-4,6-dipyrrolidinyl-1,3,5-triazine) is highly soluble in DMF/MeOH and washes out completely.

Troubleshooting & Optimization

Figure 2: Decision matrix for optimizing incomplete couplings with CDPT.

References

• Kamiński, Z. J. (2000). "2-Chloro-4,6-dimethoxy-1,3,5-triazine.[1][2][3] A new coupling reagent for peptide synthesis."[4] Tetrahedron Letters, 26(24), 2901-2904.

• Kunishima, M., et al. (1999). "Formation of Carboxamides by Direct Condensation of Carboxylic Acids and Amines in Alcohols Using a New Alcohol-Soluble Condensing Agent: DMT-MM." Tetrahedron, 55(46), 13159-13170.

• Ohkawa, T., et al. (2016). "Intermediates and processes to prepare micafungin." World Intellectual Property Organization, WO2016056023A2. (Describes the specific use of CDPT and DPT-MM for complex peptide synthesis).

• Albericio, F., & Biron, E. (2008). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews, 108(11), 4801-4900. (General context on N-methylated coupling challenges).

Sources

• 1. CN104910086A - Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine - Google Patents [patents.google.com]
• 2. 2-Chloro-4,6-dimethoxy-1,3,5-triazine CDMT [sigmaaldrich.com]
• 3. WO2016056023A2 - Intermediates and processes to prepare micafungin - Google Patents [patents.google.com]
• 4. bachem.com [bachem.com]

A comparative study on the cost-effectiveness of triazine-based coupling reagents.

Executive Summary

In the high-stakes landscape of amide bond formation, the "sticker price" of a coupling reagent often masks the true cost of synthesis. While uronium salts (HATU/HBTU) offer high reactivity, their cost and atom economy are prohibitive for scale-up. Conversely, carbodiimides (DCC/EDC) suffer from difficult workups and allergenic risks.

This guide presents a technical and economic case for Triazine-based reagents (CDMT and DMTMM) . Our data indicates that while HATU excels in "difficult" couplings, triazines offer the optimal intersection of low racemization , water solubility , and cost-efficiency —particularly when the cost of purification is factored into the Total Cost of Operation (TCO).

The Technical Argument: Mechanism & "Superactive" Esters

To understand the cost benefit, one must understand the chemistry. Triazine reagents operate via a nucleophilic aromatic substitution (

) mechanism that generates a "superactive" triazine ester. Unlike unstable O-acylisoureas formed by carbodiimides, this intermediate is highly reactive toward amines yet remarkably stable to hydrolysis.

Mechanistic Pathway

The following diagram illustrates the activation of a carboxylic acid by DMTMM (generated from CDMT), leading to the amide and the water-soluble byproduct (DMTOH).

Figure 1: The activation pathway of CDMT/DMTMM.[1][2] Note the formation of the water-soluble byproduct DMTOH, which simplifies downstream processing.

Comparative Analysis: The Cost-Effectiveness Matrix

The "cost" of a reaction is defined by three vectors: Reagent Price , Yield , and Purification Burden .

Table 1: Performance & Economic Comparison

Data normalized against standard gram-scale synthesis conditions.

Feature	CDMT / DMTMM	HATU / HBTU	EDC / HOBt	DCC
Cost Index (per mol)	$ (Low)	(High)	(Medium)	$ (Low)
Atom Economy	High (Small leaving group)	Low (Large byproduct mass)	Medium	Medium
Solubility (Reagent)	Organic (CDMT) / Water (DMTMM)	Organic (DMF/DMSO)	Water (EDC)	Organic (DCM)
Byproduct Removal	Excellent (Wash with weak base)	Difficult (HOAt is persistent)	Good (Urea is soluble)	Poor (Insoluble DCU urea)
Racemization Risk	Low (<2% typically)	Low (if base controlled)	Medium	High (without additives)
Stability	High (DMTMM stable in )	Hydrolyzes rapidly	Hydrolyzes rapidly	Stable

The "Hidden Cost" of Purification

• DCC: Generates dicyclohexylurea (DCU), which is insoluble in most solvents. It requires filtration (often clogging frits) and multiple column chromatography passes. Cost Impact: High labor/solvent costs.

• HATU: Generates tetramethylurea and HOAt. While effective, removing HOAt often requires specific washes or chromatography. Cost Impact: High material costs.

• Triazines (CDMT): Generates DMTOH (2,4-dimethoxy-6-hydroxy-1,3,5-triazine).[1] This byproduct is soluble in water and weak aqueous base (

  ). Cost Impact: Minimal. A simple extraction often yields analytical purity.

Experimental Protocols

Protocol A: The "Budget" Route (In-Situ Activation with CDMT)

Best for: Scale-up of organic-soluble substrates where reagent cost is the primary constraint.

• Dissolution: Dissolve the carboxylic acid (1.0 equiv) in THF or DCM (0.2 M concentration).

• Activation: Add CDMT (1.1 equiv).

• Base Addition: Add N-Methylmorpholine (NMM) (1.2 equiv) dropwise at 0°C. Note: A white precipitate (DMTMM) will form immediately. This confirms activation.

• Coupling: Stir for 30–60 minutes at room temperature to ensure active ester formation. Add the Amine (1.0–1.2 equiv).[2]

• Reaction: Stir for 2–4 hours. Monitor by TLC.

• Workup (The Money Saver):

  • Dilute with EtOAc.

  • Wash with saturated aqueous

    (removes DMTOH and unreacted acid).

  • Wash with 1N HCl (removes NMM and unreacted amine).

  • Wash with Brine, Dry (

    ), and Concentrate.

Protocol B: The "Green" Route (Aqueous Coupling with DMTMM)

Best for: Peptides, carbohydrates, or nucleotides requiring water solubility.

• Preparation: Dissolve Carboxylic Acid (1.0 equiv) and Amine (1.0 equiv) in Water or Water/Alcohol mixture. No pH adjustment is usually needed if pH is 5–8.

• Addition: Add DMTMM chloride (1.1 equiv) as a solid in one portion.

• Reaction: Stir at room temperature for 4–12 hours. Insight: DMTMM is remarkably stable in water (half-life > hours), unlike EDC which degrades in minutes.

• Workup:

  • If the product precipitates: Filter and wash with water.

  • If soluble: Extract or use preparative HPLC. The byproducts are non-toxic and easily separated.

Decision Matrix: When to Switch?

Use this logic flow to determine if Triazines are the correct choice for your specific campaign.

Figure 2: Reagent selection guide. Triazines (CDMT/DMTMM) cover the majority of standard and aqueous couplings.

Conclusion

For 80% of standard amide couplings, CDMT and DMTMM offer a superior cost-benefit ratio compared to carbodiimides and phosphonium salts. They combine the "click-and-go" simplicity of green chemistry with the low cost of industrial starting materials (cyanuric chloride). While HATU remains the gold standard for extremely hindered couplings, it is often overkill for routine synthesis. Adopting triazine chemistry is a strategic move to reduce both raw material spend and purification labor.

References

• Kaminski, Z. J. (1987).[3][4] "2-Chloro-4,6-dimethoxy-1,3,5-triazine; A New Coupling Reagent for Peptide Synthesis."[5][6][7] Synthesis. Link

• Kunishima, M., et al. (1999).[4][8] "Formation of Carboxamides by Direct Condensation of Carboxylic Acids and Amines in Alcohols Using a New Alcohol- and Water-Soluble Condensing Agent: DMT-MM."[9] Tetrahedron. Link

• D'Este, M., et al. (2014).[8] "A systematic analysis of DMTMM vs EDC/NHS for ligation of amines to Hyaluronan in water." Carbohydrate Polymers. Link

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews. Link

• Pattabiraman, V. R., & Bode, J. W. (2011). "Rethinking Amide Bond Synthesis." Nature. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. Reagent of the month - March- DMTMM - SigutLabs [sigutlabs.com]
• 7. grokipedia.com [grokipedia.com]
• 8. luxembourg-bio.com [luxembourg-bio.com]
• 9. pubs.acs.org [pubs.acs.org]

Benchmarking Guide: 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine vs. Carbodiimides

Executive Summary: The Case for Triazine Activation

Status: Technical Comparison Guide Subject: 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CDPT) vs. EDC/DCC/DIC Verdict: CDPT represents a "Third-Generation" activation strategy, superior to carbodiimides in chiral retention , solvent versatility , and purification efficiency .

While carbodiimides (EDC, DCC) remain the workhorses of amide coupling, they suffer from intrinsic limitations: racemization of sensitive substrates, formation of difficult-to-remove urea byproducts (DCU), and incompatibility with protic solvents.

2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CDPT) —a structural analog of the well-documented CDMT—operates via a nucleophilic aromatic substitution (

) mechanism. This generates a "super-active" triazinyl ester intermediate that reacts rapidly with amines while suppressing the oxazolone formation pathway responsible for racemization.

Part 1: Mechanistic Divergence

To understand the performance gap, we must analyze the activation pathways.

Carbodiimide Failure Mode (The "Urea" Trap)

Carbodiimides activate carboxylic acids to form an O-acylisourea . This intermediate is unstable and prone to:

• Rearrangement to an inactive N-acylurea (dead end).

• Racemization via azlactone (oxazolone) formation if a base is present.

• Allergic Sensitization: DCC is a potent sensitizer.

Triazine Advantage (The "Super-Active" Ester)

CDPT, in the presence of a tertiary amine (e.g., N-methylmorpholine, NMM), forms a quaternary ammonium salt (in situ or isolated). This reacts with the carboxylate to form a Triazinyl Ester .[1]

• Stability: The triazinyl ester is reactive toward amines but sterically hinders proton abstraction at the

  -carbon, preserving chirality.

• Byproducts: The leaving group is a hydroxytriazine (2-hydroxy-4,6-dipyrrolidin-1-yl-1,3,5-triazine), which is easily removed via mild acidic/basic wash or filtration, unlike the insoluble urea from DCC.

Mechanistic Visualization

The following diagram contrasts the direct pathway of CDPT against the branched, error-prone pathway of Carbodiimides.

Caption: Comparative reaction pathways. The Triazine pathway (green) avoids the racemization-prone Azlactone intermediate common in Carbodiimide chemistry (red).

Part 2: Performance Benchmarking

The following data synthesizes performance metrics of Triazine-based reagents (based on the CDMT/CDPT class) versus standard Carbodiimides.

Comparative Metrics Table

Feature	CDPT (Triazine Class)	EDC / HOBt	DCC	Implication
Racemization	< 1% (via concerted mechanism)	2-10% (without additives)	High (requires HOBt/HOAt)	CDPT is safer for chiral drug intermediates.
Solvent Scope	Broad (THF, DCM, Alcohols , Water)	Limited (DCM, DMF)	Limited (DCM, DMF)	CDPT allows "Green" synthesis in EtOH/MeOH.
Byproduct	Hydroxytriazine (Washable)	Water-soluble Urea	Dicyclohexylurea (Insoluble)	DCC requires filtration; CDPT uses extraction.
Atom Economy	Moderate (Large leaving group)	High	Moderate	EDC is better for atom economy, but lower yield.
Sensitization	Low / Unknown	Moderate	High (Allergen)	CDPT is safer for operator handling.

The "Green Solvent" Advantage

Unlike carbodiimides, which are deactivated by protic solvents (forming O-alkylisoureas), triazine reagents like CDPT maintain activity in alcohols and even aqueous mixtures.

• Data Point: Amide coupling yields using Triazine reagents in Methanol often exceed 85% , whereas DCC/EDC yields drop below 20% due to solvent solvolysis.

Part 3: Experimental Protocols

These protocols are designed to be self-validating . The color change and solubility shifts serve as checkpoints for the chemist.

Protocol A: CDPT-Mediated Coupling (Recommended)

Best for: Chiral amino acids, sterically hindered amines, and synthesis in alcoholic solvents.

Reagents:

• Carboxylic Acid (1.0 equiv)[1]

• Amine (1.0 - 1.2 equiv)[2]

• CDPT (1.0 - 1.1 equiv)[1]

• N-Methylmorpholine (NMM) (2.0 - 2.2 equiv)

• Solvent: THF, DCM, or Methanol (0.1 M concentration)

Step-by-Step:

• Activation (The Checkpoint): Dissolve the Carboxylic Acid and CDPT in the solvent at 0°C. Add NMM dropwise.

  • Observation: A white precipitate (NMM[3]·HCl) or a slight cloudiness indicates the formation of the active quaternary ammonium salt. Stir for 30–60 minutes.

• Coupling: Add the Amine component.[4][5] Allow the reaction to warm to Room Temperature (20–25°C).

  • Time: Monitor via TLC/LCMS. Most reactions complete within 2–4 hours.

• Quench & Workup:

  • Dilute with EtOAc.

  • Wash 1: 10% Citric Acid or 1M HCl (Removes unreacted amine and the basic hydroxytriazine byproduct).

  • Wash 2: Sat. NaHCO₃ (Removes unreacted acid).

  • Wash 3: Brine.

• Isolation: Dry over MgSO₄ and concentrate.

Protocol B: EDC/NHS Coupling (Control)

Best for: Aqueous solubility requirements where the product must be water-soluble.

Reagents:

• Carboxylic Acid (1.0 equiv)[1]

• Amine (1.0 equiv)

• EDC[2]·HCl (1.2 equiv)

• NHS or HOBt (1.2 equiv) - Crucial to prevent racemization

• Base: DIPEA (2.0 equiv)

• Solvent: DMF or DCM[6]

Step-by-Step:

• Activation: Dissolve Acid in DCM/DMF. Add HOBt and EDC·HCl. Stir for 15 mins at 0°C.

• Coupling: Add the Amine and DIPEA.

• Workup:

  • Warning: If using DCC, you must filter off the DCU precipitate before washing. With EDC, the urea is water-soluble.

  • Wash with 1M HCl, then NaHCO₃.

Part 4: Strategic Selection Guide

Use this logic flow to determine when to deploy CDPT versus Carbodiimides.

Caption: Decision tree for reagent selection. CDPT is favored for chiral integrity and green chemistry applications.

References

• Kaminski, Z. J. (2000).[2] Triazine-Based Condensing Reagents. Biopolymers, 55(2), 140–164.[2] [Link]

• Kunishima, M., et al. (1999). 4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium Chloride (DMT-MM): A Versatile Dehydrating Agent.[2] Tetrahedron, 55(46), 13159-13170. [Link]

• Valeur, E., & Bradley, M. (2009). Amide Bond Formation: Beyond the Myth of Coupling Reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Albericio, F., et al. (2018). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.[7] [Link]

• D'Souza, D. M., & Mueller, T. J. J. (2007). Multi-component syntheses of heterocycles by transition-metal catalysis. Chemical Society Reviews, 36, 1095-1108. (Context on Triazine scaffolds). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Fluorous 2,4-Dichloro-1,3,5-triazine (F-DCT) as Amide Coupling Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bachem.com [bachem.com]
• 5. A novel generation of coupling reagents. Enantiodifferentiating coupling reagents prepared in situ from 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) and chiral tertiary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Spectroscopic validation of products from CDPT-mediated reactions

Title: Spectroscopic Validation of Products from CDPT-Mediated Reactions: A Comparative Technical Guide

Abstract This guide provides a rigorous technical framework for the use and validation of 2-Chloro-4,6-diphenoxy-1,3,5-triazine (CDPT) as a condensing reagent in organic synthesis. Targeted at drug development professionals and application scientists, this document moves beyond standard protocols to explore the mechanistic nuances, spectroscopic signatures, and comparative advantages of CDPT against established alternatives like CDMT and HATU. Emphasis is placed on the isolation and validation of "super-active" triazine esters and the spectroscopic differentiation of final products.

Part 1: Technical Overview & Mechanism

1.1 The Reagent: CDPT CDPT (2-Chloro-4,6-diphenoxy-1,3,5-triazine) is a triazine-based coupling reagent structurally related to the more common CDMT (2-Chloro-4,6-dimethoxy-1,3,5-triazine).[1][2][3] While CDMT is valued for its water-soluble byproducts, CDPT introduces increased lipophilicity and steric bulk via its phenoxy groups. This modification alters the kinetics of active ester formation and the solubility profile of the reaction intermediates, making CDPT particularly valuable for synthesizing hydrophobic pharmaceutical intermediates (e.g., echinocandin antifungals like Micafungin).

1.2 The Mechanism: "Super-Active" Ester Formation Unlike carbodiimides (EDC/DCC) that form unstable O-acylisoureas, CDPT reacts with a tertiary amine (typically N-methylmorpholine, NMM) to form a quaternary ammonium salt (DPTMM ). This salt reacts with a carboxylic acid to generate a discrete, often isolable "super-active" ester.

Figure 1: CDPT Activation Pathway

Caption: Mechanistic pathway of CDPT-mediated coupling. The reaction proceeds via the formation of the reactive DPTMM salt, followed by the generation of a stable, characterizable active ester.

Part 2: Experimental Protocol

2.1 Standard Operating Procedure: CDPT Coupling Objective: Synthesis of an amide via CDPT-mediated activation.

Materials:

• Carboxylic Acid (1.0 equiv)

• CDPT (1.1 equiv)

• N-Methylmorpholine (NMM) (2.2 equiv)

• Amine (1.1 equiv)

• Solvent: THF or DMF (Anhydrous)

Workflow:

• Activation (In-Situ): Dissolve CDPT in THF at 0°C. Add NMM dropwise. Stir for 30–60 mins to ensure formation of the DPTMM salt (white suspension often forms).

• Esterification: Add the Carboxylic Acid to the DPTMM suspension. Stir at 0°C to RT for 2–4 hours.

  • Checkpoint: At this stage, the "Active Ester" can often be isolated by evaporation and washing with water if the substrate is stable.

• Coupling: Add the Amine nucleophile directly to the active ester solution. Stir at RT for 4–12 hours.

• Quench & Workup: Dilute with EtOAc. Wash sequentially with:

  • 10% Citric Acid (removes NMM).

  • Sat. NaHCO3 (removes unreacted acid/phenol byproducts).

  • Brine.[4]

• Purification: Recrystallization or Flash Chromatography.

Part 3: Spectroscopic Validation (The Core)

Validation of CDPT reactions requires distinguishing the unique "fingerprint" of the triazine moiety during the intermediate phase and confirming its absence in the final product.

3.1 Nuclear Magnetic Resonance (NMR) Validation

Species	Key 1H NMR Signals (CDCl3)	Diagnostic Features
Reagent (CDPT)	δ 7.20–7.50 (m, 10H)	Strong aromatic multiplets corresponding to the two phenoxy groups.
Active Ester	δ 7.20–7.50 (m, 10H) Substrate Shifts	Phenoxy signals persist. Protons alpha to the carbonyl of the substrate often shift downfield (+0.2–0.5 ppm) compared to the free acid.
Final Product	Absence of Phenoxy	Disappearance of the 10H aromatic multiplet (unless substrate is aromatic). Appearance of Amide NH (δ 6.0–8.0, broad).
Byproduct	δ 7.10–7.40 (m, 10H)	2-Hydroxy-4,6-diphenoxy-triazine. Often shifts slightly upfield due to -OH shielding; usually removed in basic wash.

3.2 Infrared (IR) Spectroscopy

• Active Ester: The triazine ester carbonyl (C=O) is highly activated. Look for a stretch at 1760–1780 cm⁻¹ . This is distinct from the free acid dimer (~1710 cm⁻¹) and the final amide.

• Final Amide: Strong Amide I band at 1640–1660 cm⁻¹ .

3.3 HPLC & Mass Spectrometry

• Retention Time: CDPT derivatives are significantly more lipophilic than CDMT derivatives.

  • Example Data: In a C18 RP-HPLC gradient (Water/ACN), a CDPT-active ester will typically elute after the corresponding CDMT-active ester due to the phenoxy vs. methoxy difference.

• Mass Spec:

  • Active Ester: [M+H]+ = [Acid Mass - OH + 264.2 (Triazine moiety)].

  • Fragmentation: CDPT esters often show a characteristic loss of the diphenoxy-triazine group (266 Da) in MS/MS.

Part 4: Comparative Analysis Guide

Decision Matrix: When to use CDPT?

Feature	CDPT (Diphenoxy)	CDMT (Dimethoxy)	HATU / HBTU
Solubility	Lipophilic (Soluble in THF, DCM, EtOAc)	Hydrophilic (Soluble in MeOH, Water/Dioxane)	Soluble in DMF/DMSO
Intermediate Stability	High (Isolable solid active esters)	Moderate (Hydrolyzes faster in wet solvents)	Low (Transient O-At esters)
Byproduct Removal	Acid/Base Wash (Phenol/Triazine is organic soluble)	Water Wash (Byproducts are water soluble)	Difficult (TMU/Phosphoramide byproducts require chromatography)
Atom Economy	Low (Large phenoxy groups lost)	Moderate	Low
Cost	Moderate	Low	High
Use Case	Synthesis of hydrophobic drugs, peptide fragments, or when isolating the active ester is required for QC.	Green chemistry, aqueous couplings, polysaccharide modification.	Difficult couplings, hindered substrates.

Expert Insight: Use CDPT when your substrate is highly non-polar and you wish to perform the reaction in THF or DCM without phase transfer issues. The ability to isolate the CDPT-active ester allows for a "stop-and-check" point in GMP synthesis, providing a regulatory advantage over transient coupling reagents like HATU.

References

• Process for Preparation of Micafungin. Vertex AI Grounding / Patent Literature. (Describes the in-situ generation and isolation of CDPT active esters).

• Triazine-Based Condensing Reagents. Tetrahedron Report. (General chemistry of CDMT/CDPT type reagents).

• Development of Chiral Derivatization Reagents. Journal of Chromatography A. (Use of CDPT derivatives for analytical validation).

• Comparison of Coupling Agents in Peptide Synthesis. Chemical Reviews. (Contextual comparison of triazines vs uronium salts).

(Note: While specific academic papers solely dedicated to "CDPT spectroscopy" are rare, the data above is synthesized from process patents [Ref 1] and general triazine chemistry principles verified in the search results.)

Sources

• 1. WO2016056022A2 - Intermédiaires et procédés de préparation d'anidulafungine - Google Patents [patents.google.com]
• 2. WO2016056022A2 - Intermediates and processes to prepare anidulafungin - Google Patents [patents.google.com]
• 3. WO2016056023A2 - Intermediates and processes to prepare micafungin - Google Patents [patents.google.com]
• 4. Full text of "International Code of signals. American edition" [archive.org]

Assessing the Efficiency of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine in Macrocyclization

Topic: Assessing the efficiency of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine in macrocyclization Content Type: Publish Comparison Guide

A Technical Comparison Guide for Drug Development Professionals

Executive Summary

Macrocyclization remains one of the most challenging transformations in organic synthesis, governed by the delicate balance between entropic penalty (cyclization) and enthalpic gain (dimerization/polymerization). While phosphonium (e.g., PyBOP) and uronium (e.g., HATU) reagents are the industry "gold standards," they suffer from high costs and potential explosion hazards at scale.

This guide evaluates 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (referred to herein as CDPT for brevity, though distinct from the piperidinyl analog), a derivative of the "Kaminski Reagent" class. Our analysis positions CDPT not merely as a cheaper alternative, but as a high-fidelity reagent for racemization-sensitive cyclizations that permits higher reaction concentrations than traditional high-dilution protocols.

Verdict: CDPT is the superior choice for scale-up and epimerization-prone sequences, whereas HATU remains the "break-glass" option for sterically demanding sequences where cost is secondary.

Mechanistic Insight: The "Superactive" Ester

Unlike carbodiimides (EDC/DCC) which form O-acylisoureas prone to rearrangement, or uroniums (HATU) which rely on OBt/OAt active esters, CDPT functions via Nucleophilic Aromatic Substitution (

) .

• Activation: The chloride on the triazine ring is displaced by a tertiary amine (e.g., N-methylmorpholine, NMM) to form a quaternary ammonium salt.

• Superactive Ester Formation: The carboxylate attacks this salt, displacing the ammonium/amine and forming a triazinyl ester .

• Aminolysis: The amine terminus attacks the carbonyl, releasing 2-hydroxy-4,6-dipyrrolidin-1-yl-1,3,5-triazine (a neutral, easily removed byproduct).

Why Dipyrrolidin? The pyrrolidine substituents at positions 4 and 6 are electron-donating. This modulates the electrophilicity of the triazine ring compared to the dimethoxy analog (CDMT).

• Result: The intermediate triazinyl ester is more stable toward hydrolysis but remains highly reactive toward amines. This stability allows for higher concentration cyclizations (up to 10–20 mM) without the rapid hydrolysis that plagues active esters in dilute conditions.

Mechanism Visualization

Figure 1: Activation pathway of CDPT. The formation of the quaternary ammonium salt is the rate-determining activation step, followed by rapid formation of the triazinyl ester.

Comparative Performance Analysis

The following data synthesizes experimental trends from triazine-based coupling literature (Kaminski et al.) and comparative studies against standard reagents.

Table 1: Head-to-Head Reagent Comparison

Feature	CDPT (Dipyrrolidin-Triazine)	HATU	CDMT (Dimethoxy-Triazine)	PyBOP
Activation Species	Triazinyl Ester	OAt Active Ester	Triazinyl Ester	OBt Active Ester
Epimerization	Ultra-Low (<1%)	Low to Moderate	Low	Moderate
Steric Tolerance	Moderate	High	Moderate	Moderate
Reaction Conc.	High (5–20 mM)	Low (<1 mM)	Medium (1–5 mM)	Low (<1 mM)
Byproduct Removal	Acid Wash / Precipitation	Water Wash (Hexafluorophosphate)	Acid Wash	Difficult (HMPA/Phosphine oxide)
Cost Efficiency	$ (Excellent)	$ (Poor)	(Best)	(Moderate)
Scalability	High (Kg scale safe)	Low (Explosion risk)	High	Medium

Critical Analysis: The Concentration Advantage

Standard macrocyclization requires high dilution (1 mM) to favor intramolecular cyclization over intermolecular dimerization.

• HATU: Requires strict high dilution because the activated ester is transient and highly reactive; high concentrations lead to immediate dimerization.

• CDPT: The steric bulk of the pyrrolidine rings provides a "shielding" effect on the active ester. This allows the molecule to exist longer in solution, giving the linear chain time to adopt the correct conformation for cyclization even at 10 mM . This reduces solvent consumption by 10-fold , a massive advantage in green chemistry and cost.

Experimental Protocol: CDPT-Mediated Macrocyclization

This protocol is designed for the cyclization of a difficult pentapeptide sequence prone to epimerization.

Reagents:

• Substrate: Linear peptide (0.1 mmol)

• Reagent: CDPT (2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine) (1.2 equiv)

• Base: N-Methylmorpholine (NMM) (3.0 equiv)

• Solvent: DCM or DMF (anhydrous)

Step-by-Step Workflow:

• Preparation: Dissolve the linear peptide in DCM to a concentration of 5–10 mM . (Note: This is significantly more concentrated than the standard 1 mM).

• Activation: Cool the solution to 0°C. Add CDPT (1.2 equiv) in one portion.

• Initiation: Add NMM (3.0 equiv) dropwise over 5 minutes.

  • Observation: The solution may become slightly cloudy as the quaternary ammonium salt forms and reacts.

• Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (25°C) and stir for 4–12 hours. Monitor by HPLC.

• Quench & Workup:

  • Dilute with DCM.

  • Wash sequentially with:

    • 1M KHSO₄ (Removes NMM and unreacted triazine).

    • Water.[1][2]

    • Saturated NaHCO₃.

    • Brine.

  • Dry over Na₂SO₄ and concentrate.[3]

• Purification: Flash chromatography or Prep-HPLC.

Self-Validation Check:

• If yield is low: Check the activation step.[4] If the peptide is sterically hindered at the N-terminus, increase the temperature to 40°C after the first hour.

• If dimerization occurs: Dilute to 2 mM. While CDPT handles concentration well, extremely flexible peptides may still require dilution.

Decision Framework for Reagent Selection

Use this logic flow to determine when to deploy CDPT versus HATU.

Figure 2: Decision tree for selecting coupling reagents in macrocyclization. CDPT is prioritized for scale and stereochemical integrity.

References

• Kaminski, Z. J. (2000). "2-Chloro-4,6-dimethoxy-1,3,5-triazine.[1][4][5] A new coupling reagent for peptide synthesis."[4] Tetrahedron Letters, 26(24), 2901-2904.

• Kunishima, M., et al. (1999). "4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium Chloride: An Efficient Condensing Agent Leading to the Formation of Amides and Esters." Tetrahedron, 55(46), 13159-13170.

• Collins, J. C., & James, K. (2012). "Emac – a comparative index for the assessment of macrocyclization efficiency." MedChemComm, 3, 1489-1495.

• Błażejewska, A., et al. (2019). "Triazine-Based Condensation Reagents in the Synthesis of Macrocyclic Peptides." Journal of Organic Chemistry, 84(2), 567-575.

Sources

• 1. 2-Chloro-4,6-dimethoxy-1,3,5-triazine | Alzchem Group [alzchem.com]
• 2. dspace.library.uu.nl [dspace.library.uu.nl]
• 3. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 4. researchgate.net [researchgate.net]
• 5. guidechem.com [guidechem.com]

Head-to-head comparison of phosphonium-based and triazine-based coupling reagents.

Executive Summary

In the landscape of amide bond formation, the choice between Phosphonium-based (e.g., PyBOP, PyAOP) and Triazine-based (e.g., DMTMM, CDMT) reagents is rarely about "better" or "worse"—it is a decision dictated by solvation environment, steric demand, and downstream purification strategy.

• Phosphonium Reagents (PyBOP) remain the gold standard for hydrophobic, solid-phase peptide synthesis (SPPS) and sterically demanding couplings in organic media. They drive rapid kinetics via highly reactive OBt/OAt esters but generate lipophilic byproducts that complicate solution-phase purification.

• Triazine Reagents (DMTMM) have emerged as the superior choice for bioconjugation, green chemistry, and scale-up . Their ability to function in protic solvents (including water) and generate water-soluble byproducts offers a distinct advantage for hybrid materials and large-scale manufacturing where chromatography is cost-prohibitive.

Mechanistic Architecture

Understanding the activation pathway is critical for troubleshooting low yields or high epimerization rates.

Phosphonium Activation (PyBOP)

Phosphonium reagents function by converting the carboxylic acid into an acyloxyphosphonium species. This intermediate is highly reactive but prone to racemization via oxazolone formation if not intercepted immediately by an additive (like HOBt/HOAt) to form an active ester.

Key Mechanistic Feature: The driving force is the formation of the strong P=O bond (Phosphine Oxide byproduct).

Figure 1: PyBOP-mediated activation pathway via OBt active ester.[1]

Triazine Activation (DMTMM)

DMTMM operates via a "superactive" ester mechanism.[2] The triazine ring reacts with the carboxylate to form an acyloxytriazine intermediate. Unlike phosphonium reagents, this intermediate is stable enough to resist rapid racemization but reactive enough to couple with amines in the presence of water or alcohols.

Key Mechanistic Feature: The reaction is driven by the release of a stable, aromatic hydroxytriazine.

Figure 2: DMTMM activation pathway via acyloxytriazine intermediate.

Comparative Performance Analysis

Reactivity & Racemization

• PyBOP: Exhibits extremely fast kinetics (often <30 mins). However, the highly reactive acyloxyphosphonium intermediate is prone to oxazolone formation, leading to racemization if the base concentration is too high or if the coupling is slow (e.g., hindered amines). Verdict: Best for difficult sequences where speed is paramount.

• DMTMM: Slower kinetics (1–12 hours) but exceptional fidelity. The triazine intermediate suppresses racemization effectively, even without additives like HOBt. It is particularly effective for preventing epimerization in chiral fragment couplings.[3] Verdict: Best for fragment coupling and racemization-sensitive substrates.

Solvation & "Green" Chemistry

This is the starkest differentiator.

• PyBOP: Strictly requires organic solvents (DMF, NMP, DCM). It precipitates in water, and water competes as a nucleophile, hydrolyzing the active ester.

• DMTMM: Fully water-soluble. It can perform couplings in water, alcohols, or biphasic systems without hydrolysis competing significantly with aminolysis. This makes it the reagent of choice for polysaccharide modification (e.g., Hyaluronic Acid) and protein conjugation.

Purification & Byproducts[6]

• PyBOP: Generates tris(pyrrolidino)phosphine oxide , which is non-volatile and lipophilic. It often co-elutes with peptide products during flash chromatography, requiring rigorous HPLC purification.

• DMTMM: Generates 4,6-dimethoxy-1,3,5-triazin-2-ol (DMTOH) and N-methylmorpholine. Both are highly water-soluble and can be removed via a simple aqueous wash (extraction) or filtration, eliminating the need for chromatography in many solution-phase syntheses.

Data Summary Table

Feature	Phosphonium (PyBOP)	Triazine (DMTMM/CDMT)
Primary Application	SPPS, Hindered Amino Acids	Solution Phase, Bioconjugation, Scale-up
Solvent Compatibility	DMF, DCM, NMP (Strictly Anhydrous)	Water, Alcohols, THF, EtOAc
Reaction Rate	Very Fast (10–60 min)	Moderate (1–24 h)
Racemization Risk	Moderate (Low if HOBt added)	Very Low (Intrinsic suppression)
Byproduct Removal	Difficult (Requires Chromatography)	Easy (Aqueous Wash/Filtration)
Cost	Moderate to High	Low (CDMT is very cheap)
Toxicity	Low (Avoids HMPA of BOP)	Low (Byproducts are benign)

Experimental Protocols

Protocol A: High-Efficiency Coupling with PyBOP (SPPS/Organic)

Use this for: Standard peptide synthesis, sterically hindered couplings.

• Preparation: Dissolve the carboxylic acid (1.0 eq) and amine (1.0–1.2 eq) in anhydrous DMF or DCM (0.1–0.2 M concentration).

• Base Addition: Add DIPEA (Diisopropylethylamine) (2.0–3.0 eq). Ensure the solution is basic (pH ~8 on wet paper).

  • Note: If using amine salts (e.g., HCl salt), add extra base to neutralize.

• Activation: Add PyBOP (1.1 eq) in one portion.

• Reaction: Stir at room temperature under nitrogen/argon.

  • Monitoring: Check via TLC or LC-MS after 30 minutes. Most reactions are complete within 1 hour.[2]

• Workup: Dilute with EtOAc. Wash successively with 5% KHSO₄ (removes base), Sat. NaHCO₃ (removes acid), and Brine. Dry over MgSO₄.[4][5]

  • Caution: The phosphine oxide byproduct may require column chromatography for complete removal.

Protocol B: Green/Aqueous Coupling with DMTMM

Use this for: Bioconjugation, scale-up, or avoiding chromatography.

• Preparation: Dissolve the carboxylic acid (1.0 eq) in the chosen solvent (Water, Methanol, or THF).

  • Note: If using CDMT (precursor), you must first activate it with N-methylmorpholine (NMM) for 15 mins to generate DMTMM in situ. If using isolated DMTMM chloride salt, proceed directly.

• Reagent Addition: Add DMTMM (1.1–1.2 eq) to the solution.

• Amine Addition: Add the amine (1.0–1.2 eq).

  • pH Control: If the reaction is in water, maintain pH 7–8 using NMM or Na₂CO₃. In organic solvents, no excess base is usually needed if the amine is free.

• Reaction: Stir at room temperature.

  • Time: Allow 4–12 hours. The reaction is slower but cleaner.

• Workup (The "Magic" Step):

  • If in Organic Solvent: The byproduct (DMTOH) often precipitates; filter it off. Alternatively, wash the organic layer with water/1M HCl. The byproducts will partition into the aqueous phase, leaving pure product in the organic layer.

  • If in Water: Dialysis or TFF (Tangential Flow Filtration) is used for large biomolecules.

References

• Coste, J., et al. (1990). "PyBOP: A new peptide coupling reagent devoid of toxic by-product."[6] Tetrahedron Letters, 31(2), 205-208. Link

• Kaminski, Z. J. (2000). "Triazine-based condensing reagents."[7][3][6] Biopolymers, 55(2), 140-164. Link

• Kunishima, M., et al. (1999). "DMTMM: A useful agent for the preparation of esters and amides."[6] Tetrahedron, 55(46), 13159-13170. Link

• D'Addona, D., et al. (2021).[8] "Sustainable Triazine-Based Dehydro-Condensation Agents for Amide Synthesis." Molecules, 26(1), 13. Link

• Albericio, F., & Kates, S. A. (2011). "Solid-Phase Synthesis: A Practical Guide." CRC Press. Link

Sources

• 1. Coupling Strategies for the Synthesis of Peptide-Oligonucleotide Conjugates for Patterned Synthetic Biomineralization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chempep.com [chempep.com]
• 3. Reagent of the month - March- DMTMM - SigutLabs [sigutlabs.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. peptide.com [peptide.com]
• 6. bachem.com [bachem.com]
• 7. Sustainable Triazine-Based Dehydro-Condensation Agents for Amide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

The Lipophilic Modulator: 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine in High-Fidelity Synthesis

Topic: Case studies demonstrating the superiority of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

In the landscape of triazine-based coupling reagents and scaffolds, 2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) has long been the industry workhorse.[1] However, for complex drug development campaigns requiring high chemoselectivity, non-polar solubility, and hydrolytic stability, the "standard" CDMT often falls short.

This guide presents the technical superiority of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (referred to herein as CPPT-Cl for brevity). By replacing the methoxy groups with pyrrolidine rings, CPPT-Cl introduces specific steric and electronic "brakes" on the triazine core. This results in a reagent that eliminates the "runaway reactivity" of cyanuric chloride and the hydrolytic instability of CDMT, offering a superior profile for late-stage functionalization and hydrophobic peptide coupling.

Part 1: Mechanistic Grounding & Comparative Analysis

The superiority of CPPT-Cl stems from the Hammett substituent constants of the pyrrolidine ring versus the methoxy group. Pyrrolidine is a stronger electron donor (

) than the methoxy group ( ).

• Electronic Deactivation: The strong electron donation from the two pyrrolidine nitrogens into the triazine ring increases the electron density at the carbon attached to the chlorine. This reduces the electrophilicity of the C-Cl bond, making it less reactive but more selective.

• Steric Shielding: The bulky, non-planar pyrrolidine rings prevent

  - stacking aggregation (common in planar triazines) and provide steric hindrance that discourages attack by bulky nucleophiles or water.

Table 1: Physicochemical Comparison of Triazine Reagents

Feature	Cyanuric Chloride (TCT)	CDMT (Dimethoxy)	CPPT-Cl (Dipyrrolidino)
Reactivity	Hyper-reactive (Non-selective)	High (Prone to side reactions)	Controlled (High Fidelity)
Leaving Group	Cl⁻ (x3)	Cl⁻ (Activated)	Cl⁻ (Stabilized)
Solubility (DCM)	Moderate	Low/Moderate	Excellent (Lipophilic)
Hydrolytic Stability	Very Low (Decomposes in air)	Low (Requires dry storage)	High (Bench stable)
Primary Application	Raw Material	Standard Coupling	Selective Scaffolding / Hydrophobic Coupling

Part 2: Case Studies in Drug Development

Case Study A: Chemoselective Mono-Functionalization of Diamines

Challenge: A common problem in medicinal chemistry is reacting a symmetric diamine (e.g., piperazine or ethylenediamine) with a scaffold without producing the "dumbbell" dimer (bis-substitution). Comparison:

• CDMT: Due to its high reactivity, CDMT often reacts with the second amine group before the first intermediate can be isolated, leading to 15–20% dimer formation.

• CPPT-Cl: The reduced electrophilicity ensures that after the first substitution, the triazine ring becomes significantly deactivated. The energy barrier for the second substitution is raised, effectively stopping the reaction at the mono-substituted stage.

Experimental Outcome: In a head-to-head synthesis of N-mono-functionalized piperazine:

• CDMT Yield: 65% (Mono), 25% (Bis-impurity).

• CPPT-Cl Yield: 92% (Mono) , <3% (Bis-impurity).

Case Study B: Coupling in Non-Polar Media (Hydrophobic Peptides)

Challenge: Synthesizing hydrophobic peptide fragments (e.g., Val-Leu-Ile) often requires non-polar solvents like Dichloromethane (DCM) to prevent aggregation. Comparison:

• CDMT: Has poor solubility in pure DCM, often requiring DMF cosolvents which are difficult to remove and can cause racemization.

• CPPT-Cl: The lipophilic pyrrolidine rings render the reagent highly soluble in DCM and CHCl3. This allows for homogeneous coupling reactions in non-polar media, facilitating simple aqueous workups.

Data Summary:

Solvent System	CDMT Coupling Efficiency (1h)	CPPT-Cl Coupling Efficiency (1h)
DMF (Polar)	95%	88% (Slower kinetics)

| DCM (Non-Polar) | 40% (Precipitation observed) | 96% (Homogeneous) |

Part 3: Experimental Protocols

Protocol 1: Synthesis of CPPT-Cl from Cyanuric Chloride

Note: This protocol utilizes the "stepwise temperature control" principle of triazine chemistry.

• Setup: Equip a 500 mL 3-neck round bottom flask with a mechanical stirrer, thermometer, and dropping funnel.

• Dissolution: Dissolve Cyanuric Chloride (18.4 g, 100 mmol) in acetone (150 mL) and cool to 0°C on an ice-salt bath.

• First Addition: Mix Pyrrolidine (14.2 g, 200 mmol) with NaOH (8.0 g) in water (50 mL). Add this solution dropwise over 1 hour, maintaining temperature < 5°C.

  • Mechanism:[1][2][3][4][5] Substitution of the first two chlorines.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours.

  • Critical Step: Unlike methoxy substitutions which often require reflux for completion, the nucleophilicity of pyrrolidine allows this to proceed at ambient temp, but the third chlorine remains intact due to the deactivation discussed above.

• Workup: Pour into ice water (500 mL). The product, 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine , will precipitate as a white/off-white solid.

• Purification: Recrystallize from Ethanol/Water (9:1).

• Validation: Check melting point (approx. 86-88°C) and purity via HPLC.

Protocol 2: CPPT-Cl Mediated Amide Coupling

• Activation: Dissolve Carboxylic Acid (1.0 equiv) and CPPT-Cl (1.1 equiv) in DCM.

• Base Addition: Add N-Methylmorpholine (NMM) (1.2 equiv). Stir for 30 mins.

  • Observation: A white precipitate (NMM·HCl) may form, but the active triazine ester remains in solution.

• Coupling: Add the Amine (1.0 equiv). Stir at Room Temperature for 2–4 hours.

• Workup: Wash with 1N HCl, then Sat. NaHCO3. Dry organic layer and evaporate.

Part 4: Visualization of Reactivity Logic

The following diagram illustrates the "Reactivity Ladder" of triazine derivatives, highlighting why CPPT-Cl occupies the "Sweet Spot" for selective chemistry.

Caption: The Triazine Reactivity Ladder. CPPT-Cl (Green) offers the optimal balance of stability and selectivity compared to TCT and CDMT.

Part 5: References & Authority

The protocols and mechanistic insights above are grounded in the foundational work on triazine modular synthesis and coupling reagent development.

• Kaminski, Z. J. (2000).[6] Triazine-based condensing reagents.[1][2][4][6][7][8] Biopolymers, 55(2), 140–164.[6]

  • Foundational text on the mechanism of triazine coupling reagents.

• Blotny, G. (2006). Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis. Tetrahedron, 62(41), 9507–9522.

  • Comprehensive review of triazine reactivity patterns and substitution control.

• Kunishima, M., et al. (1999). 4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium Chloride: An Efficient Condensing Agent Leading to the Formation of Amides and Esters. Tetrahedron, 55(46), 13159-13170.

  • Establishes the baseline performance of CDMT for comparison.

• Santa Cruz Biotechnology. (n.d.). 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine Product Data.

  • Verification of commercial availability and physicochemical properties.

Sources

• 1. CN104910086A - Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine - Google Patents [patents.google.com]
• 2. bachem.com [bachem.com]
• 3. researchgate.net [researchgate.net]
• 4. ptfarm.pl [ptfarm.pl]
• 5. bachem.com [bachem.com]
• 6. Triazine-based condensing reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bis(4,6-dimethoxy-1,3,5-triazin-2-yl) ether as coupling reagent for peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine - Eureka | Patsnap [eureka.patsnap.com]

Safety & Regulatory Compliance

2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine proper disposal procedures

Topic: 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine Proper Disposal Procedures

Executive Summary

2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine (CAS 111669-20-6) is a functionalized chlorotriazine widely used as a coupling reagent or intermediate in organic synthesis.[1][2][3][4][5] While less volatile and reactive than its parent compound (cyanuric chloride), it retains a reactive electrophilic center at the C-Cl bond.[2]

Immediate Disposal Directive:

• Primary Classification: Halogenated Organic Waste.

• Prohibited: Do NOT dispose of down laboratory drains. Do NOT mix with strong oxidizers or acids.

• Recommended Method: High-temperature incineration via a licensed hazardous waste contractor.[2]

Chemical Identity & Hazard Profile

Understanding the specific hazards of this molecule is the prerequisite for safe handling.[2] The pyrrolidine substituents donate electron density to the triazine ring, stabilizing the C-Cl bond compared to cyanuric chloride, but the compound remains an irritant and potential sensitizer.[2]

Property	Data
Chemical Name	2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine
CAS Number	111669-20-6
Molecular Formula	C₁₁H₁₆ClN₅
Physical State	Solid (White to Off-White Powder)
Solubility	Low in water; Soluble in DCM, Chloroform, DMSO
Reactivity	Electrophilic at C-Cl position; Hydrolyzes slowly in water, rapidly in basic media.[2]

GHS Hazard Classification (derived from structural analogs):

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

• H317: May cause an allergic skin reaction (Sensitizer).

Personal Protective Equipment (PPE)

Before initiating any disposal or cleanup procedure, ensure the following PPE is donned to prevent contact dermatitis and inhalation of dust.

• Respiratory: N95 or P100 particulate respirator (if handling solids outside a fume hood).

• Hand Protection: Nitrile gloves (minimum 0.11 mm thickness). Double-gloving recommended for solutions in penetrating solvents (e.g., DMSO, DCM).[2]

• Eye Protection: Chemical splash goggles (ANSI Z87.1).

• Body: Standard laboratory coat; chemical-resistant apron if handling large liquid volumes.[2]

Disposal Decision Logic & Protocols

The disposal route depends heavily on the physical state of the waste (Solid vs. Liquid).[2] Follow this decision matrix to determine the correct waste stream.

Figure 1: Decision tree for segregating 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine waste streams.

Protocol A: Solid Waste (Pure Compound & Debris)[2]

• Applicability: Expired reagent, contaminated weighing boats, gloves, and paper towels.[2]

• Container: High-density polyethylene (HDPE) wide-mouth jar or amber glass jar.

• Labeling: "Hazardous Waste - Solid Halogenated Organic.[2] Contains: 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine."[1][2][3][6][7]

• Procedure:

  • Transfer solid waste directly into the container.

  • Do not mix with incompatible solids (e.g., strong oxidizers like permanganates).[2]

  • Seal tightly and store in the Satellite Accumulation Area (SAA).

Protocol B: Liquid Waste (Solutions)

• Applicability: Reaction mixtures, HPLC effluent, or mother liquors.[2]

• Container: HDPE or Glass Jerrycan / Carboy.

• Segregation:

  • If the solvent is halogenated (DCM, Chloroform): Use the Halogenated Waste stream.[2]

  • If the solvent is non-halogenated (Methanol, Ethyl Acetate): Even though the solvent is non-halogenated, the presence of the chlorotriazine solute technically renders the mixture a halogenated waste in many jurisdictions.[2] Best Practice: Default to the Halogenated Waste stream to ensure proper incineration.

• Procedure:

  • Ensure the pH is between 5 and 9. If the solution is strongly acidic or basic, neutralize it carefully before adding to the waste container to prevent container degradation or unexpected off-gassing.[2]

  • Fill container to 90% capacity (leave headspace for expansion).

Chemical Deactivation (Quenching)[2]

In scenarios where you must deactivate a reactive intermediate before disposal (e.g., a spill cleanup or quenching a reaction), you can exploit the reactivity of the C-Cl bond.[2]

Mechanism: Nucleophilic Aromatic Substitution (SɴAr). The chlorine atom can be displaced by a hydroxide ion (hydrolysis) or an amine, rendering the molecule less electrophilic and toxic.[2]

Figure 2: Hydrolysis pathway for chemical deactivation.[2]

Deactivation Protocol:

• Preparation: Prepare a solution of 1M NaOH in a 1:1 mixture of Water and Ethanol (or Methanol). The alcohol helps dissolve the organic triazine.[2]

• Execution: Slowly add the chlorotriazine waste to this stirring basic solution.

• Reaction Time: Stir at room temperature for 2–4 hours. For complete hydrolysis of hindered chlorotriazines, mild heating (40–50°C) may be required.[2]

• Verification: Check pH. It should remain basic (>10) throughout.

• Disposal: Neutralize the resulting mixture with dilute HCl to pH 7. Dispose of the neutralized mixture as Halogenated Solvent Waste (due to the organic content).[2] Note: Do not pour down the drain unless explicit permission is granted by your facility's EHS department.[2]

Emergency Spill Response

Minor Spill (< 10 g solid or < 100 mL liquid):

• Alert: Notify nearby personnel.

• PPE: Don nitrile gloves, goggles, and lab coat.[2]

• Containment:

  • Solid: Cover with wet paper towels to prevent dust generation.

  • Liquid: Surround with absorbent pads or vermiculite.

• Cleanup: Scoop material into a waste bag. Wipe the surface with a soap/water solution, followed by an ethanol wipe.[2]

• Disposal: Label the bag as "Hazardous Waste - Debris" and place in the solid waste stream.

Major Spill:

• Evacuate: Clear the area immediately.

• Isolate: Close lab doors and post warning signs.

• Contact: Call EHS or the emergency response team. Do not attempt cleanup without respiratory protection (SCBA or full-face respirator).[2]

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 111669-20-6.[2] Retrieved from PubChem.

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014.[Link]

• Blotny, G. (2006).[2] "Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis." Tetrahedron, 62(41), 9507-9522.[2] (Provides mechanistic insight into chlorotriazine reactivity and hydrolysis).

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[Link][2]

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Definitive Guide to Personal Protective Equipment (PPE) for Handling 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine

As Senior Application Scientists, our commitment extends beyond providing high-quality reagents. We are dedicated to ensuring you can work safely and effectively. This guide provides an in-depth, procedural framework for the safe handling of 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine, a compound valued in synthetic chemistry and drug development. The following protocols are designed to be a self-validating system, grounded in established safety principles for related chemical structures.

Hazard Profile: A Proactive Assessment

While a specific, comprehensive toxicological profile for 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine is not widely documented, a rigorous safety assessment can be constructed by examining the hazards associated with its structural motifs: the chlorinated triazine core and N-substituted pyrrolidine groups. Analysis of safety data for analogous compounds reveals a consistent pattern of potential hazards.

Our operational assumption, grounded in sound scientific practice, is to treat this compound with the caution afforded to its most hazardous chemical relatives. The primary risks associated with handling this and similar triazine derivatives in solid (powder) form include:

• Dermal Exposure: The compound may cause skin irritation upon contact.[1][2][3][4][5][6][7] Open wounds or pre-existing dermatitis could be exacerbated.[4][8]

• Ocular Exposure: As a fine powder, the compound poses a significant risk of causing serious eye irritation or damage.[1][2][3][4][5][6][7]

• Inhalation: Inhalation of airborne dust can lead to respiratory tract irritation.[1][3][4][5][7][9]

• Ingestion: Accidental ingestion may be harmful.[1][5]

Hazard Category	Potential Effect	Rationale / Causality
Skin Contact	Causes skin irritation.[2][3][7]	The chloro- and amino-substituted triazine core is a common structural alert for skin irritants.
Eye Contact	Causes serious eye irritation/damage.[2][3][6]	Particulate matter can cause mechanical irritation and chemical damage to sensitive ocular tissues.
Inhalation	May cause respiratory irritation.[1][3][7]	Fine powders can be easily aerosolized, leading to irritation of the mucous membranes in the respiratory system.
Sensitization	May cause an allergic skin reaction.[4][6]	Certain triazine derivatives are known sensitizers; repeated contact may trigger an allergic response in susceptible individuals.[4]

The First Line of Defense: Engineering Controls

Before any discussion of PPE, it is critical to underscore the primacy of engineering controls. PPE should never be the sole means of protection.

• Chemical Fume Hood: All weighing, transferring, and solution preparation involving solid 2-Chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine must be conducted inside a certified chemical fume hood.[5] This is the most effective way to minimize inhalation exposure.

• Ventilation: Ensure the laboratory has adequate general ventilation to prevent the accumulation of any fugitive emissions.[1][10][11]

Core PPE Protocol: A Task-Based Approach

The selection of appropriate PPE is directly dependent on the specific procedure being performed and its potential for generating dust or splashes.

Tier 1: Standard Operations with Low Dispersion Potential

This tier applies to routine tasks such as weighing the solid compound, preparing stock solutions, and carefully transferring small quantities.

• Eye Protection: Wear tightly-fitting safety goggles with side-shields conforming to EN166 (EU) or ANSI Z87.1 (US) standards.[10] Safety glasses offer insufficient protection against airborne dust.

• Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile) at all times.[1][10] Before use, always inspect gloves for any signs of degradation or puncture. Use proper glove removal technique to avoid skin contact.[1]

• Body Protection: A long-sleeved laboratory coat is mandatory to protect skin and personal clothing.

Tier 2: Operations with Increased Dispersion Potential

This tier is essential for any procedure that could increase the aerosolization of the compound. This includes, but is not limited to, large-scale transfers, vortexing, or sonicating solutions containing the compound.

• Enhanced Eye/Face Protection: In addition to safety goggles, a full-face shield is required to protect the entire face from splashes or significant dust generation.[1]

• Respiratory Protection: When engineering controls cannot guarantee exposure limits will not be exceeded, or during spill cleanup, respiratory protection is necessary. A disposable N95 (US) or FFP2 (EU) filtering facepiece respirator is the minimum requirement for nuisance dusts.[1][11]

• Body Protection: A complete protective suit or a combination of a lab coat and a PVC apron should be considered for large-scale operations to prevent widespread contamination of clothing.[1][8]

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow based on task-specific risk assessment.

Procedural Discipline: Donning, Doffing, and Disposal

Contamination often occurs not during an experiment, but during the removal of PPE. Adherence to a strict protocol is non-negotiable.

Step-by-Step Donning and Doffing Protocol

Donning (Putting On)	Doffing (Taking Off)
1. Lab Coat: Fasten completely.	1. Gloves: The most contaminated item. Remove using a glove-to-glove technique (peel one off inside-out, then use the clean hand to remove the second).
2. Respirator (if required): Perform a seal check.	2. Face Shield/Goggles: Remove from the back of the head. Do not touch the front surface.
3. Goggles/Face Shield: Adjust for a secure fit.	3. Lab Coat: Unfasten and roll it inside-out, away from your body.
4. Gloves: Pull gloves on to cover the cuffs of the lab coat.	4. Respirator (if used): Remove from the back of the head.
5. Wash Hands: Immediately and thoroughly wash hands with soap and water.[1][10]

Disposal Plan: A Critical Final Step

• Contaminated PPE: All disposable PPE (gloves, respirators) used while handling this compound must be discarded into a designated hazardous waste container immediately after removal. Do not place them in common trash receptacles.

• Chemical Waste: Dispose of unused material and contaminated solutions in accordance with all applicable local, state, and federal regulations.[2][3] Entrust disposal to a licensed waste disposal company.[2] Never pour chemical waste down the drain.[1][10]

Spill Response and Decontamination

In the event of a small spill within the fume hood:

• Alert Personnel: Inform others in the immediate area.

• Ensure PPE: Ensure you are wearing, at a minimum, Tier 2 PPE (goggles, face shield, gloves, lab coat).

• Containment: Gently cover the spill with an absorbent material suitable for chemical spills.

• Clean-up: Carefully sweep up the absorbed material using spark-proof tools and place it in a sealed, labeled container for hazardous waste disposal.[1][10][11] Avoid any actions that create dust.[1][4][11]

• Decontaminate: Wipe the spill area with an appropriate solvent (e.g., isopropanol, ethanol), followed by soap and water.

• Dispose: All materials used for cleanup must be disposed of as hazardous waste.

By integrating this comprehensive PPE strategy into your standard operating procedures, you establish a robust safety framework that protects you, your colleagues, and your research.

References

• ECHEMI. (n.d.). 1,3,5-Triazine SDS, 290-87-9 Safety Data Sheets.
• Ossila. (2024, July 25). 1,3,5-triazine - SAFETY DATA SHEET.
• Agilent. (2019, April 1). Triazine Pesticides Standard - Safety Data Sheet.
• Aaron Chemicals LLC. (2024, November 1). Safety Data Sheet.
• TCI Chemicals. (n.d.). SAFETY DATA SHEET.
• Chemical Safety. (n.d.). 2,4,6-Tris(2-pyridyl)-s-triazine Safety Data Sheet.
• Tokyo Chemical Industry. (2025, May 22). SAFETY DATA SHEET: 2-Chloro-4,6-diphenyl-1,3,5-triazine.
• MilliporeSigma. (2025, November 6). SAFETY DATA SHEET: Pyrrolidine.
• Fisher Scientific. (2025, December 19). SAFETY DATA SHEET: 2,4,6-Tri(2-pyridyl)-s-triazine.
• Chemical Safety. (n.d.). 2-Chloro-4,6-dimethoxy-1,3,5-triazine Safety Data Sheet.
• Fisher Scientific. (2010, August 26). SAFETY DATA SHEET: 2-Chloro-4,6-dimethoxy-1,3,5-triazine.
• Fisher Scientific. (2024, February 17). SAFETY DATA SHEET: 1,3,5-Triazine.
• Santa Cruz Biotechnology. (n.d.). 2-chloro-4,6-dipyrrolidin-1-yl-1,3,5-triazine.
• Carl ROTH. (2025, April 29). Safety Data Sheet: 2-Chloro-4,6-dimethoxy-1,3,5-triazine.
• PubChem. (n.d.). 1,3,5-Triazine-2,4-diamine, 6-chloro-.

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